Tert-butyl 1-(5-bromopyrimidin-2-YL)ethylcarbamate

Core Science & Biosynthesis

Comprehensive Technical Guide: Physicochemical Profiling and Synthetic Utility of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the need for versatile, orthogonally protected building blocks. Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate represents a highly strategic intermediate in the synthesis of pyrimidine-containing active pharmaceutical ingredients (APIs), particularly in the development of targeted kinase inhibitors. This whitepaper deconstructs the physicochemical properties, structural causality, and field-proven experimental workflows associated with this critical compound.

Part 1: Physicochemical Properties & Molecular Identity

To effectively utilize any chemical precursor, one must first establish its exact molecular identity. The compound consists of a pyrimidine core substituted at the 5-position with a bromine atom, and at the 2-position with a Boc-protected 1-aminoethyl group. The quantitative data defining this molecule is summarized below.

Property	Value
Chemical Name	Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate
Common Alias	Boc-1-(5-bromopyrimidin-2-yl)ethylamine
Molecular Formula	C₁₁H₁₆BrN₃O₂
Molecular Weight	302.17 g/mol
Exact Mass	301.04 Da
Hydrogen Bond Donors	1 (Carbamate NH)
Hydrogen Bond Acceptors	4 (Pyrimidine Ns, Carbamate Os)
Rotatable Bonds	4
Stereocenters	1 (Chiral center at the ethyl linker)

Part 2: Structural Causality in Drug Design

Why is this specific molecular architecture so valuable? Every functional group in this molecule serves a distinct, causal purpose in synthetic methodology and drug design:

• The 5-Bromopyrimidine Core: The pyrimidine ring is highly electron-deficient. This electronic property highly activates the C–Br bond at the 5-position toward oxidative addition by Palladium(0) catalysts. This makes it an ideal substrate for , allowing for the rapid installation of diverse aryl or heteroaryl groups.

• The Chiral Ethylamine Linker: The addition of the methyl group on the benzylic-like carbon introduces a stereocenter. In kinase inhibitors, this methyl vector often projects into a specific hydrophobic pocket within the ATP-binding site, significantly enhancing binding affinity and kinase selectivity compared to a simple, unbranched methylamine linker.

• The Tert-Butoxycarbonyl (Boc) Group: The Boc group provides orthogonal protection. During the high-temperature, basic conditions of a palladium-catalyzed cross-coupling, a free primary amine could coordinate with the palladium catalyst (poisoning it) or act as a competing nucleophile. The Boc group masks this reactivity and is completely stable to the basic conditions of the Suzuki reaction, yet it can be easily removed later under mild acidic conditions.

Synthetic workflow from the bromopyrimidine building block to the final API.

Part 3: Self-Validating Experimental Protocols

A robust synthetic strategy requires protocols that are self-validating—meaning the success of each step can be unambiguously confirmed before proceeding to the next. Below are the field-proven methodologies for utilizing this building block.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: To couple the 5-bromo position with an arylboronic acid, generating a functionalized intermediate.

Causality of Choices: We utilize Pd(dppf)Cl₂ as the catalyst because its bidentate ligand (dppf) promotes rapid reductive elimination, minimizing homocoupling side reactions. Potassium carbonate (K₂CO₃) is chosen as the base to activate the boronic acid, forming the reactive boronate complex necessary for transmetalation.

Step-by-Step Procedure:

• Reagent Assembly: In a dry, round-bottom flask, combine Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Solvent Addition & Degassing: Add a solvent mixture of 1,4-Dioxane and Water (4:1 v/v). Critical Step: Degas the mixture by bubbling argon or nitrogen through the solution for 15 minutes. Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), halting the catalytic cycle.

• Catalyst Introduction: Add Pd(dppf)Cl₂ (0.05 equiv) under a steady stream of argon.

• Reaction Execution: Heat the mixture to 90°C for 4–6 hours under an inert atmosphere.

• In-Process Validation: Monitor the reaction via LC-MS. The disappearance of the starting material mass (m/z 302/304, exhibiting a classic 1:1 isotopic Br pattern) and the appearance of the product mass validates the completion of the cross-coupling.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography.

Protocol B: Acid-Mediated N-Boc Deprotection

Objective: To remove the Boc protecting group, revealing the free primary amine for subsequent functionalization (e.g., amide bond formation).

Causality of Choices: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is the industry standard for . The strong acid protonates the carbamate, triggering a fragmentation that releases isobutylene gas and carbon dioxide, leaving behind the amine salt.

Step-by-step mechanism of acid-mediated N-Boc deprotection.

Step-by-Step Procedure:

• Dissolution: Dissolve the Boc-protected intermediate from Protocol A in anhydrous DCM (0.1 M concentration) and cool to 0°C in an ice bath.

• Acid Addition: Slowly add TFA dropwise until a 1:1 (v/v) ratio of DCM:TFA is achieved. Causality: Cooling prevents exothermic degradation, while the high concentration of TFA drives the equilibrium toward complete fragmentation.

• Reaction Execution: Remove the ice bath and stir at room temperature for 2 hours. Safety Note: Do not seal the reaction vessel tightly; the generation of CO₂ and isobutylene gas will pressurize the system.

• In-Process Validation: Spot the reaction mixture on a TLC plate and stain with Ninhydrin. Heating the plate will reveal a bright purple/pink spot, validating the presence of the newly formed free primary amine.

• Workup & Free-Basing: Concentrate the mixture under reduced pressure to remove excess TFA. To obtain the free base, dissolve the resulting TFA salt in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer is basic (pH > 8). Extract, dry over Na₂SO₄, and concentrate to yield the final API precursor.

References

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

• New Horizons for Cross-Coupling Reactions Source: Pharmaceutical Technology URL:[Link]

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate CAS number and identifiers

Executive Summary

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (also known as N-Boc-1-(5-bromopyrimidin-2-yl)ethanamine) is a high-value chiral building block used extensively in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its core structure features a 5-bromopyrimidine scaffold—a privileged motif in medicinal chemistry—coupled with a chiral ethylamine side chain protected by a tert-butoxycarbonyl (Boc) group.

This compound serves as a dual-functional intermediate:

• The C5-Bromine handle allows for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the heteroaromatic core.

• The N-Boc group provides orthogonal protection for the chiral amine, enabling controlled sequential functionalization.

This guide details the chemical identity, synthesis pathways, reactivity profile, and handling protocols for this pivotal intermediate, grounded in its application for targets such as BCL6 and various kinases.

Chemical Identity & Properties

While the Boc-protected form is often synthesized in situ or custom-ordered, its precursor amines are well-documented in chemical catalogs.

Identifiers

Property	Description
Chemical Name	Tert-butyl (1-(5-bromopyrimidin-2-yl)ethyl)carbamate
IUPAC Name	2-methyl-2-propanyl [1-(5-bromopyrimidin-2-yl)ethyl]carbamate
Molecular Formula	C₁₁H₁₆BrN₃O₂
Molecular Weight	302.17 g/mol
Precursor Amine (Racemic)	CAS 1339187-99-3 (1-(5-bromopyrimidin-2-yl)ethanamine)
Precursor Amine (S-isomer)	CAS 1447447-20-2
Precursor Amine (R-isomer)	CAS 2408937-25-5
Physical State	White to off-white solid
Solubility	Soluble in DCM, MeOH, DMSO; sparingly soluble in water

Structural Analysis

The molecule possesses a single chiral center at the benzylic-like position (C1 of the ethyl group). The absolute configuration (R or S) is critical for biological activity, necessitating stereoselective synthesis or chiral resolution.

Synthesis & Manufacturing

The synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate typically follows a convergent route starting from 5-bromo-2-cyanopyrimidine or 5-bromo-2-acetylpyrimidine . The most robust method for generating the chiral amine is the Ellman’s Sulfinamide approach, ensuring high diastereoselectivity.

Route A: Asymmetric Synthesis (Ellman Approach)

This route is preferred for generating enantiomerically pure material (e.e. >98%).

• Ketone Formation: Grignard addition (MeMgBr) to 5-bromo-2-cyanopyrimidine yields 5-bromo-2-acetylpyrimidine .

• Condensation: Reaction with (R)- or (S)-tert-butanesulfinamide (Ellman's auxiliary) forms the chiral sulfinyl imine.

• Diastereoselective Reduction: Reduction with NaBH₄ proceeds with high facial selectivity to yield the sulfinamide.

• Hydrolysis: Acidic cleavage (HCl/MeOH) removes the sulfinyl group, yielding the chiral amine salt.

• Boc Protection: Standard protection with Boc₂O yields the target carbamate.

Route B: Racemic Synthesis & Resolution

For early-stage discovery where chirality is not yet fixed:

• Reductive Amination: 5-bromo-2-acetylpyrimidine + NH₄OAc + NaBH₃CN → Racemic amine.

• Boc Protection: Reaction with Boc₂O.

• Chiral SFC: Supercritical Fluid Chromatography separation of enantiomers.

Experimental Protocols

Protocol: Boc Protection of 1-(5-bromopyrimidin-2-yl)ethanamine

This protocol assumes the starting material is the amine hydrochloride salt (CAS 1447447-20-2 or similar).

Reagents:

• 1-(5-bromopyrimidin-2-yl)ethanamine HCl (1.0 equiv)

• Di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv)

• Triethylamine (TEA) (3.0 equiv)

• Dichloromethane (DCM) (10 mL/g)

Procedure:

• Dissolution: Suspend the amine HCl salt in DCM at 0°C under N₂ atmosphere.

• Basification: Add TEA dropwise. The suspension should clear as the free base is liberated.

• Addition: Add Boc₂O (dissolved in minimal DCM) dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–16 hours. Monitor by TLC (SiO₂, 50% EtOAc/Hexanes) or LCMS.

• Workup: Quench with water. Extract with DCM (3x). Wash combined organics with 0.5M HCl (to remove unreacted amine), saturated NaHCO₃, and brine.

• Drying: Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (0–30% EtOAc in Hexanes).

Yield: Typically 85–95%.

Protocol: Suzuki-Miyaura Coupling (General)

To functionalize the C5-position.

Reagents:

• Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)

• Pd(dppf)Cl₂·DCM (0.05 equiv)

• K₂CO₃ (2.0 equiv)

• Dioxane/Water (4:1 ratio)

Procedure:

• Degassing: Combine reagents in a sealed tube. Sparge with Argon for 10 minutes.

• Heating: Heat to 90°C for 2–6 hours.

• Workup: Cool to RT, dilute with EtOAc, filter through Celite.

• Purification: Flash chromatography.

Reactivity & Applications

The utility of this scaffold lies in its ability to serve as a "linchpin" in modular drug synthesis.

Reactivity Map

The following diagram illustrates the divergent pathways available from the core scaffold.

[1]

Case Study: BCL6 Inhibitors

In the development of BCL6 inhibitors (e.g., WO2018215798A1), the (S)-isomer of the amine is used to establish a specific binding pose within the protein pocket. The bromine atom is often replaced by complex heteroaromatics (e.g., quinolones) via Suzuki coupling, while the amine is acylated to fine-tune solubility and potency.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• GHS Label Elements: Warning.

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The Boc group is acid-sensitive; avoid exposure to acidic fumes during storage.

References

• Cancer Research Technology Ltd. (2018).[2] 2-Quinolone Derived Inhibitors of BCL6.[2] WO2018215798A1.[2] Link

• Ellman, J. A., et al. (2002). Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740. Link

• ChemicalBook. (2023). (S)-1-(5-Bromopyrimidin-2-yl)ethanamine Product Entry. CAS 1447447-20-2. Link

• Molaid. (2021). 1-(5-bromopyrimidin-2-yl)ethanamine Synthesis and Applications. CAS 1339187-99-3.[3] Link

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An In-depth Technical Guide to the Solubility of Boc-Protected 5-Bromopyrimidine Derivatives

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern medicinal chemistry, pyrimidine derivatives stand as a cornerstone scaffold, integral to the development of a wide array of therapeutic agents, including antivirals, anticancer agents, and kinase inhibitors.[1][2] The 5-bromopyrimidine moiety, in particular, is a versatile intermediate, offering a reactive handle for a variety of cross-coupling reactions, such as Suzuki and Sonogashira couplings, which are instrumental in building molecular complexity.[3]

To facilitate their use in multi-step syntheses, functional groups on the pyrimidine ring, such as amino groups, are often protected. The tert-butoxycarbonyl (Boc) group is a widely employed protecting group for amines due to its stability under various reaction conditions and its facile, acid-labile removal.[4][5] However, the introduction of the bulky and lipophilic Boc group can significantly alter the physicochemical properties of the parent molecule, most notably its solubility.

Understanding the solubility of Boc-protected 5-bromopyrimidine derivatives is not a trivial pursuit; it is a critical parameter that dictates the feasibility of synthetic routes, influences purification strategies, and ultimately impacts the developability of a drug candidate.[6][7] Poor solubility can lead to challenges in achieving homogeneous reaction conditions, inaccurate bioassay results, and difficulties in formulation for in vivo studies.[8][9][10] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine the solubility of this important class of compounds.

Section 1: Factors Influencing the Solubility of Boc-Protected 5-Bromopyrimidine Derivatives

The solubility of a compound is a complex interplay of its intrinsic properties and the characteristics of the solvent.[11] For Boc-protected 5-bromopyrimidine derivatives, several key factors come into play.

The Impact of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group, while synthetically advantageous, can significantly impact solubility. By converting a polar amino group into a less polar carbamate, the Boc group generally decreases aqueous solubility and increases solubility in organic solvents.[12] The bulky tert-butyl moiety can also disrupt the crystal lattice packing of the molecule, which may either increase or decrease solubility depending on the interplay with other intermolecular forces.[13]

The Role of the 5-Bromopyrimidine Core

The pyrimidine ring itself is a planar, aromatic heterocycle. The presence of the bromine atom at the 5-position increases the molecular weight and lipophilicity of the core structure. Unsubstituted 5-bromopyrimidine is sparingly soluble in water but shows good solubility in organic solvents like chloroform.[3][14][15][16] The solubility of derivatives will be influenced by the nature and position of other substituents on the pyrimidine ring.

Solvent Selection: A Critical Choice

The choice of solvent is paramount in determining the solubility of a given compound. For Boc-protected 5-bromopyrimidine derivatives, which are generally non-polar, a range of organic solvents are typically employed in synthesis and purification.

• Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are often good choices for dissolving a wide range of organic compounds, including pyrimidine derivatives.[1][17][18]

• Chlorinated Solvents: Dichloromethane (DCM) and chloroform are commonly used and are often effective at dissolving Boc-protected compounds.[3][15][19]

• Ethers: Solvents such as 1,4-dioxane can also be effective.[17]

• Alcohols: While methanol and ethanol can be used, there is a potential for them to participate in side reactions during certain synthetic steps, particularly under high-temperature conditions for Boc deprotection.[20]

The Influence of Temperature

For most solid solutes, solubility increases with temperature.[1][17] This relationship can be leveraged during synthesis and recrystallization. It is important to note that solubility data should always be reported at a specific temperature to be meaningful.

Section 2: Experimental Determination of Solubility

While theoretical predictions can provide guidance, the definitive solubility of a compound must be determined experimentally. The two primary types of solubility measurements relevant to drug discovery are thermodynamic and kinetic solubility.[9][15][21]

Thermodynamic (Equilibrium) Solubility

Thermodynamic solubility is the concentration of a solute in a saturated solution when it is in equilibrium with the solid phase.[7][22][23] The shake-flask method is the gold standard for determining this value.[21][23][24]

Caption: Workflow for the Shake-Flask Method.

• Preparation: Add an excess amount of the Boc-protected 5-bromopyrimidine derivative to a glass vial. The presence of undissolved solid at the end of the experiment is crucial for ensuring equilibrium has been reached.[23]

• Solvent Addition: Add a precise volume of the chosen organic solvent (e.g., DCM, THF, DMF) to the vial.

• Equilibration: Seal the vial and place it in a shaker or on a rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the mixture for an extended period (typically 24 to 72 hours) to ensure that equilibrium is reached.[21]

• Phase Separation: After equilibration, allow the vial to stand to let the excess solid settle. For a more complete separation, centrifuge the vial.[6]

• Sample Collection: Carefully withdraw a sample of the supernatant. To remove any remaining particulate matter, filter the sample through a syringe filter (e.g., 0.45 µm PTFE).

• Quantification: Prepare a series of standard solutions of the compound with known concentrations. Analyze the filtered sample and the standard solutions using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6][21]

• Calculation: Construct a calibration curve from the standard solutions. Use this curve to determine the concentration of the compound in the filtered sample, which represents its thermodynamic solubility.

Kinetic Solubility

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution, typically generated by adding a concentrated DMSO stock solution to an aqueous or organic buffer.[10][11] This high-throughput method is often used in early drug discovery for rapid screening.[8][9]

Caption: Workflow for Kinetic Solubility Assay.

• Stock Solution: Prepare a high-concentration stock solution of the Boc-protected 5-bromopyrimidine derivative in 100% DMSO (e.g., 10 mM).

• Plate Preparation: In a 96-well microplate, add the desired solvent to a series of wells.

• Compound Addition: Add a small volume of the DMSO stock solution to the wells and mix thoroughly. The final DMSO concentration should typically be kept low (e.g., <2%) to minimize its effect on solubility.[13]

• Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours).

• Measurement: Measure the light scattering or turbidity in each well using a nephelometer.[25][26] The kinetic solubility limit is defined as the highest concentration that does not show a significant increase in turbidity compared to a control well containing only the solvent and DMSO.[13]

Section 3: Data Presentation and Interpretation

While specific quantitative solubility data for Boc-protected 5-bromopyrimidine derivatives is not widely available in the public domain, it is crucial for researchers to generate and report this data in a standardized format.[27] The following table provides a template for presenting experimentally determined solubility data.

Compound ID	Solvent	Temperature (°C)	Solubility Type	Method	Solubility (mg/mL)	Solubility (mM)
Boc-5-bromo-2-aminopyrimidine	Dichloromethane	25	Thermodynamic	Shake-Flask/HPLC	Experimental Data	Experimental Data
Boc-5-bromo-2-aminopyrimidine	Tetrahydrofuran	25	Thermodynamic	Shake-Flask/HPLC	Experimental Data	Experimental Data
Boc-5-bromo-2-aminopyrimidine	N,N-Dimethylformamide	25	Thermodynamic	Shake-Flask/HPLC	Experimental Data	Experimental Data
Boc-5-bromo-2-aminopyrimidine	Chloroform	25	Thermodynamic	Shake-Flask/HPLC	Experimental Data	Experimental Data
Boc-5-bromo-2-aminopyrimidine	DMSO	25	Thermodynamic	Shake-Flask/HPLC	Experimental Data	Experimental Data

This table is a template for researchers to populate with their own experimental data.

Interpreting the Data:

• High Solubility (>10 mg/mL): The compound is highly soluble, posing no significant challenges for solution-based chemistry or purification.

• Moderate Solubility (1-10 mg/mL): The compound is reasonably soluble. Careful selection of solvent and concentration is advised.

• Low Solubility (<1 mg/mL): The compound has poor solubility, which may necessitate the use of co-solvents, heating, or more dilute reaction conditions. For drug development, low aqueous solubility can be a major hurdle for bioavailability.[13]

Conclusion

The solubility of Boc-protected 5-bromopyrimidine derivatives is a fundamental property that underpins their successful application in organic synthesis and drug discovery. While a lack of published quantitative data exists, this guide provides the theoretical foundation and practical, step-by-step protocols for researchers to determine this critical parameter. By understanding the factors that influence solubility and by employing robust experimental methods such as the shake-flask and kinetic assays, scientists can make informed decisions regarding solvent choice, reaction conditions, and purification strategies. This, in turn, will accelerate the synthesis of novel compounds and the development of new therapeutic agents.

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The Strategic Application of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a key building block in contemporary medicinal chemistry. We will delve into its strategic importance, synthesis, and versatile applications in the development of novel therapeutics. This document is intended to serve as a practical resource for researchers and professionals in the field of drug discovery, offering not only theoretical insights but also actionable experimental protocols. The guide will explore the unique chemical attributes of this molecule, stemming from the synergistic interplay of the 5-bromopyrimidine core and the tert-butoxycarbonyl (Boc) protecting group, which together provide a powerful platform for the synthesis of complex, biologically active compounds.

Introduction: Unveiling a Privileged Scaffold

In the landscape of drug discovery, the pyrimidine ring is a well-established "privileged scaffold," a molecular framework that is capable of binding to multiple biological targets.[1] Its presence in numerous FDA-approved drugs, particularly in oncology and virology, underscores its significance. The introduction of a bromine atom at the 5-position of the pyrimidine ring, as seen in tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, further enhances its utility. This halogenation provides a reactive handle for a variety of transition metal-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[2][3] This allows for the facile introduction of diverse aryl and heteroaryl substituents, a cornerstone of modern structure-activity relationship (SAR) studies.

The second key feature of this molecule is the tert-butoxycarbonyl (Boc) protecting group attached to the chiral ethylamine side chain. The Boc group is one of the most widely used amine protecting groups in organic synthesis due to its stability under a broad range of reaction conditions and its straightforward removal under mild acidic conditions.[4] This orthogonal protection strategy is crucial in multi-step syntheses, allowing for selective manipulation of other functional groups within a molecule.[5] The chiral center on the ethylamine linker introduces an additional layer of complexity and potential for stereospecific interactions with biological targets.

This guide will illuminate how the combination of these features makes tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate a highly valuable and versatile intermediate for the synthesis of a new generation of targeted therapeutics.

Synthesis and Characterization

The synthesis of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate can be approached through a logical sequence of well-established reactions. A plausible and efficient synthetic route involves the initial preparation of 2-amino-5-bromopyrimidine, followed by the introduction of the ethylamine side chain and subsequent Boc protection.

Synthesis of Key Precursors

The primary precursor, 2-amino-5-bromopyrimidine, can be synthesized by the direct bromination of 2-aminopyrimidine using N-bromosuccinimide (NBS) in a suitable solvent.[6]

Asymmetric Synthesis of the Chiral Amine

The introduction of the chiral 1-aminoethyl group at the 2-position of the pyrimidine ring is a critical step. This can be achieved through various methods, including the asymmetric reduction of a corresponding ketone precursor. Biocatalytic methods employing ketoreductases (KREDs) offer a highly enantioselective and environmentally friendly approach to obtaining the desired stereoisomer.[7][8]

Boc Protection of the Chiral Amine

The final step in the synthesis of the title compound is the protection of the primary amine with a tert-butoxycarbonyl (Boc) group. This is typically achieved by reacting the chiral amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[4]

Detailed Experimental Protocol: Synthesis of (S)-tert-Butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

This protocol outlines a representative synthesis. Researchers should adapt and optimize the conditions based on their specific laboratory setup and available reagents.

Step 1: Synthesis of 2-amino-5-bromopyrimidine

• To a stirred solution of 2-aminopyrimidine (1.0 eq) in acetonitrile and water, add N-bromosuccinimide (1.1 eq) portion-wise at room temperature.[6]

• Stir the reaction mixture for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 1-(5-bromopyrimidin-2-yl)ethan-1-one

• This step would typically involve a cross-coupling reaction, for example, a Stille coupling between 2-chloro-5-bromopyrimidine and a suitable acetyl-stannane reagent, or a Negishi coupling with an acetyl-zinc reagent.

Step 3: Asymmetric Reduction to (S)-1-(5-bromopyrimidin-2-yl)ethan-1-ol

• To a suspension of a suitable ketoreductase (KRED) whole-cell biocatalyst in a buffered aqueous solution (e.g., phosphate buffer, pH 7.0), add 1-(5-bromopyrimidin-2-yl)ethan-1-one (1.0 eq) and a co-factor regeneration system (e.g., glucose and glucose dehydrogenase).[7]

• Incubate the reaction at a controlled temperature (e.g., 30°C) with gentle agitation.

• Monitor the conversion and enantiomeric excess (ee) by chiral HPLC.

• Upon completion, extract the product with an organic solvent and purify by column chromatography.

Step 4: Conversion of the Chiral Alcohol to the Amine

• The chiral alcohol can be converted to the corresponding amine via a Mitsunobu reaction with phthalimide followed by hydrazinolysis, or by conversion to a mesylate or tosylate followed by displacement with an azide and subsequent reduction.

Step 5: Boc Protection

• To a solution of (S)-1-(5-bromopyrimidin-2-yl)ethanamine (1.0 eq) in a suitable solvent such as dichloromethane or THF, add triethylamine (1.2 eq) and di-tert-butyl dicarbonate (1.1 eq).[4]

• Stir the reaction at room temperature until completion (monitored by TLC).

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield (S)-tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.

Table 1: Representative Analytical Data for a Closely Related Analog, (S)-tert-Butyl (1-(5-bromopyridin-2-yl)ethyl)carbamate

Property	Value
CAS Number	915720-71-7
Molecular Formula	C₁₂H₁₇BrN₂O₂
Molecular Weight	301.18 g/mol
Appearance	White to off-white powder or crystals
Purity	≥98%
Storage	Inert atmosphere, 2-8°C

Medicinal Chemistry Applications: A Gateway to Novel Therapeutics

The strategic placement of the bromine atom and the protected chiral amine in tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate makes it an ideal starting material for the synthesis of a diverse range of biologically active molecules, particularly kinase inhibitors.

Role in the Synthesis of Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies. The 5-bromopyrimidine moiety is a common feature in many kinase inhibitors, where it often serves as a hinge-binding motif, interacting with the backbone of the kinase enzyme. The bromine atom provides a convenient point for diversification through Suzuki-Miyaura coupling, allowing for the introduction of various aryl and heteroaryl groups to probe the ATP-binding pocket and enhance potency and selectivity.[3]

The chiral ethylamine side chain, once deprotected, can be further functionalized to interact with other regions of the kinase or to modulate the physicochemical properties of the molecule, such as solubility and cell permeability.

Workflow for Kinase Inhibitor Synthesis

Caption: Synthetic workflow for the elaboration of the title compound into a kinase inhibitor.

Case Study: Hypothetical Synthesis of a Bruton's Tyrosine Kinase (BTK) Inhibitor

Bruton's Tyrosine Kinase (BTK) is a clinically validated target in B-cell malignancies. Many BTK inhibitors feature a pyrimidine core. The following represents a plausible synthetic route to a novel BTK inhibitor using the title compound.

Table 2: Hypothetical Reaction Parameters for the Synthesis of a BTK Inhibitor Intermediate

Step	Reactants	Catalyst/Reagents	Solvent	Temperature	Yield
Suzuki Coupling	tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Dioxane/H₂O	90°C	85%
Boc Deprotection	Suzuki product	Trifluoroacetic acid (TFA)	Dichloromethane (DCM)	Room Temp.	95%
Amide Coupling	Deprotected amine, Acryloyl chloride	Triethylamine (TEA)	DCM	0°C to RT	90%

Signaling Pathways and Biological Targets

Compounds derived from tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate are likely to target signaling pathways that are dysregulated in diseases such as cancer and autoimmune disorders.

Diagram of a Simplified Kinase Signaling Pathway

Caption: Simplified representation of a receptor tyrosine kinase signaling pathway and the inhibitory action of a kinase inhibitor.

Conclusion and Future Perspectives

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate represents a strategically designed and highly versatile building block for medicinal chemistry. Its unique combination of a reactive 5-bromopyrimidine core, a chiral side chain, and an orthogonal Boc protecting group provides a robust platform for the synthesis of complex and diverse libraries of compounds. The ability to perform late-stage functionalization via Suzuki-Miyaura coupling makes it particularly valuable for SAR exploration in drug discovery programs targeting kinases and other enzyme families. As the demand for novel, highly selective, and potent therapeutics continues to grow, the importance of such well-designed synthetic intermediates will undoubtedly increase. Future work in this area may focus on the development of more efficient and stereoselective synthetic routes to this and related compounds, as well as their application in the synthesis of inhibitors for emerging drug targets.

References

• Scheme 2. Synthesis of tert-butyl (S) - ResearchGate. Available at: [Link]

• tert-Butyl ((5-bromopyridin-2-yl)methyl)carbamate | C11H15BrN2O2 | CID 45789881 - PubChem. Available at: [Link]

• Tert-butyl (5-bromopyrimidin-2-YL)carbamate | C9H12BrN3O2 | CID 18549354 - PubChem. Available at: [Link]

• US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate - Google Patents.

• The Suzuki Reaction - Myers Group. Available at: [Link]

• Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions - PubMed. Available at: [Link]

• Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates - PMC. Available at: [Link]

• tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate - MDPI. Available at: [Link]

• Efficient Synthesis of Key Chiral Intermediate in Painkillers (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine by Bienzyme Cascade System with R-ω-Transaminase and Alcohol Dehydrogenase Functions - PMC. Available at: [Link]

• CN102020589A - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents.

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. Available at: [Link]

• Preparation method of 2-azyl-5-bromopyrimidine - Eureka | Patsnap. Available at: [Link]

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An In-Depth Technical Guide to the Safe Handling of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

A Note on this Document: A specific, official Safety Data Sheet (SDS) for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate was not located during the initial search. This guide has been constructed by synthesizing information from structurally related compounds and established chemical safety principles to provide a comprehensive overview for researchers, scientists, and drug development professionals. All recommendations should be supplemented with a thorough risk assessment before commencing any laboratory work.

Section 1: Chemical Identity and Physicochemical Properties

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a substituted pyrimidine derivative. Its core structure is central to its reactivity and potential biological activity, making a thorough understanding of its properties crucial for safe handling.

Molecular Formula: C₁₂H₁₈BrN₃O₂ Molecular Weight: 316.20 g/mol

While experimental data for the specific target compound is limited, data from the closely related tert-Butyl (5-bromopyridin-2-yl)ethylcarbamate (CAS 1032758-85-2) provides valuable insights into its expected physicochemical properties.[1]

Property	Predicted Value	Unit	Source
Boiling Point	342 - 349	°C	EPA CompTox[1]
Melting Point	69.2	°C	EPA CompTox[1]
Density	1.33	g/cm³	EPA CompTox[1]
Flash Point	163	°C	EPA CompTox[1]
Water Solubility	5.03e-4	g/L	EPA CompTox[1]
LogKow (Octanol-Water Partition Coefficient)	3.25	EPA CompTox[1]

The high LogKow value suggests a potential for bioaccumulation, a critical consideration for long-term exposure and environmental impact.

Section 2: Hazard Identification and Toxicological Profile

Based on data for structurally similar compounds, Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is anticipated to present the following hazards. The GHS pictograms and hazard statements for related compounds serve as a primary reference.[2][3]

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning[3]

Anticipated Hazard Statements:

• H302: Harmful if swallowed. [3] Ingestion may lead to gastrointestinal irritation, nausea, and vomiting.[4]

• H315: Causes skin irritation. [3] Prolonged or repeated contact may cause redness and discomfort.

• H317: May cause an allergic skin reaction. [2] Sensitization may occur upon repeated exposure.

• H319: Causes serious eye irritation. [3] Direct contact can result in significant eye irritation.

• H332: Harmful if inhaled. Inhalation of dust or aerosols may irritate the respiratory tract.

• H335: May cause respiratory irritation. [3]

Toxicological Information: The toxicological properties of this specific compound have not been fully investigated.[4] Therefore, it should be handled with the caution appropriate for a novel chemical entity. The US EPA's ToxValDB contains human health-related toxicity data for similar compounds that can be referenced for further information.[5]

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A proactive approach to safety is paramount when working with this compound. The following workflow and PPE recommendations are designed to minimize exposure risk.

Experimental Workflow for Safe Handling:

A systematic approach to handling minimizes risk.

Personal Protective Equipment (PPE) Protocol:

• Eye/Face Protection: Wear chemical safety goggles and a face shield that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4]

• Skin Protection:

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

  • Body Protection: Wear a lab coat and additional protective clothing as necessary to prevent skin exposure.[4]

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator should be used.

• Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.[4] Wash hands thoroughly after handling.

Section 4: First-Aid and Emergency Procedures

In the event of exposure, immediate and appropriate action is critical.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[4][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][6]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

• Specific Hazards Arising from the Chemical: Combustion may produce hazardous decomposition products including carbon monoxide, nitrogen oxides, and hydrogen bromide.[7]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7]

Section 5: Storage, Stability, and Reactivity

Proper storage is essential to maintain the integrity of the compound and prevent hazardous reactions.

Storage and Stability:

• Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[7] Recommended storage temperature is refrigerated (2-8°C).[2][8]

• Chemical Stability: The compound is stable under recommended storage conditions. No decomposition is expected if used according to specifications.[9]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Reactivity Profile:

Avoidance of incompatibilities is key to safety.

Section 6: Spills and Environmental Considerations

Accidental release requires a prompt and systematic response to mitigate environmental and personnel risks.

Spill Response Protocol:

• Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so.

• Cleanup:

  • Wear appropriate PPE.

  • For solid spills, sweep up or vacuum the material and place it in a suitable, labeled container for disposal.[7] Avoid creating dust.

  • For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with a suitable decontaminant.

• Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Environmental Precautions: This compound should not be released into the environment.[7] Its low water solubility and high LogKow value indicate a potential for persistence and bioaccumulation.

References

• U.S. Environmental Protection Agency. (n.d.). tert-Butyl (5-bromopyridin-2-yl)ethylcarbamate Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). tert-Butyl (5-bromopyridin-2-yl)ethylcarbamate - Hazard. CompTox Chemicals Dashboard. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl ((5-bromopyridin-2-yl)methyl)carbamate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl (5-bromopyrimidin-2-YL)carbamate. National Center for Biotechnology Information. Retrieved from [Link]

• MilliporeSigma. (n.d.). tert-Butyl (2-bromopyrimidin-5-yl)carbamate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). tert-Butyl (5-bromopyridin-2-yl)ethylcarbamate - Links. CompTox Chemicals Dashboard. Retrieved from [Link]

• CPAChem. (2017). Safety data sheet - Ethyl carbamate. Retrieved from [Link]

• ChemWhat. (n.d.). tert-Butyl (5-bromopyrimidin-2-yl)carbamate. Retrieved from [Link]

• PubChemLite. (n.d.). Tert-butyl n-[(5-bromopyrimidin-2-yl)methyl]carbamate. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Introduction & Substrate Profiling

The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently serving as a bioisostere for phenyl rings and engaging in critical hydrogen-bonding interactions within kinase hinge regions and other target active sites[1]. Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a highly versatile, bifunctional building block. It features a reactive C5-Br bond primed for palladium-catalyzed cross-coupling, and a C2-linked, Boc-protected 1-aminoethyl group that introduces an alpha-branched chiral center—a motif known to enhance the pharmacokinetic profiles of small-molecule therapeutics.

This application note provides a comprehensive, field-proven guide for executing Suzuki-Miyaura couplings with this specific substrate. It addresses the inherent mechanistic challenges of the molecule, including the prevention of catalyst poisoning by the pyrimidine nitrogens and the preservation of the Boc-protecting group and alpha-chiral center under cross-coupling conditions.

Mechanistic Insights & Causality in Reaction Design

To achieve high yields and prevent side reactions, the experimental conditions must be meticulously tailored to the electronic and structural properties of the substrate.

Oxidative Addition vs. Catalyst Poisoning

The electron-deficient nature of the diazine ring significantly lowers the activation energy required for the oxidative addition of the C5-Br bond to the Pd(0) active species, making 5-bromopyrimidines exceptionally reactive electrophiles[1][2]. However, this reactivity is counterbalanced by the strong coordinating ability of the two pyrimidine nitrogen atoms. These heteroatoms can chelate the palladium catalyst, forming inactive off-cycle complexes (catalyst poisoning)[3].

• Solution: The use of bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) or bidentate ligands (e.g., dppf) is critical. These ligands provide steric shielding around the palladium center, preventing pyrimidine coordination while accelerating both oxidative addition and reductive elimination[3]. Pre-formed precatalysts such as XPhos Pd G2/G3 or Pd(dppf)Cl₂ are highly recommended over in situ generation to ensure a high concentration of the active Pd(0) species[3][4].

Boc-Group Stability and Stereochemical Integrity

The tert-butyloxycarbonyl (Boc) group is generally stable to the mild inorganic bases typically employed in Suzuki couplings[5][6]. However, the 1-aminoethyl group occupies a benzylic-like position relative to the pyrimidine ring. If the substrate is enantiopure, the use of excessively strong bases (e.g., KOtBu) or prolonged heating above 100 °C can lead to deprotonation at the alpha-position, resulting in racemization or premature Boc cleavage[5].

• Solution: Employ moderately strong, non-nucleophilic bases such as K₃PO₄ or K₂CO₃ (2.0–3.0 equivalents)[2][3]. Maintain reaction temperatures between 80 °C and 90 °C. A biphasic solvent system, such as 1,4-Dioxane/H₂O (4:1 v/v) or Toluene/H₂O, ensures the homogeneous dissolution of both the organic substrate and the inorganic base, facilitating efficient transmetalation[3][7].

Quantitative Data: Optimized Condition Matrix

The following table summarizes validated catalyst and solvent systems for the Suzuki-Miyaura coupling of 5-bromopyrimidines and Boc-protected aminomethyl derivatives, serving as a baseline for substrate-specific optimization[2][3][4][8].

Catalyst System (Loading)	Ligand	Base (Equiv.)	Solvent System	Temp (°C)	Expected Yield	Mechanistic Notes
XPhos Pd G2 (2-4 mol%)	XPhos	K₃PO₄ (3.0)	1,4-Dioxane / H₂O (4:1)	85	80–95%	Excellent for sterically hindered boronic acids; prevents Pd-poisoning.
Pd(dppf)Cl₂ (5 mol%)	dppf (inherent)	Na₂CO₃ (2.0)	1,4-Dioxane / H₂O (4:1)	90	75–85%	Robust standard condition; highly tolerant of the Boc protecting group.
Pd(OAc)₂ (5 mol%)	SPhos (10 mol%)	K₂CO₃ (3.0)	Toluene / H₂O (10:1)	85	70–85%	Good alternative for electron-rich aryl boronic acids.

Experimental Visualizations

Caption: Suzuki-Miyaura catalytic cycle highlighting substrate-specific oxidative addition and catalyst poisoning.

Caption: Step-by-step experimental workflow for the Suzuki coupling of Boc-protected aminopyrimidines.

Step-by-Step Experimental Protocol

This self-validating protocol utilizes XPhos Pd G2, designed to maximize yield while preserving the Boc group and the alpha-chiral center.

Materials Required:

• Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv, 1.0 mmol)

• Aryl or Heteroaryl Boronic Acid / Pinacol Ester (1.2–1.5 equiv)

• XPhos Pd G2 (0.02–0.04 equiv, 2–4 mol%)

• K₃PO₄ (anhydrous, 3.0 equiv, 3.0 mmol)

• 1,4-Dioxane (Anhydrous) and Deionized Water (Degassed)

Step 1: Preparation and Degassing (Critical Step)

• Prepare a solvent mixture of 1,4-Dioxane and H₂O in a 4:1 volume ratio (e.g., 4 mL Dioxane, 1 mL H₂O).

• Thoroughly degas the solvent mixture by sparging with Argon or Nitrogen for at least 15–20 minutes. Causality: Oxygen rapidly deactivates the Pd(0) active species, leading to stalled reactions and the formation of homocoupled boronic acid byproducts[3].

Step 2: Reagent Loading

• To an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 mmol) and the arylboronic acid (1.2 mmol)[2].

• Add the inorganic base, K₃PO₄ (3.0 mmol).

• Transfer the vessel into a glovebox or apply standard Schlenk techniques to add the XPhos Pd G2 catalyst (0.02 mmol).

• Seal the vessel with a septum, evacuate, and backfill with Argon (repeat 3 times).

Step 3: Reaction Initiation

• Inject the degassed 1,4-Dioxane/H₂O mixture (5 mL total volume) into the sealed vessel via syringe.

• Place the reaction vessel in a pre-heated oil bath or heating block set to 85 °C.

• Stir vigorously (800–1000 rpm) to ensure adequate mixing of the biphasic system.

Step 4: Reaction Monitoring

• After 2 hours, withdraw a 10 µL aliquot using a degassed syringe.

• Dilute the aliquot in LC-MS grade Acetonitrile and analyze via LC-MS or TLC.

• Validation Check: Look for the disappearance of the starting material mass. If the Boc-deprotected product mass is observed ([M+H] - 100 Da), lower the temperature to 75 °C for future runs. If protodeboronation of the boronic acid is observed without product formation, increase the boronic acid equivalents to 1.5[5][6].

Step 5: Workup and Purification

• Upon complete consumption of the starting material (typically 4–12 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with Ethyl Acetate (15 mL) and Water (10 mL)[2].

• Separate the organic layer. Extract the aqueous layer with additional Ethyl Acetate (2 x 10 mL).

• Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 2-alkyl-5-arylpyrimidine derivative.

References

• MDPI. "Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction." Available at: [Link]

• ACS Publications. "Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Mesylates." Available at: [Link]

• Taylor & Francis Online. "Design, synthesis, biological evaluation and molecular docking study of 2,4-diarylimidazoles and 2,4-bis(benzyloxy)-5-arylpyrimidines." Available at: [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromopyrimidine Intermediates

Introduction: The Strategic Importance of 5-Aminopyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive molecules. The introduction of an amino group at the 5-position of the pyrimidine ring gives rise to 5-aminopyrimidines, a class of intermediates with significant utility in drug discovery and development. These compounds serve as crucial building blocks for a diverse range of therapeutic agents, including kinase inhibitors, antivirals, and central nervous system drugs. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the synthesis of these valuable intermediates, offering significant advantages over traditional methods such as nucleophilic aromatic substitution or the Ullmann condensation, which often require harsh reaction conditions and have limited substrate scope.[1][2][3]

This comprehensive guide provides an in-depth exploration of the Buchwald-Hartwig amination as applied to 5-bromopyrimidine substrates. We will delve into the mechanistic nuances of this reaction, provide a detailed overview of its scope and limitations, and present robust experimental protocols for its successful implementation. Furthermore, we will address common challenges and provide practical troubleshooting strategies to empower researchers in their synthetic endeavors.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle involving a Pd(0) active species.[1][2] The generally accepted mechanism comprises three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 5-bromopyrimidine, inserting into the C-Br bond to form a Pd(II) intermediate. This is often the rate-limiting step of the catalytic cycle.[2]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed as the 5-aminopyrimidine product is reductively eliminated from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1]

Figure 1: Catalytic cycle of the Buchwald-Hartwig amination.

Scope and Limitations with 5-Bromopyrimidine Substrates

The Buchwald-Hartwig amination of 5-bromopyrimidine is a versatile reaction, accommodating a range of amine coupling partners. However, the electronic nature of the pyrimidine ring and the specific amine used can influence the reaction's success.

Successful Amine Couplings

Anilines and cyclic secondary amines have been shown to be particularly effective coupling partners for 5-bromopyrimidine.

Amine	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
N-Methylaniline	2 mol% Pd₂(dba)₃ / 8 mol% Ligand 1	NaOt-Bu	Toluene	100	95	[4]
4-Fluoroaniline	2 mol% Pd₂(dba)₃ / 8 mol% Ligand 1	K₃PO₄	Toluene	100	85	[4]
4-Methoxyaniline	2 mol% Pd₂(dba)₃ / 8 mol% Ligand 1	K₃PO₄	Toluene	100	92	[4]
Morpholine	2 mol% Pd₂(dba)₃ / 8 mol% Ligand 1	NaOt-Bu	Toluene	100	88	[4]
Piperidine	1 mol% Pd₂(dba)₃ / 4 mol% Ligand 2	LiHMDS	THF	65	75	[4]

Ligand 1: A bulky, electron-rich biaryl phosphine ligand. Ligand 2: Another bulky, electron-rich biaryl phosphine ligand.

Challenging Substrates and Potential Side Reactions

While the Buchwald-Hartwig amination of 5-bromopyrimidine is generally efficient, certain challenges and side reactions can arise:

• Alkylamines: The coupling of primary and secondary alkylamines with 5-bromopyrimidine has been reported to be inefficient under standard palladium catalysis.[4] In these cases, copper-catalyzed conditions may provide a viable alternative.[4]

• Catalyst Inhibition: The nitrogen atoms of the pyrimidine ring can coordinate to the palladium center, potentially leading to catalyst deactivation or inhibition.[4] The use of bulky, electron-rich ligands can help mitigate this issue by sterically shielding the palladium and promoting the desired catalytic cycle.

• Hydrodehalogenation: A common side reaction in Buchwald-Hartwig aminations is the hydrodehalogenation of the aryl halide, where the bromine atom is replaced by a hydrogen atom.[1] This can be more prevalent with electron-deficient heteroaryl halides like 5-bromopyrimidine. Careful optimization of the reaction conditions, including the choice of base and solvent, can help to minimize this side reaction.[5]

Experimental Protocols

The following protocols provide a general framework for the Buchwald-Hartwig amination of 5-bromopyrimidine. Optimization of the specific catalyst, ligand, base, and solvent may be necessary for a given amine substrate.

General Protocol for the Amination of 5-Bromopyrimidine with Anilines and Cyclic Secondary Amines

Figure 2: General experimental workflow for Buchwald-Hartwig amination.

Materials:

• 5-Bromopyrimidine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%)[6]

• Base (e.g., NaOt-Bu, Cs₂CO₃, K₃PO₄, 1.4-2.0 equiv)

• Anhydrous solvent (e.g., toluene, dioxane, THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 5-bromopyrimidine, amine, base, palladium precatalyst, and phosphine ligand.

• Seal the flask with a septum and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-aminopyrimidine.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Catalyst poisoning by pyrimidine nitrogen- Insufficiently anhydrous conditions	- Use a fresh batch of palladium precatalyst and ligand.- Employ a bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos) to sterically hinder coordination of the pyrimidine nitrogen.[6]- Ensure all solvents and reagents are rigorously dried and degassed.
Formation of hydrodehalogenated byproduct	- Presence of water or other protic sources- Suboptimal base or solvent	- Use anhydrous solvents and reagents.- Screen different bases; weaker bases like K₃PO₄ may be beneficial.[4]- Consider a less polar solvent like toluene.
Reaction stalls before completion	- Catalyst decomposition	- Lower the reaction temperature and extend the reaction time.- Use a more robust palladium precatalyst.
Difficulty in product purification	- Residual palladium catalyst	- Filter the crude reaction mixture through a pad of Celite® before concentration.- Consider using a palladium scavenger resin during work-up.

Conclusion

The Buchwald-Hartwig amination is a highly effective and reliable method for the synthesis of 5-aminopyrimidine intermediates, which are of significant interest in pharmaceutical research. By understanding the reaction mechanism, selecting the appropriate catalyst system, and carefully controlling the reaction conditions, researchers can successfully employ this powerful transformation to access a wide range of valuable compounds. This guide provides a solid foundation for the application of the Buchwald-Hartwig amination to 5-bromopyrimidine substrates and serves as a valuable resource for troubleshooting and optimizing these important reactions.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Old, D. W.; Harris, M. C.; Buchwald, S. L. Efficient Palladium-Catalyzed Amination of Heteroaryl Halides. Org. Lett.2000 , 2 (10), 1403–1406. [Link]

• Billingsley, K. L.; Anderson, K. W.; Buchwald, S. L. A Greatly Improved Synthesis of Buchwald-Hartwig Amination Catalysts. Angew. Chem. Int. Ed.2006 , 45 (21), 3484–3488. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• SciSpace. Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. [Link]

• Organic Syntheses. Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

• Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.

• Novartis OAK. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. [Link]

• ACS Publications. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• PMC. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• PubMed. The Buchwald-Hartwig Amination After 25 Years. [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Wordpress. Buchwald-Hartwig Amination. [Link]

• MDPI. A Second-Generation Palladacycle Architecture Bearing a N-Heterocyclic Carbene and Its Catalytic Behavior in Buchwald–Hartwig Amination Catalysis. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. entegris.com [entegris.com]

Application Note: Efficient Boc-Deprotection of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and advanced antimicrobial agents[1]. The tert-butyloxycarbonyl (Boc) group provides robust protection for the primary amine during upstream synthetic sequences. However, unmasking this amine to yield 1-(5-bromopyrimidin-2-yl)ethanamine requires careful consideration of the molecule's specific electronic and structural properties[2].

The Causality of the Deprotection Mechanism

Boc deprotection is fundamentally an acid-catalyzed fragmentation. The mechanism initiates with the protonation of the carbamate's carbonyl oxygen. This protonation destabilizes the molecule, leading to the ejection of a highly stable tert-butyl cation and the formation of a transient carbamic acid. The carbamic acid spontaneously decarboxylates, releasing carbon dioxide (

) gas and the free amine, which is immediately protonated by the acidic medium to form a stable salt[3][4].

Substrate-Specific Challenges:

• The Pyrimidine "Acid Sink": The pyrimidine ring is basic (conjugate acid

  ). When acid is introduced, the pyrimidine nitrogens are protonated before the carbamate oxygen. Consequently, the first equivalent of acid is entirely consumed by the heterocycle. To drive the Boc cleavage to completion, a massive excess of acid (typically 10–20 equivalents, or using the acid as a co-solvent) is strictly required[5][6].

• Bromine Stability: The 5-bromo substituent is stable to standard non-nucleophilic strong acids (like TFA or HCl) at room temperature. However, elevated temperatures must be avoided to prevent unwanted debromination or polymerization of the reactive tert-butyl cation[7].

Caption: Mechanistic pathway of acid-catalyzed Boc deprotection.

Reagent Selection: TFA vs. HCl

Selecting the correct acidic system is dictated by the desired physical state of the isolated product and the scale of the reaction. The two gold-standard methods are Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and 4M Hydrogen Chloride (HCl) in 1,4-Dioxane.

Quantitative Comparison of Deprotection Systems

Parameter	TFA in DCM (1:1 to 1:4 v/v)	4M HCl in 1,4-Dioxane
Acid Strength ( )	~0.23	~-7.0
Equivalents Required	>20 eq (Used as co-solvent)	10–15 eq
Reaction Time (RT)	1 – 3 hours	1 – 4 hours
Product Salt Form	Trifluoroacetate (TFA) salt	Hydrochloride (HCl) salt
Physical State of Salt	Often a viscous oil or sticky gum	Typically a crystalline solid
Primary Advantage	Highly volatile; easily removed via vacuum evaporation[8].	Direct precipitation of the product allows isolation by simple filtration[9].

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. Visual cues (e.g., gas evolution) and analytical checkpoints are embedded to ensure absolute confidence in the transformation.

Caption: Step-by-step experimental workflow for Boc deprotection and free-base isolation.

Protocol A: Solution-Phase Cleavage (TFA / DCM)

Best for small-scale synthesis (<5 grams) where immediate downstream coupling is planned.

• Preparation: Dissolve Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 eq) in anhydrous DCM (approx. 5 mL per gram of substrate). Cool the flask to 0 °C using an ice bath to mitigate the exothermic protonation of the pyrimidine ring.

• Acid Addition: Slowly add neat TFA dropwise to achieve a final DCM:TFA ratio of 4:1 (v/v)[10].

• Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Self-Validation Check: You will observe mild effervescence (

  evolution), confirming the decarboxylation step is actively occurring[4].

• Monitoring: Stir for 2 hours. Monitor the reaction via TLC (Hexanes/EtOAc 1:1). The starting material will disappear, and a new baseline spot (the highly polar TFA salt) will emerge.

• Concentration: Once complete, concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual trapped TFA[8].

Protocol B: Precipitation-Phase Cleavage (4M HCl / Dioxane)

Best for scale-up (>5 grams) and isolation of stable, crystalline intermediates.

• Preparation: Dissolve the substrate (1.0 eq) in a minimal amount of anhydrous 1,4-dioxane.

• Acid Addition: Add a commercially available solution of 4M HCl in 1,4-dioxane (10.0 eq of HCl) at room temperature[5][9].

• Reaction Execution: Stir vigorously at room temperature for 2–4 hours. Self-Validation Check: As the non-polar Boc group is cleaved, the highly polar pyrimidine-amine bis-hydrochloride salt will typically precipitate out of the dioxane solution as a white/off-white solid.

• Isolation: If precipitation is complete, simply filter the suspension through a sintered glass funnel, wash the filter cake with cold diethyl ether, and dry under high vacuum. If precipitation is incomplete, evaporate the dioxane under reduced pressure to yield the crude HCl salt[11].

Workup & Free-Base Isolation

If your downstream application (e.g.,

or Buchwald-Hartwig coupling) requires the free amine rather than the protonated salt, perform the following neutralization sequence:

• Suspend the crude TFA or HCl salt in DCM or Ethyl Acetate.

• Slowly add saturated aqueous

  or 1M until the aqueous layer reaches a pH of 10–11. Causality: The pyrimidine nitrogen and the primary amine must both be fully deprotonated to ensure the molecule partitions entirely into the organic phase[6].

• Extract the aqueous layer with DCM (3 × 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under vacuum to yield 1-(5-bromopyrimidin-2-yl)ethanamine as a free base.

Analytical Characterization

To validate the success of the deprotection, cross-reference the isolated product against these expected analytical benchmarks:

• LC-MS (ESI+): The starting material exhibits an

  of ~302/304 m/z (due to 1:1 isotopes). The deprotected free amine will show a distinct mass shift to , corresponding to the loss of the Boc group (-100 Da).

• 1H NMR (

  or ): The defining diagnostic feature of successful deprotection is the complete disappearance of the intense 9-proton singlet at (the tert-butyl group).

• TLC (Ninhydrin Stain): The deprotected product contains a primary aliphatic amine. Heating the TLC plate after dipping in ninhydrin solution will yield a bright purple/pink spot, confirming the presence of the free

  group.

References

• National Institutes of Health (NIH)
• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M)
• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA)
• Boc Deprotection Mechanism - TFA Common Organic Chemistry URL
• Boc Protecting Group for Amines Chemistry Steps URL
• National Institutes of Health (NIH)
• Discovery and Characterization of 7,8-Dihydropyrido[4,3-d]pyrimidines as SARS-CoV-2 Entry Inhibitors MDPI URL
• Synthesis and biological evaluation of 3-(piperidin-4-yl)
• Trifluoroacetic acid (TFA), Dichloromethane (DCM), round bottom flask (rbf)
• 4-pyrimidinyl]-N′-propylsulfamide (Macitentan)

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. html.rhhz.net [html.rhhz.net]
• 7. A scaffold hopping strategy to generate new aryl-2-amino pyrimidine MRSA biofilm inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate in Kinase Inhibitor Synthesis

Executive Brief

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a highly privileged, bifunctional building block utilized extensively in the discovery and synthesis of small-molecule kinase inhibitors. Its molecular architecture provides a perfect balance of reactivity and structural pre-organization, allowing medicinal chemists to efficiently construct ATP-competitive inhibitors. By leveraging the differential reactivity of the 5-bromo position and the protected 2-(1-aminoethyl) side chain, researchers can rapidly access diverse chemical space targeting the kinase hinge region, hydrophobic back pockets, and solvent-exposed channels.

Structural Rationale & Mechanistic Insights

The design of kinase inhibitors requires precise spatial orientation of functional groups to achieve high affinity and selectivity. The utilization of this specific building block is driven by three core mechanistic advantages :

• The Pyrimidine Core (Hinge Binder): The pyrimidine ring mimics the adenine core of ATP. Its nitrogen atoms act as crucial hydrogen bond acceptors, interacting with the backbone amide NH of the kinase hinge region.

• The 5-Bromo Substituent (Hydrophobic Extension): The electron-deficient nature of the pyrimidine ring highly activates the C5 position toward oxidative addition by low-valent palladium species. This facilitates cross-coupling reactions to extend the molecule into the hydrophobic pocket (e.g., DFG-in/out pockets) .

• The Boc-Protected 1-Aminoethyl Group (Solvent Channel Vector): The C2 position introduces a critical chiral vector pointing toward the solvent-exposed region. The methyl group restricts conformational flexibility, reducing the entropic penalty upon binding. The Boc group is essential to prevent the primary amine from poisoning the palladium catalyst or participating in undesired side reactions during metal catalysis.

Structural rationale of the building block for targeted kinase inhibitor design.

Synthetic Workflow Overview

Workflow for kinase inhibitor synthesis using the bromopyrimidine building block.

Self-Validating Experimental Protocols

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Construct the C-C bond at the 5-position to install the hydrophobic/hinge-extending motif .

Reagents & Materials:

• Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv)

• Aryl/Heteroaryl Boronic Acid or Pinacol Ester (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology & Causality:

• Preparation: Charge a Schlenk flask with the bromopyrimidine, boronic acid, K₂CO₃, and Pd(dppf)Cl₂.

  • Causality: Pd(dppf)Cl₂ is selected because its bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating reductive elimination and suppressing unwanted β-hydride elimination pathways.

• Solvent Addition & Degassing: Add the Dioxane/H₂O mixture. Degas the suspension via three freeze-pump-thaw cycles or by sparging with Argon for 15 minutes.

  • Causality: Oxygen must be strictly excluded to prevent the oxidation of the phosphine ligand and the formation of homocoupled boronic acid byproducts. Water is strictly required to dissolve the inorganic base, forming the crucial palladium-hydroxo species during the transmetalation step.

• Thermal Activation: Heat the reaction mixture to 90 °C under an Argon atmosphere for 4–6 hours.

• Validation & In-Process Control: Monitor via LC-MS. The reaction is self-validating when the starting material peak (isotopic pattern for Br) disappears, replaced by the product mass [M+H]+.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. The organic layer is dried over Na₂SO₄, filtered, and concentrated. Purify via silica gel chromatography.

Protocol 2: Acid-Mediated Boc Deprotection

Objective: Unmask the primary amine at the C2 position for late-stage diversification.

Reagents & Materials:

• Boc-protected intermediate from Protocol 1 (1.0 equiv)

• Trifluoroacetic acid (TFA) (10.0 equiv)

• Dichloromethane (DCM) (0.1 M concentration)

Step-by-Step Methodology & Causality:

• Dissolution: Dissolve the intermediate in anhydrous DCM and cool to 0 °C.

• Acid Addition: Dropwise add TFA to the stirring solution.

  • Causality: TFA protonates the carbamate oxygen, triggering the elimination of isobutylene gas and carbon dioxide. DCM is used as a non-polar solvent to stabilize the intermediate carbocation and prevent side reactions with the newly formed amine.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Validation & In-Process Control: TLC (10% MeOH in DCM). The product will streak or stay at the baseline due to the high polarity of the free amine TFA salt. LC-MS will show a mass shift of -100 Da (loss of Boc).

• Workup: Concentrate under reduced pressure. To remove residual TFA, co-evaporate with toluene (3x). The resulting crude TFA salt can be used directly in the next step.

Protocol 3: Late-Stage Amidation

Objective: Cap the primary amine to optimize pharmacokinetic properties and solvent-channel interactions.

Reagents & Materials:

• Deprotected amine TFA salt (1.0 equiv)

• Carboxylic acid derivative (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (4.0 equiv)

• N,N-Dimethylformamide (DMF)

Step-by-Step Methodology & Causality:

• Activation: In a dry vial, dissolve the carboxylic acid and HATU in DMF. Add DIPEA (2.0 equiv) and stir for 10 minutes.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive O-Atab ester. Pre-activation prevents the amine from reacting with the coupling reagent directly (which can form guanidinium byproducts).

• Coupling: Add the amine TFA salt dissolved in DMF, followed by the remaining DIPEA (2.0 equiv).

  • Causality: Excess DIPEA is required to neutralize the TFA salt, ensuring the amine is nucleophilic enough to attack the activated ester.

• Validation & In-Process Control: LC-MS monitoring after 1 hour should indicate complete conversion to the final amide.

• Workup: Quench with saturated NaHCO₃, extract with EtOAc, wash heavily with LiCl (5% aq) to remove DMF, dry, and purify via preparative HPLC to yield the final kinase inhibitor.

Quantitative Data: Suzuki Coupling Optimization

To maximize the yield of the critical C-C bond formation step, various catalytic systems were evaluated. The quantitative data below summarizes the optimization parameters for coupling the bromopyrimidine building block with a sterically hindered ortho-substituted arylboronic acid.

Entry	Catalyst System	Solvent System	Base	Temp (°C)	Yield (%)	Mechanistic Observation / Causality
1	Pd(PPh₃)₄	Toluene/EtOH/H₂O	Na₂CO₃	90	45	Monodentate ligands led to significant protodehalogenation.
2	Pd(dppf)Cl₂	Dioxane/H₂O (4:1)	K₂CO₃	90	88	Bidentate ligand prevents side reactions; excellent conversion.
3	Pd(Amphos)Cl₂	THF/H₂O (4:1)	K₃PO₄	70	92	Highly active catalyst allows lower temperature, preserving the Boc group.
4	Pd₂(dba)₃ / XPhos	Dioxane/H₂O (10:1)	Cs₂CO₃	100	76	Bulky dialkylbiaryl phosphine ligand required for extreme steric hindrance.

Table 1: Optimization of Suzuki-Miyaura cross-coupling conditions for 5-bromopyrimidine derivatives.

References

• Title: Elaboration of FragLites via Suzuki-Miyaura Cross-Coupling of 3-D Bifunctional Cyclopropyl-Fused Building Blocks Source: White Rose eTheses Online URL: [Link]

Application Notes and Protocols for Cross-Coupling Reactions of Bromopyrimidine Carbamates

Introduction: The Strategic Importance of Pyrimidine Carbamates in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to engage in critical hydrogen bonding interactions with biological targets.[1][2] The functionalization of the pyrimidine ring is a key strategy in the design of novel drug candidates with tailored pharmacological profiles. Among the various derivatives, pyrimidine carbamates have emerged as a particularly important class of compounds, finding applications as kinase inhibitors, antiviral agents, and other targeted therapeutics.[3]

The introduction of a carbamate moiety, often as a protecting group for an amino functionality (e.g., Boc-carbamate), not only modulates the electronic properties of the pyrimidine ring but also provides a handle for further synthetic transformations. The bromine atom on the pyrimidine ring serves as a versatile anchor point for introducing molecular diversity through palladium-catalyzed cross-coupling reactions.[4] These reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are indispensable tools for the construction of carbon-carbon and carbon-nitrogen bonds.[5]

This comprehensive guide provides detailed application notes and starting-point protocols for the cross-coupling of bromopyrimidine carbamates. As a Senior Application Scientist, the aim is to not only provide a set of instructions but to also elucidate the underlying chemical principles that govern these transformations, empowering researchers to rationally design and optimize their synthetic strategies.

Understanding the Substrate: Electronic and Steric Considerations

The reactivity of bromopyrimidine carbamates in palladium-catalyzed cross-coupling reactions is influenced by both the inherent electronic nature of the pyrimidine ring and the presence of the carbamate substituent. The pyrimidine ring itself is electron-deficient due to the presence of two nitrogen atoms, which generally facilitates the oxidative addition of the C-Br bond to the palladium(0) catalyst.[6][7]

The carbamate group, particularly an N-Boc (tert-butyloxycarbonyl) group, is generally considered to be electron-withdrawing, which can further enhance the electrophilicity of the pyrimidine ring and potentially accelerate the oxidative addition step. However, the steric bulk of the carbamate group, especially when positioned ortho to the bromine atom, can influence the approach of the catalyst and may require the use of sterically demanding ligands to achieve efficient coupling.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)-C(sp²) bonds, coupling an organoboron reagent with an organic halide.[8] For bromopyrimidine carbamates, this reaction allows for the introduction of a wide array of aryl and heteroaryl substituents.

Causality Behind Experimental Choices

• Catalyst and Ligand Selection: The choice of the palladium catalyst and phosphine ligand is paramount for a successful Suzuki-Miyaura coupling. For electron-deficient heteroaryl bromides, catalyst systems employing electron-rich and sterically hindered phosphine ligands, such as the Buchwald ligands (e.g., SPhos, XPhos), are often highly effective.[9] These ligands stabilize the Pd(0) active species and promote the oxidative addition step. Pre-formed palladium precatalysts (e.g., SPhos Pd G3) can offer improved reactivity and reproducibility.

• Base Selection: The base plays a crucial role in the transmetalation step of the catalytic cycle. For challenging substrates, stronger inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than weaker bases.[9] The choice of base should also consider the stability of the carbamate group, as strongly basic conditions could lead to its cleavage.

• Solvent System: Aprotic polar solvents such as 1,4-dioxane, tetrahydrofuran (THF), or 2-methyltetrahydrofuran (2-MeTHF) are commonly employed.[9] In many cases, the addition of water to create a biphasic system can be beneficial for the solubility of the base and the boronic acid.[6]

Data Presentation: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Starting Condition	Rationale
Bromopyrimidine Carbamate	1.0 equiv	Limiting reagent.
Aryl/Heteroaryl Boronic Acid	1.2 - 1.5 equiv	Excess to drive the reaction to completion.
Palladium Precatalyst	SPhos Pd G3 (2-5 mol%)	Efficient for electron-deficient heteroaryl bromides.
Base	K₃PO₄ (2.0 - 3.0 equiv)	Effective for challenging couplings, generally compatible with carbamates.
Solvent	1,4-Dioxane/H₂O (4:1 v/v)	Good solvent for a wide range of substrates and reagents.
Temperature	80 - 100 °C	Sufficient to promote the reaction without significant decomposition.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• Bromopyrimidine carbamate (1.0 mmol)

• Aryl/heteroaryl boronic acid (1.2 mmol)

• SPhos Pd G3 (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• 1,4-Dioxane (4 mL, anhydrous and degassed)

• Water (1 mL, degassed)

• Oven-dried Schlenk tube with a magnetic stir bar

Procedure:

• To the Schlenk tube, add the bromopyrimidine carbamate, aryl/heteroaryl boronic acid, SPhos Pd G3, and K₃PO₄ under an inert atmosphere (e.g., argon or nitrogen).

• Add the degassed 1,4-dioxane and water via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 90 °C.

• Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, a crucial transformation in the synthesis of many pharmaceuticals.[10][11] For bromopyrimidine carbamates, this reaction allows for the introduction of a diverse range of primary and secondary amines.

Causality Behind Experimental Choices

• Catalyst and Ligand System: The success of the Buchwald-Hartwig amination is highly dependent on the choice of the palladium precursor and the phosphine ligand. For heteroaryl bromides, bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, or BrettPhos are often the ligands of choice.[12][13] These ligands facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle. Modern palladacycle precatalysts (e.g., XPhos Pd G3) are often more effective than traditional sources like Pd(OAc)₂ as they form the active LPd(0) catalyst more cleanly and efficiently.

• Base Selection: A strong, non-nucleophilic base is typically required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used and often provide good results.[12][13] For substrates that are sensitive to strong bases, weaker bases like cesium carbonate (Cs₂CO₃) may be necessary, although this might require higher reaction temperatures.[11]

• Solvent: Anhydrous toluene or 1,4-dioxane are common and effective solvents for Buchwald-Hartwig reactions. It is crucial to use a thoroughly dried solvent, as water can deactivate the catalyst.

Data Presentation: Recommended Starting Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Starting Condition	Rationale
Bromopyrimidine Carbamate	1.0 equiv	Limiting reagent.
Amine	1.2 equiv	Slight excess is typically sufficient.
Palladium Precatalyst	XPhos Pd G3 (2 mol%)	A robust and versatile catalyst for C-N coupling.
Base	NaOtBu (1.4 equiv)	A strong, non-nucleophilic base effective for a wide range of amines.
Solvent	Toluene (anhydrous and degassed)	A common and effective solvent for this transformation.
Temperature	100 - 110 °C	Elevated temperatures are often required for efficient coupling.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• Bromopyrimidine carbamate (1.0 mmol)

• Amine (1.2 mmol)

• XPhos Pd G3 (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Toluene (5 mL, anhydrous and degassed)

• Oven-dried reaction vial with a magnetic stir bar

Procedure:

• In a glovebox or under a stream of inert gas, add the bromopyrimidine carbamate, XPhos Pd G3, and NaOtBu to the reaction vial.

• Add the anhydrous, degassed toluene, followed by the amine.

• Seal the vial and heat the reaction mixture in a preheated oil bath at 110 °C.

• Stir the reaction vigorously for 2-24 hours, monitoring the progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, providing a direct route to substituted alkynes.[14][15] This reaction is particularly valuable for installing a linear alkynyl group onto the pyrimidine core, which can serve as a versatile handle for further transformations such as cycloadditions.

Causality Behind Experimental Choices

• Catalyst System: The traditional Sonogashira coupling employs a dual catalytic system of a palladium(0) species and a copper(I) salt (typically CuI). The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst is involved in the formation of a copper acetylide intermediate.[14] Palladium sources like Pd(PPh₃)₄ or a combination of PdCl₂(PPh₃)₂ and a reducing agent are commonly used.

• Copper-Free Conditions: To avoid the formation of alkyne homocoupling byproducts, which can be a significant issue in copper-catalyzed Sonogashira reactions, copper-free protocols have been developed. These methods often rely on a palladium catalyst in the presence of a suitable base and sometimes a ligand.

• Base and Solvent: A mild amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used. The base not only scavenges the HX byproduct but can also act as a solvent. Other common solvents include DMF and THF.

Data Presentation: Recommended Starting Conditions for Sonogashira Coupling

Parameter	Recommended Starting Condition (with Copper)	Rationale
Bromopyrimidine Carbamate	1.0 equiv	Limiting reagent.
Terminal Alkyne	1.2 - 1.5 equiv	Excess to ensure complete consumption of the starting material.
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	A common and effective palladium source.
Copper(I) Co-catalyst	CuI (5-10 mol%)	Facilitates the formation of the copper acetylide.
Base	Triethylamine (Et₃N) (2.0 - 3.0 equiv)	Acts as a base and can also serve as a solvent.
Solvent	DMF or THF (anhydrous and degassed)	Good solvents for dissolving the reactants.
Temperature	Room Temperature to 60 °C	Mild conditions are often sufficient.

Experimental Protocol: Sonogashira Coupling (with Copper)

Materials:

• Bromopyrimidine carbamate (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• Triethylamine (Et₃N) (2.5 mmol)

• DMF (5 mL, anhydrous and degassed)

• Oven-dried round-bottom flask with a magnetic stir bar

Procedure:

• To the flask, add the bromopyrimidine carbamate, PdCl₂(PPh₃)₂, and CuI under an inert atmosphere.

• Add the degassed DMF and triethylamine via syringe.

• Add the terminal alkyne to the reaction mixture.

• Stir the reaction at room temperature for 8-24 hours. If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride to remove the copper salts.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Key Concepts

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: A simplified representation of the catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflow for Reaction Optimization

Caption: A structured workflow for the systematic optimization of cross-coupling reactions.

Trustworthiness and Self-Validation

The protocols provided herein are designed as robust starting points for research and development. It is imperative for researchers to recognize that the optimal reaction conditions can be highly substrate-dependent. A self-validating approach to these protocols involves:

• Initial Small-Scale Screening: Before committing significant quantities of material, a high-throughput screening of catalysts, ligands, bases, and solvents is highly recommended.[16]

• Reproducibility Checks: Once promising conditions are identified, it is crucial to run the reaction in duplicate or triplicate to ensure the results are reproducible.

• Thorough Analysis: Utilize analytical techniques such as LC-MS and NMR spectroscopy to confirm the identity and purity of the desired product and to identify any potential side products.

By systematically exploring the reaction parameter space and validating the results, researchers can develop highly optimized and reliable protocols for the cross-coupling of their specific bromopyrimidine carbamate substrates.

References

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• BenchChem. (2025). Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery. BenchChem.
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• Blond, A., et al. (2012). Pyrimidine Ring as Building Block for the Synthesis of Functionalized π-Conjugated Materials. Current Organic Chemistry, 16(7), 934-963.
• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121.
• Fors, B. P., et al. (2010). A Simple and Effective Method for the Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic letters, 12(19), 4424–4427.
• Guild, A., & Hartwig, J. F. (2021). A Practical Buchwald-Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry, 86(1), 108-114.
• Kappe, C. O. (2009). Microwave-assisted Heck Synthesis of Substituted 2,4-Diaminopyrimidine-based Antibiotics. Molecules, 14(10), 4057-4068.
• Li, X., et al. (2024). Aminative Suzuki–Miyaura coupling. Science, 383(6686), 1003-1008.
• Lynam, J. M., & Rudd, A. K. (2021). The application of Stille cross-coupling reactions with multiple nitrogen containing heterocycles.
• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• Merck & Co., Inc. (2024). High-Throughput Screening. Merck & Co., Inc.
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• Science in the Classroom. (2015). High-throughput screening of drug leads. Science.
• Sharma, P., & Kumar, V. (2021). Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry, 19(31), 6825-6836.
• Sigman, M. S., & Jensen, K. F. (2018). Pd-Catalyzed Cross-Couplings, High Throughput Experimentation, and Machine Learning. Accounts of Chemical Research, 51(8), 1801-1809.
• Tasso, B., et al. (2022). Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. Molecules, 27(11), 3465.
• Verma, A., et al. (2022). Pyrimidine Ring as Building Block for the Synthesis of Functionalized π-Conjugated Materials. Current Organic Synthesis, 19(5), 488-511.
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• Zhang, H., et al. (2017). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Journal of Heterocyclic Chemistry, 54(1), 443-450.
• Zheldakov, M. V., et al. (2024). Sonogashira cross-coupling strategies towards nucleosides and analogues. RSC Advances, 14(28), 20001-20025.
• Anderson, K. W., et al. (2006). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. Journal of the American Chemical Society, 128(33), 10694–10695.
• El-Faham, A., et al. (2021). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. International Journal of Innovative Science and Research Technology, 6(8), 126-145.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic-synthesis.org.
• Tumkevicius, S., et al. (2009). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Journal of Heterocyclic Chemistry, 46(5), 944-951.
• MDPI. (2023).
• Primas, N., et al. (2022). Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. RSC Advances, 12(31), 20084-20096.
• Kumar, A., et al. (2016). Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine. Tetrahedron Letters, 57(12), 1335-1338.
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• Dounay, A. B., & Overman, L. E. (2011). Intermolecular Dehydrogenative Heck Reactions. Chemical Reviews, 111(3), 1407-1443.
• Garg, N. K., et al. (2011). Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies. Journal of the American Chemical Society, 133(14), 5480–5489.
• Itami, K., et al. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(2), 540-543.
• Schinazi, R. F., et al. (2022). Pyrimidine Nucleosides Syntheses by Late-Stage Base Heterocyclization Reactions. Organic Letters, 24(44), 8196-8200.
• Chiacchio, U., et al. (2024). Electronic Effects in a Green Protocol for (Hetero)Aryl-S Coupling. Molecules, 29(8), 1735.
• Ikram, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 223.
• Larhed, M., et al. (2017). Investigation of Heck coupling on 6-bromo[2,3-d]thienopyrimidines for construction of new EGFR inhibitor lead structures. Tetrahedron, 73(12), 1599-1606.
• Ma, D., & Zhang, J. (2021). Recent developments in asymmetric Heck type cyclization reactions for constructions of complex molecules. Organic & Biomolecular Chemistry, 19(23), 5106-5122.
• Liu, Y., et al. (2020). Why different ligands can control stereochemistry selectivity of Ni-catalyzed Suzuki–Miyaura cross-coupling of benzylic carbamates with arylboronic esters: a mechanistic study. Dalton Transactions, 49(1), 199-209.
• Garg, N. K., & Houk, K. N. (2019). A) Exploring the effect of a carbamate additive on the Ni‐catalyzed...
• Snieckus, V., et al. (2009). Suzuki−Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. Journal of the American Chemical Society, 131(46), 16632-16633.
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• ResearchGate. (n.d.). 5-Bromo-2-chloropyrimidine undergoes SMC at C5 (75 → 76).100g.
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Precision Functionalization of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate via Pd-Catalysis

[1]

Executive Summary & Strategic Analysis

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate represents a high-value scaffold in medicinal chemistry, particularly for the development of kinase inhibitors where the pyrimidine core acts as a hinge binder.[1] The molecule features two distinct functionalities: a 5-bromo "handle" for cross-coupling and a Boc-protected alpha-chiral amine side chain.[1]

Successful functionalization requires navigating a specific set of chemoselective and stereochemical challenges. This guide details optimized protocols for Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) couplings, designed to maximize yield while preserving the integrity of the alpha-chiral center.[1]

Critical Reactivity Factors[1]

• Electronic Activation: The 5-position of the pyrimidine ring is electron-deficient, facilitating oxidative addition to Pd(0).[1][2] However, it is less reactive than the 2- or 4-positions, often requiring electron-rich, bulky ligands (e.g., dialkylbiarylphosphines) to drive the catalytic cycle.[1]

• Catalyst Deactivation: The pyrimidine nitrogen atoms are Lewis basic and can coordinate to the palladium center, potentially displacing ligands and arresting the catalytic cycle ("catalyst poisoning").

• Stereochemical Integrity (The Alpha-Proton Risk): The proton at the 1-ethyl position (alpha to the pyrimidine ring) is acidified by the electron-withdrawing nature of the heterocycle.

  • Risk:[1][3] Use of strong alkoxide bases (e.g., NaOtBu) at high temperatures can lead to deprotonation/enolization, resulting in racemization of the chiral center.

  • Solution: Protocols must prioritize weaker bases (K₃PO₄, Cs₂CO₃) or highly active catalysts that operate at milder temperatures.

Decision Framework & Workflow

The following decision tree guides the selection of reaction conditions based on the coupling partner and stereochemical requirements.

Caption: Decision logic for ligand and base selection to minimize racemization and catalyst poisoning.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Coupling of aryl/heteroaryl boronic acids to the 5-bromo scaffold.[1] Rationale: The use of XPhos Pd G3 allows for rapid oxidative addition even with electron-rich boronic acids.[1] Potassium phosphate (K₃PO₄) is selected as the base to maintain a pH range (8–9) that preserves the Boc group and minimizes alpha-proton abstraction.

Materials

• Substrate: Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv).[1]

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2–1.5 equiv).[1]

• Catalyst: XPhos Pd G3 (2–5 mol%).[1] Alternative: Pd(dppf)Cl₂·DCM for simpler substrates.[1]

• Base: K₃PO₄ (2.0–3.0 equiv, 0.5 M aqueous solution).

• Solvent: 1,4-Dioxane or THF (degassed).[1][2]

Step-by-Step Procedure

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and XPhos Pd G3 (0.02 equiv).

• Inert Atmosphere: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane (concentration ~0.1 M relative to substrate) via syringe.[1]

• Base Addition: Add degassed aqueous K₃PO₄ (2.0 equiv) via syringe.

• Reaction: Heat the mixture to 80 °C (oil bath or heating block).

  • Note: Monitor by LC-MS at 1 hour. Most reactions complete within 2–4 hours.[1]

  • Checkpoint: If conversion is <50% after 2 hours, add an additional 1 mol% catalyst.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and water.[1][2][4] Separate phases. Extract aqueous layer with EtOAc (2x).[1]

• Purification: Dry combined organics over Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography (typically Hexanes/EtOAc gradient).[1]

Protocol B: Buchwald-Hartwig Amination

Objective: Introduction of amine functionality at the C5 position. Rationale: 5-bromopyrimidines are prone to poisoning Pd catalysts.[1] BrettPhos (for primary amines) and RuPhos (for secondary amines) are bulky, electron-rich ligands that prevent N-coordination to the metal center.[1] Cs₂CO₃ is used instead of NaOtBu to prevent racemization of the chiral center.

Materials

• Substrate: Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv).[1]

• Amine: Primary or Secondary amine (1.2 equiv).[1]

• Pre-catalyst: BrettPhos Pd G3 (for primary amines) or RuPhos Pd G3 (for secondary amines) (2–5 mol%).

• Base: Cs₂CO₃ (anhydrous, 2.0 equiv).

• Solvent: t-Amyl alcohol or 1,4-Dioxane (anhydrous, degassed).[1]

Step-by-Step Procedure

• Drying: Flame-dry or oven-dry the reaction vial and stir bar. Cool under Argon.

• Solids: Add Substrate , Cs₂CO₃ (2.0 equiv), and the appropriate Pd G3 Catalyst (0.02 equiv) to the vial.

  • Tip: If the amine is a solid, add it now.

• Liquids: Seal vial and purge with Argon. Add anhydrous t-Amyl alcohol (0.1 M). If the amine is liquid, add it now via microliter syringe.

• Reaction: Heat to 90 °C .

  • Caution: Do not exceed 100 °C to avoid thermal degradation of the Boc group or racemization.

• Monitoring: Check LC-MS after 4 hours.

  • Troubleshooting: If significant starting material remains but no byproduct is forming, increase temp to 100 °C. If de-bromination (hydrodehalogenation) is observed, lower temp to 80 °C and increase catalyst loading.

• Workup: Filter the reaction mixture through a pad of Celite to remove insoluble salts. Rinse with EtOAc.[1][5] Concentrate the filtrate.

• Purification: Flash chromatography. Note: Aminated products are often polar; consider using DCM/MeOH gradients.[1]

Data Summary & Optimization Guide

The following table summarizes expected outcomes and optimization levers based on internal standards for pyrimidine couplings.

Variable	Standard Condition	Optimization for Low Yield	Optimization for Racemization
Solvent	1,4-Dioxane	t-Amyl Alcohol (higher boiling point)	Toluene (non-polar, less enolization)
Base	K₃PO₄ (aq) / Cs₂CO₃ (s)	K₂CO₃ (if acid sensitive)	Strictly K₃PO₄ or Cs₂CO₃ (Avoid NaOtBu)
Ligand	XPhos / BrettPhos	AdBrettPhos (for difficult amines)	SPhos (high activity at low temp)
Temp	80–90 °C	100–110 °C	60 °C (requires 5-10 mol% Pd)
Scavenger	Silica Gel	SiliaMetS® Thiol (removes Pd)	N/A

Experimental Workflow Diagram

Caption: General experimental workflow for Pd-catalyzed functionalization of 5-bromopyrimidines.

References

• BenchChem. Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery.[1] (Application Note). Retrieved from .

• Organic Chemistry Frontiers. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides.[6] (2021).[1][6] DOI: 10.1039/D1QO00919B.[1] Retrieved from .

• Organic Letters. Efficient Pd-Catalyzed Amination of Heteroaryl Halides. (2005).[1] DOI: 10.1021/ol0514695.[1] Retrieved from .

• Sigma-Aldrich. Product Specification: (S)-tert-Butyl (1-(5-bromopyridin-2-yl)ethyl)carbamate.[1] Retrieved from .[1]

• Nobel Prize. Palladium-Catalyzed Cross Couplings in Organic Synthesis.[1] (Scientific Background). Retrieved from .

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Application Notes and Protocols for the Scale-up Synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Introduction

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a key intermediate in the synthesis of various pharmaceutically active compounds. The pyrimidine core is a ubiquitous scaffold in medicinal chemistry, known for its presence in a wide array of therapeutic agents.[1][2] The tert-butoxycarbonyl (Boc) protecting group offers a reliable and versatile strategy for masking the amine functionality during synthetic transformations, owing to its stability in various conditions and its facile removal under mild acidic conditions.[3][4][5] This guide provides a comprehensive overview of the reagents, reaction conditions, and protocols for the efficient scale-up synthesis of this important building block. The focus is on providing a scientifically sound and practical approach for researchers, scientists, and drug development professionals.

Synthetic Strategy and Mechanistic Insights

The synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate can be approached through a multi-step sequence. A common and effective strategy involves the following key transformations:

• Formation of a suitable pyrimidine precursor: This often starts with commercially available and simpler pyrimidine derivatives.[6][7]

• Introduction of the ethylamine side chain: This can be achieved through various methods, including Grignard reactions or nucleophilic substitution.

• Boc protection of the amine: This final step introduces the tert-butoxycarbonyl group to yield the target compound.

A plausible and efficient retrosynthetic analysis is depicted below:

Caption: Retrosynthetic analysis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.

A forward synthesis based on this analysis would involve the reaction of a Grignard reagent derived from an ethyl source with 2,5-dibromopyrimidine, followed by amination and subsequent Boc protection.

Causality Behind Experimental Choices

The choice of a Grignard reaction for introducing the ethyl group onto the pyrimidine ring is driven by the efficiency of this classic carbon-carbon bond-forming reaction.[8] However, the regioselectivity of the Grignard addition to di-substituted pyrimidines can be a critical factor to control.[9] Subsequent conversion of the resulting ketone to an amine via reductive amination is a well-established and high-yielding transformation. Finally, the use of di-tert-butyl dicarbonate ((Boc)₂O) for the protection of the amine is standard due to its high reactivity and the stability of the resulting carbamate.[4][10]

Reagents and Materials

Successful scale-up synthesis requires careful selection and handling of all reagents and solvents. The following table summarizes the key materials for the synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	Key Properties & Handling Notes
2,5-Dibromopyrimidine	C₄H₂Br₂N₂	237.88	Solid, potential irritant. Handle in a well-ventilated fume hood.
Magnesium Turnings	Mg	24.31	Highly flammable solid. Store under an inert atmosphere.
Ethyl Bromide	C₂H₅Br	108.97	Volatile and flammable liquid. Carcinogen suspect. Handle with extreme care.
Tetrahydrofuran (THF)	C₄H₈O	72.11	Flammable liquid and peroxide former. Use freshly distilled or inhibitor-free solvent.
Ammonium Chloride	NH₄Cl	53.49	Solid, hygroscopic.
Sodium borohydride	NaBH₄	37.83	Flammable solid, reacts with water to produce hydrogen gas.
Methanol	CH₃OH	32.04	Flammable and toxic liquid.
1-(5-Bromopyrimidin-2-yl)ethan-1-amine	C₆H₈BrN₃	202.05	Intermediate, handle with care.
Di-tert-butyl dicarbonate ((Boc)₂O)	C₁₀H₁₈O₅	218.25	Moisture-sensitive solid. Store in a cool, dry place.[4]
Triethylamine (TEA)	C₆H₁₅N	101.19	Corrosive and flammable liquid with a strong odor.
Dichloromethane (DCM)	CH₂Cl₂	84.93	Volatile liquid, suspected carcinogen. Use in a fume hood.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis. All operations should be performed by trained personnel in a well-equipped chemical laboratory.

Part 1: Synthesis of 1-(5-Bromopyrimidin-2-yl)ethan-1-one

This procedure details the formation of the key ketone intermediate via a Grignard reaction.

Caption: Workflow for the synthesis of 1-(5-Bromopyrimidin-2-yl)ethan-1-one.

Protocol:

• Grignard Reagent Preparation:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

  • Add anhydrous tetrahydrofuran (THF) to cover the magnesium.

  • Slowly add a solution of ethyl bromide in anhydrous THF dropwise to initiate the reaction. The reaction is exothermic and may require initial heating to start.[11]

  • Once initiated, maintain a gentle reflux by controlling the addition rate of the ethyl bromide solution.

  • After the addition is complete, continue stirring at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with 2,5-Dibromopyrimidine:

  • In a separate flask, dissolve 2,5-dibromopyrimidine in anhydrous THF.

  • Cool the solution of 2,5-dibromopyrimidine to -78 °C using a dry ice/acetone bath.

  • Slowly add the prepared ethylmagnesium bromide solution to the cooled pyrimidine solution via a cannula.

  • Maintain the reaction at -78 °C for 2-3 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching and Work-up:

  • Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by silica gel column chromatography to yield pure 1-(5-bromopyrimidin-2-yl)ethan-1-one.[12][13]

Part 2: Synthesis of 1-(5-Bromopyrimidin-2-yl)ethan-1-amine

This part describes the conversion of the ketone to the corresponding amine via reductive amination.

Protocol:

• Reaction Setup:

  • Dissolve the 1-(5-bromopyrimidin-2-yl)ethan-1-one in methanol in a round-bottom flask.

  • Add ammonium acetate and sodium cyanoborohydride to the solution.

  • Stir the reaction mixture at room temperature overnight.

• Work-up:

  • Quench the reaction by the addition of water.

  • Remove the methanol under reduced pressure.

  • Make the aqueous solution basic by adding a saturated solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to give the crude amine. This intermediate can often be used in the next step without further purification.

Part 3: Synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

The final step involves the Boc protection of the synthesized amine.

Caption: Workflow for the Boc protection step.

Protocol:

• Reaction Setup:

  • Dissolve the crude 1-(5-bromopyrimidin-2-yl)ethan-1-amine in dichloromethane.

  • Add triethylamine to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) in dichloromethane.[14]

• Reaction and Monitoring:

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by TLC until the starting amine is consumed.

• Work-up and Purification:

  • Wash the reaction mixture with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or silica gel column chromatography to afford Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate as a solid.[12][13]

Process Optimization and Safety Considerations

For a successful and safe scale-up, several factors need to be considered:

• Temperature Control: The Grignard reaction is highly exothermic and requires careful temperature management to avoid side reactions.[11]

• Inert Atmosphere: All steps involving organometallic reagents must be carried out under a strict inert atmosphere to prevent quenching by moisture and oxygen.

• Solvent Purity: The use of anhydrous solvents is crucial for the success of the Grignard reaction.

• Reagent Purity: The quality of the starting materials will directly impact the yield and purity of the final product.

• Waste Disposal: All chemical waste should be handled and disposed of according to institutional and local regulations.

Conclusion

The synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate on a larger scale is a feasible process that relies on well-established organic transformations. Careful control of reaction parameters, particularly during the Grignard reaction, is paramount for achieving high yields and purity. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to produce this valuable intermediate efficiently and safely.

References

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. (n.d.). Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15). Retrieved from [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.). Retrieved from [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• An overview on synthesis and biological activity of pyrimidines - World Journal of Advanced Research and Reviews. (2022, July 9). Retrieved from [Link]

• Single-Step Synthesis of Pyrimidine Derivatives | Journal of the American Chemical Society. (2006, October 12). Retrieved from [Link]

• EP0841326B1 - Process for the preparation of pyrimidine derivatives - Google Patents. (n.d.).
• CN102020589A - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents. (n.d.).

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale - ChemRxiv. (n.d.). Retrieved from [Link]

• To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. (n.d.). Retrieved from [Link]

• Br/Mg exchange on 2,5-dibromopyridine (10 a) using various exchange reagents. (n.d.). Retrieved from [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. (2015, December 10). Retrieved from [Link]

• Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. (n.d.). Retrieved from [Link]

• Tert-butyl (5-bromopyrimidin-2-YL)carbamate | C9H12BrN3O2 | CID 18549354 - PubChem. (n.d.). Retrieved from [Link]

• US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents. (n.d.).

• Carbamic acid, tert-butyl ester - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Scaled-Up Preparation of an Intermediate of Upatinib, ACT051-3 - PubMed. (2023, April 7). Retrieved from [Link]

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. wjarr.com [wjarr.com]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. bu.edu.eg [bu.edu.eg]
• 7. pubs.acs.org [pubs.acs.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Advanced Solvent Selection Guide for Cross-Coupling and Functionalization of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Executive Summary & Mechanistic Causality

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a highly versatile, yet chemically sensitive, building block widely utilized in pharmaceutical drug discovery. Successfully functionalizing this molecule—most commonly via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-couplings—requires a deep understanding of its structural micro-environments. Solvent selection is not merely a medium for dissolution; it is a thermodynamic and kinetic driver that dictates catalyst stability, phase transfer, and protecting-group integrity.

The molecule presents three distinct chemical features that govern solvent causality:

• The Electron-Deficient Pyrimidine Core: The C5-Br bond is highly activated toward oxidative addition by [1]. However, the Lewis basic pyrimidine nitrogens can competitively coordinate to the transition metal center, potentially poisoning the catalyst[2]. Solvents with moderate coordinating ability (e.g., 1,4-dioxane) help stabilize the active catalytic species without displacing essential phosphine ligands.

• The Acid-Sensitive Boc Group: The tert-butyl carbamate (Boc) protecting the 1-aminoethyl group is highly stable to bases but labile under acidic conditions. While protic solvents (like water or alcohols) are excellent for dissolving the inorganic bases required for cross-coupling, the to prevent premature deprotection[2].

• Amphiphilic Solubility Profile: The 1-ethyl and tert-butyl groups impart significant lipophilicity, making the substrate poorly soluble in purely aqueous media. Biphasic systems (e.g., 1,4-Dioxane/H₂O) or are required to bridge the solubility gap between the organic substrate and the inorganic base[3].

Solvent Selection Matrix for Cross-Coupling

The following table summarizes the quantitative and qualitative data for selecting the optimal solvent system when coupling Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.

Solvent System	Dielectric Constant (ε)	Base Solubility	Boc Group Stability	Green Chemistry Score	Mechanistic Impact on Catalytic Cycle
1,4-Dioxane / H₂O (4:1)	2.2 (Dioxane)	Excellent (in H₂O)	High (Neutral/Basic)	Low (Toxic/Peroxides)	Standard biphasic system. Dioxane stabilizes Pd intermediates; water accelerates transmetalation.
tert-Amyl Alcohol (t-AmOH)	5.8	Moderate	High	High (Sustainable)	Promotes single-phase-like kinetics at reflux. Excellent for Ni-catalyzed couplings of pyrimidines.
2-MeTHF / H₂O	6.9	Excellent (in H₂O)	High	High (Renewable)	Biphasic. Rapid phase separation during workup. Excellent alternative to THF or Dioxane.
DMF / H₂O	36.7	High	High	Low (Reprotoxic)	High polarity accelerates oxidative addition but strongly coordinates Pd, potentially lowering turnover.

Pathway Visualization

The choice of solvent directly impacts each fundamental step of the catalytic cycle. Polar solvents accelerate the initial cleavage of the C5-Br bond, while biphasic aqueous interactions are mandatory for the base-mediated transmetalation step.

Caption: Solvent influence on the Pd/Ni-catalyzed cross-coupling cycle of 5-bromopyrimidines.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in self-validating steps (e.g., internal standards, visual degassing cues, and specific in-process controls).

Protocol A: Traditional Biphasic Pd-Catalyzed Suzuki-Miyaura Coupling

Optimal for broad substrate scope and high-throughput screening.

• Substrate & Standard Loading: To an oven-dried Schlenk flask, add Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and for quantitative GC-MS/NMR tracking[4].

• Base & Solvent Addition: [1]. Introduce a 4:1 mixture of 1,4-Dioxane and H₂O to achieve a 0.2 M concentration relative to the substrate.

  • Causality: Water is essential to dissolve the K₃PO₄, forming the reactive boronate complex required for transmetalation[2].

• Degassing (Self-Validation Step): Sparge the heterogeneous mixture with Argon for 15 minutes.

  • Validation: The complete cessation of dissolved gas micro-bubbles indicates successful displacement of O₂, which is critical to prevent homocoupling of the boronic acid and oxidation of the Pd catalyst.

• Catalyst Addition & Reaction: Add Pd(PPh₃)₄ (5 mol%)[1].[2]. Monitor via LC-MS every 2 hours.

  • Validation: Look for the m/z corresponding to the intact Boc-product; the appearance of [M-100] peaks indicates unwanted thermal or acidic Boc deprotection.

• Workup: Cool to room temperature, dilute with ethyl acetate, and [1]. The biphasic nature of the solvent system ensures rapid phase separation. Extract the organic layer, dry over Na₂SO₄, and concentrate.

Protocol B: Green Ni-Catalyzed Coupling in tert-Amyl Alcohol

A sustainable, single-phase alternative utilizing earth-abundant metals.

• Reagent Assembly: In a 1-dram vial, combine the bromopyrimidine substrate (1.0 equiv), arylboronic acid (2.5 equiv),[3][5].

• Solvent Addition: [4][5].

  • Causality: t-AmOH acts as a "green" amphiphilic solvent that partially dissolves both the organic substrate and the inorganic base at elevated temperatures, facilitating a pseudo-homogeneous transmetalation without needing water[3].

• Reaction Execution: Seal the vial under an inert atmosphere and[4][5].

• IPC & Isolation: Monitor by TLC. Upon completion,[5]. Dissolve the crude mixture in hexanes/ethyl acetate for direct flash chromatography, avoiding aqueous acidic workups entirely to preserve the Boc group.

Workflow Visualization

Caption: Self-validating experimental workflow for solvent optimization in cross-coupling.

References

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine. MDPI. URL:[Link]

• Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. NIH PMC. URL:[Link]

• Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory. NIH PMC. URL:[Link]

• Nickel-Catalyzed Suzuki–Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 3. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Improving yield in coupling reactions with Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Subject: Improving Yield & Selectivity for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate Ticket ID: PYR-OPT-2026 Priority: High (Drug Discovery/Process Chemistry)[1]

Executive Summary: The Challenge

Coupling reactions involving Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate present a "perfect storm" of three competing chemical challenges:

• Electronic Deficiency: The pyrimidine ring is electron-poor, making the C-Br bond reactive toward oxidative addition but rendering the resulting Pd(II) intermediate prone to protodehalogenation (replacing Br with H) rather than transmetallation.

• Catalyst Poisoning: The pyrimidine nitrogens (N1/N3) are strong

  -donors that can displace ligands from palladium, deactivating the catalyst.

• The "Chelation Trap": The 1-aminoethyl side chain at the C2 position contains a Boc-protected amine.[1] The carbamate carbonyl oxygen and the pyrimidine nitrogen can act as a bidentate ligand, sequestering the metal center.

This guide provides a self-validating troubleshooting framework to overcome these barriers.

Module 1: Catalyst & Ligand Architecture

Diagnosis: Reaction stalls at <20% conversion or yields are inconsistent.

The standard

catalyst is often insufficient for this substrate because the triphenylphosphine ligands are easily displaced by the pyrimidine nitrogens. You require a catalyst system with a high binding constant and steric bulk to prevent N-coordination.

Recommended Systems:

Catalyst System	Role	Why it Works
XPhos Pd G4	Primary Recommendation	The bulky biaryl ligand (XPhos) creates a "roof" over the Pd center, physically blocking the pyrimidine nitrogen from coordinating while facilitating oxidative addition.[1]
Pd(dppf)Cl₂	Robust Alternative	The bidentate ferrocenyl ligand is rigid and difficult to displace, preventing the "chelation trap" from the substrate side chain.
Pd(tBu₃P)₂	Specialized	Electron-rich phosphine accelerates oxidative addition on the electron-deficient ring, though less stable in air.[1]

Q: My reaction turns black immediately. What does this mean? A: This indicates "Palladium Black" formation.[1][2] Your ligand is dissociating, and the Pd is aggregating.

• Fix: Switch to a precatalyst like XPhos Pd G3/G4 . These release the active Pd(0) species slowly and typically do not require an induction period, maintaining a steady concentration of active catalyst.

Module 2: The Protodebromination Trap

Diagnosis: LCMS shows a mass of [M-Br+H] (Des-bromo byproduct).[1]

This is the most common failure mode for 5-bromopyrimidines. The electron-deficient ring makes the Pd-Aryl intermediate unstable.[1] If transmetallation (reaction with boronic acid) is slow, the Pd species will snatch a proton from any available source (water, solvent, base).

Troubleshooting Protocol:

• Water Control:

  • Standard Suzuki: Uses Dioxane/Water (4:1).[3]

  • Optimization: Switch to Anhydrous Dioxane or Toluene .[1]

  • Why: Removing bulk water eliminates the primary proton source.

• Base Selection:

  • Avoid: Carbonates (

    ) in aqueous media if dehalogenation is high.

  • Use:Anhydrous

    (Tribasic Potassium Phosphate). It acts as a proton sponge and facilitates transmetallation without requiring a biphasic water system.

• Boronic Acid Stoichiometry:

  • Use 1.5 – 2.0 equivalents of the boronic acid.

  • Reason: Boronic acids of pyrimidines (if that is your partner) are unstable. If your partner is an aryl boronic acid, excess ensures that transmetallation outcompetes the side reaction.

Module 3: Protecting Group Integrity (Boc)

Diagnosis: Product is formed, but the Boc group is lost (M-100 mass observed).

The Boc group is acid-labile and thermally sensitive.[1] While Suzuki couplings are basic, high temperatures (>100°C) can cause thermal cleavage, especially in the presence of Lewis acidic boronic byproducts.

• Temperature Limit: Do not exceed 80°C .

• Lewis Acid Scavenging: The boronic acid byproducts can act as weak Lewis acids. Ensure your base (

  ) is in excess (3.0 equiv) to buffer the system.

Visual Troubleshooting Guide

Diagram 1: The Decision Tree

Use this logic flow to diagnose your specific failure mode.

Caption: Diagnostic logic flow for coupling failures specific to Boc-protected 5-bromopyrimidines.

Diagram 2: The Mechanistic "Kill Zone"

Understanding where the cycle breaks is key to fixing it.

Caption: The "Kill Zone" for this reaction is the competition between Transmetallation and N-Coordination/Protodebromination.[1]

Standardized Experimental Protocol

Protocol ID: SOP-SUZUKI-PYR-05

Reagents:

• Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv)[1]

• Boronic Acid Partner (1.5 equiv)

• Catalyst: XPhos Pd G4 (0.05 equiv / 5 mol%)

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous)

Procedure:

• Degassing (Critical): Charge a reaction vial with the bromide, boronic acid, and base. Cap the vial. Evacuate and backfill with Nitrogen (

  ) or Argon three times.

  • Why: Oxygen promotes homocoupling and catalyst oxidation.[1][4]

• Solvent Addition: Add anhydrous 1,4-Dioxane via syringe under inert atmosphere. Sparging the solvent with

  for 10 mins prior to use is recommended.

• Catalyst Addition: Add XPhos Pd G4 last (as a solid, quickly, or as a stock solution in degassed solvent).

• Reaction: Heat to 80°C for 4–16 hours.

• Workup: Dilute with EtOAc, wash with water (x1) and brine (x1). Dry over

  .[1][5]

  • Note: If the product contains basic nitrogens, ensure the aqueous layer pH is not too acidic during extraction to avoid product loss.

References

• BenchChem. Improving the yield of 3-Amino-5-bromopyridine Suzuki coupling reactions. (Accessed 2026).[6] Link

• Sigma-Aldrich. Product Specification: (S)-tert-Butyl (1-(5-bromopyridin-2-yl)ethyl)carbamate.[1] (Accessed 2026).[6] Link

• Organic Chemistry Frontiers. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides. (2021).[7] Link

• Journal of the American Chemical Society. Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling.[1] (2026).[6] Link

• Wikipedia. Protodeboronation.[1][4][8] (Accessed 2026).[6] Link

Sources

• 1. Tert-butyl (5-bromopyrimidin-2-YL)carbamate | C9H12BrN3O2 | CID 18549354 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Solubility of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solvation of highly functionalized pyrimidine derivatives. Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a critical intermediate in drug discovery, but its unique structural features often lead to erratic behavior in Dimethyl Sulfoxide (DMSO).

This guide bypasses generic advice to provide a mechanistic understanding of your solubility issues, backed by self-validating protocols and field-proven troubleshooting logic.

Mechanistic Causality: Why Does This Compound Precipitate?

To troubleshoot effectively, we must first understand the molecular forces at play. The solubility of organic compounds in DMSO is governed by the balance between solvation energy and crystal lattice disruption energy[1]. Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate possesses three structural features that create high kinetic and thermodynamic barriers to dissolution:

• The Boc-Protecting Group : The tert-butoxycarbonyl (Boc) moiety is exceptionally bulky and lipophilic. While DMSO is a versatile polar aprotic solvent[2], the hydrophobic bulk of the Boc group makes the molecule highly sensitive to even trace amounts of water in the solvent system.

• The Bromopyrimidine Core : The planar pyrimidine ring facilitates strong

  stacking interactions in the solid state. Furthermore, the heavy bromine atom at the 5-position is highly polarizable, enabling strong halogen bonding. These forces drastically increase the energy required to disrupt the crystal lattice[1].

• Solvent Vulnerabilities : DMSO is notoriously hygroscopic. When exposed to the atmosphere, it rapidly absorbs water, which alters its dielectric constant and immediately forces hydrophobic compounds out of solution[3]. Additionally, DMSO freezes at 19°C (66°F)[2]. Standard laboratory storage at -20°C or 4°C causes the solvent to crystallize, triggering a freeze-concentration effect that forces the solute to nucleate and precipitate.

Diagnostic Workflows & Logical Relationships

When faced with precipitation, it is crucial to determine whether you are hitting a kinetic barrier (the compound is dissolving too slowly) or a thermodynamic limit (the solvent is fully saturated)[4].

Thermodynamic and kinetic solubility dynamics of Boc-protected pyrimidines in DMSO.

Troubleshooting Decision Tree

Workflow for diagnosing and resolving precipitation of Boc-protected bromopyrimidines in DMSO.

Quantitative Solubility Parameters

To optimize your assay systems, refer to the following empirical parameters for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate in DMSO. Note how drastically water content impacts the maximum soluble concentration.

Solvent Quality	Condition / Temperature	Estimated Solubility Limit	Visual Observation
Anhydrous DMSO (<0.1% H₂O)	25°C (Continuous Agitation)	> 50 mM	Clear, stable solution
Aged/Hydrated DMSO (~5% H₂O)	25°C	< 10 mM	Immediate turbidity / milky suspension
Anhydrous DMSO (<0.1% H₂O)	Post-thaw from -20°C (No agitation)	~ 15 mM	Microcrystals form at the bottom of the vial
Anhydrous DMSO (<0.1% H₂O)	37°C + Sonication (Kinetic Rescue)	> 50 mM	Complete dissolution; remains clear upon cooling

Self-Validating Experimental Protocols

A common pitfall in drug discovery is assuming a compound is fully dissolved when microcrystals are merely suspended, leading to inaccurate assay concentrations and erroneous data[5]. The following protocol utilizes a centrifugation-based self-validation step to guarantee true solvation.

Protocol: Preparation of a Kinetically Stable 50 mM Stock Solution

Step 1: Desiccation and Equilibration Remove the lyophilized Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate from cold storage and place it in a desiccator for 30 minutes to equilibrate to room temperature. Causality: Opening a cold vial causes atmospheric moisture to condense directly onto the powder, instantly compromising solubility before solvent is even added.

Step 2: Solvent Quality Control Utilize only freshly opened, septum-sealed anhydrous DMSO (≥99.9% purity, water ≤50 ppm). If the bottle has been opened previously, do not use it for stock preparation unless validated via Karl Fischer titration[3].

Step 3: Gravimetric Addition Weigh the required mass of the compound into a sterile, amber glass vial. Slowly add the calculated volume of anhydrous DMSO to achieve a 50 mM concentration.

Step 4: Kinetic Rescue (Energy Input) Vortex the solution vigorously for 2 minutes. If the solution is not perfectly clear, place the vial in an ultrasonic water bath set to 37°C for 15 minutes. Causality: The thermal and acoustic energy overcomes the high crystal disruption energy of the bromopyrimidine core, pushing the compound past its kinetic dissolution barrier.

Step 5: Self-Validation (The Centrifugation Test) Transfer 100 µL of the solution into a microcentrifuge tube and spin at 10,000 x g for 5 minutes. Carefully inspect the very bottom of the tube under good lighting.

• If a microscopic white pellet is visible: The solution is a suspension. You have exceeded the thermodynamic limit of your specific solvent batch. You must dilute the stock or use fresher DMSO.

• If no pellet is visible: The protocol is validated. The compound is fully solvated and ready for serial dilution.

Frequently Asked Questions (FAQs)

Q1: My stock solution was perfectly clear when I made it, but after storing it at -20°C and thawing it, there are crystals that won't go away. Did the compound degrade? A1: It is highly unlikely to be degradation. DMSO freezes at 19°C[2]. During freezing, the solvent forms a pure crystal lattice, excluding the solute and forcing it to locally exceed its thermodynamic solubility limit. Because of the strong

and halogen bonding of the bromopyrimidine core, the compound forms a highly stable crystal lattice. Upon thawing, room temperature ambient energy is insufficient to break these new bonds. You must apply kinetic rescue (heat to 37°C and sonicate) to redissolve it[3].

Q2: I have been using the same 500 mL bottle of DMSO for my assays for three months. Could this explain my recent solubility failures? A2: Absolutely. DMSO is a highly hygroscopic solvent. Every time you open the cap, it absorbs moisture from the humid laboratory air. As the water content rises, the solvent's ability to solvate the highly lipophilic Boc-protecting group drops exponentially[3]. For critical stock solutions, always use single-use ampoules or freshly pierced septum-sealed bottles.

Q3: How can I tell if my compound has poor thermodynamic solubility or just poor kinetic solubility in my assay buffer? A3: Kinetic solubility testing evaluates how fast a compound dissolves, while thermodynamic solubility measures the absolute maximum concentration at equilibrium[4]. If you heat and sonicate your DMSO stock and it clears up, but then precipitates again after sitting at room temperature for 24 hours, you have exceeded its thermodynamic solubility. If it stays clear indefinitely after the initial heat/sonication, you were merely facing a kinetic barrier.

Q4: Can I perform serial dilutions directly in my aqueous assay buffer to avoid DMSO-induced precipitation? A4: No. For highly lipophilic compounds like Boc-protected pyrimidines, you should perform all serial dilutions in 100% anhydrous DMSO first. Only transfer the final required volume into the aqueous buffer at the very last step[5]. Diluting directly into buffer causes localized regions of high water concentration, leading to immediate, irreversible precipitation (crashing out).

References

• Solubility: a speed–breaker on the drug discovery highway Source: MedCrave online URL
• Troubleshooting AN-12-H5 solubility issues in DMSO Source: BenchChem URL
• 4 Ways Drug Solubility Testing Helps Discovery & Development Source: WuXi AppTec URL
• In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening Source: PubMed URL
• Dimethyl sulfoxide Source: Wikipedia URL

Sources

• 1. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. Solubility: a speed–breaker on the drug discovery highway - MedCrave online [medcraveonline.com]

Technical Support Center: Purification of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Welcome to the technical support center for the purification of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common purification challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate?

A1: The impurity profile is intrinsically linked to the synthetic route, which typically involves the N-protection of 1-(5-bromopyrimidin-2-yl)ethanamine with di-tert-butyl dicarbonate ((Boc)₂O).[1][2] Based on this, the most prevalent impurities include:

• Unreacted Starting Material: Residual 1-(5-bromopyrimidin-2-yl)ethanamine is a common polar impurity.

• Excess Reagents & Byproducts: Unreacted (Boc)₂O and its primary byproduct, tert-butanol, are usually present. Fortunately, these are volatile and often removed during solvent evaporation under reduced pressure.[3]

• Double Boc-Protected Species: While less common for sterically hindered amines, the formation of a di-Boc protected product is possible, especially if reaction conditions are not carefully controlled. This impurity is significantly less polar than the desired product.[3]

• Urea Byproducts: If a base like 4-dimethylaminopyridine (DMAP) is used, particularly at elevated temperatures, the formation of urea-type byproducts can occur.[3]

Q2: How can I effectively monitor the progress of my purification?

A2: A multi-technique approach is recommended for robust monitoring:

• Thin-Layer Chromatography (TLC): TLC is an indispensable, rapid tool for assessing fraction purity during column chromatography. A good starting eluent is a mixture of hexanes and ethyl acetate. The desired product is moderately polar; the starting amine will have a much lower Rf value (closer to the baseline), while non-polar impurities will have a higher Rf value.[4]

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, Reverse-Phase HPLC (RP-HPLC) is the gold standard. The Boc-protected product is more non-polar than its amine precursor and will thus have a longer retention time. This technique is excellent for determining the final purity of your compound.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude material can help identify the major components and guide your purification strategy. After purification, it serves as a definitive structural confirmation and purity check.

Q3: My compound has a basic pyrimidine ring. Will this affect silica gel column chromatography?

A3: Yes, this is a critical consideration. The basic nitrogen atoms on the pyrimidine ring can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction can lead to significant peak tailing, poor separation, and in some cases, degradation of the product on the column.[4] To mitigate this, it is highly recommended to add a small amount of a basic modifier, such as triethylamine (Et₃N) or ammonia, to your eluent system (typically 0.1-1% v/v). This deactivates the acidic sites on the silica, leading to sharper peaks and improved resolution.

Troubleshooting and Purification Guides

This section addresses specific issues you may encounter during purification, providing detailed protocols and the scientific rationale behind them.

Issue 1: A persistent polar impurity is contaminating my final product.

Likely Cause: The most probable identity of a persistent polar impurity is the unreacted starting material, 1-(5-bromopyrimidin-2-yl)ethanamine. Its polarity causes it to move slowly on silica gel, but if the eluent polarity is increased too quickly, it can co-elute with the product.

Solution: Flash column chromatography with a carefully optimized gradient is the most effective solution.

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: First, determine the optimal eluent system using TLC. Test various ratios of Hexane:Ethyl Acetate. The goal is to achieve an Rf value of 0.2-0.4 for the desired product, which provides the best separation.[4] A good starting point is 30% Ethyl Acetate in Hexane.

• Column Preparation:

  • For every 1 gram of crude material, use approximately 40-60 grams of silica gel (230-400 mesh).

  • Prepare a slurry of the silica gel in the initial, low-polarity eluent (e.g., 10% Ethyl Acetate in Hexane).

  • Pour the slurry into the column and use gentle pressure or tapping to create a well-packed, stable bed. Add a thin layer of sand on top to prevent disruption.

  • Equilibrate the column by passing 2-3 column volumes of the initial eluent through it. Never let the column run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) to this solution.

  • Carefully evaporate the solvent under reduced pressure until a free-flowing powder is obtained.

  • Gently apply this powder to the sand layer at the top of your packed column. This technique prevents band broadening and improves separation.

• Elution:

  • Begin elution with the low-polarity solvent system (e.g., 10% EtOAc/Hexane).

  • Gradually increase the polarity of the eluent. A stepwise gradient is often effective (e.g., 10% -> 20% -> 30% EtOAc).

  • Collect fractions and monitor them by TLC. Combine the fractions containing the pure product.

• Isolation: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Data Summary: Impurity Profile & Chromatographic Behavior

Compound	Probable Structure	Polarity	Expected TLC Rf (vs. Product)	Expected RP-HPLC Retention Time (vs. Product)
Product	Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate	Moderate	Rf ≈ 0.3 (in 30% EtOAc/Hex)	Baseline
Impurity A	1-(5-bromopyrimidin-2-yl)ethanamine	High	Lower (closer to origin)	Shorter
Impurity B	Di-tert-butyl dicarbonate ((Boc)₂O)	Low	Higher (closer to solvent front)	Longer (if not hydrolyzed on column)
Impurity C	Di-Boc Protected Amine	Very Low	Much Higher	Much Longer

Issue 2: My product fails to crystallize and forms an oil.

Likely Cause: The presence of impurities can inhibit lattice formation. Additionally, some carbamates have a tendency to be amorphous or low-melting solids. Oiling out occurs when the compound's melting point is lower than the boiling point of the solvent, or when it is supersaturated.

Solution: A carefully selected solvent/anti-solvent system for recrystallization can induce crystallization.

Experimental Protocol: Recrystallization using a Solvent/Anti-Solvent System

• Solvent Selection: The key is to find a "good" solvent in which your product is highly soluble, and a "poor" (or "anti-solvent") in which it is insoluble. Common pairs for moderately polar compounds include:

  • Ethyl Acetate / Hexanes

  • Dichloromethane / Hexanes

  • Acetone / Water

• Dissolution: Dissolve the crude product in a minimal amount of the "good" solvent (e.g., Ethyl Acetate) at an elevated temperature (gentle warming on a hotplate).

• Induce Crystallization:

  • While the solution is still warm, slowly add the "poor" anti-solvent (e.g., Hexanes) dropwise with stirring until the solution becomes faintly and persistently cloudy (turbid).

  • Add a drop or two of the "good" solvent to redissolve the precipitate and make the solution clear again.

• Cooling:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once at room temperature, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold anti-solvent to remove any soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Visualized Workflows and Logic

General Purification Workflow

The following diagram outlines the standard workflow for purifying Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate after the initial reaction work-up.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. jk-sci.com [jk-sci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Temperature Optimization for Suzuki-Miyaura Coupling of 5-Bromopyrimidines

Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Couplings. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the arylation of pyrimidine scaffolds. While 5-bromopyrimidines are privileged building blocks in pharmaceutical design, their unique electronic properties demand precise thermal management.

Failing to balance the activation energy required for oxidative addition against the thermal degradation of your boronic acid is the leading cause of poor yields. This guide provides field-proven, mechanistically grounded solutions to optimize your reaction temperatures.

I. Diagnostic FAQs & Troubleshooting

Q1: Why am I observing significant protodeboronation instead of my desired cross-coupled pyrimidine? A1: Protodeboronation—the premature cleavage of the C-B bond to form an Ar-H byproduct—is highly temperature-dependent. When the reaction temperature exceeds 100 °C, the thermal degradation of the boronic acid outpaces the transmetalation step of the catalytic cycle[1]. This side reaction is especially prevalent when utilizing electron-withdrawing boronic acids[1]. Diagnostic Fix: If you observe rapid boronic acid depletion with intact 5-bromopyrimidine, lower the heat to 60 °C and switch to a more polar, aqueous solvent system to accelerate transmetalation before degradation can occur[2].

Q2: My Suzuki coupling stalls at room temperature. Is it safe to force the reaction by increasing the temperature to 120 °C? A2: No, pushing the temperature to 120 °C is counterproductive. While 5-bromopyrimidine possesses a labile C-Br bond, room temperature (e.g., 37 °C) often fails to provide the activation energy required for sterically hindered or electron-rich substrates[3]. However, elevating the temperature to 120 °C or 140 °C triggers competing side reactions, such as the formation of homocoupled biaryls (e.g., 2,4-diphenylpyrimidine derivatives)[4]. The optimal thermal window to balance activation and stability is strictly between 60 °C and 100 °C[2][4].

Q3: How does my choice of solvent dictate my temperature optimization strategy? A3: Solvent selection defines your maximum operating temperature and directly influences reaction kinetics[4]. For mild conventional heating (60 °C), a polar protic mixture like water and ethanol (1:2 ratio) is highly effective, as the presence of water is critical for base solubility and facilitating the transmetalation step[2]. If higher temperatures (up to 100 °C) are necessary to overcome high activation barriers, less polar solvents like 1,4-dioxane or isopropanol are superior, particularly under microwave irradiation[4].

II. Mechanistic & Troubleshooting Visualizations

Suzuki-Miyaura catalytic cycle highlighting temperature-sensitive steps and degradation pathways.

Troubleshooting logic tree for resolving temperature-dependent yield issues in Suzuki couplings.

III. Quantitative Performance Data

The following table synthesizes the thermal boundaries for 5-bromopyrimidine couplings to help you select the exact conditions for your substrate class.

Temperature (°C)	Heating Method	Solvent System	Primary Observation / Yield Impact
37 °C	Conventional	Aqueous/Organic	High yield for unhindered substrates; stalls completely for electron-rich boronic acids[3].
60 °C	Conventional	H₂O:EtOH (1:2)	Optimal for mild aqueous systems; yields up to 96% with minimal side reactions[2].
80 °C	Microwave	Aqueous/Organic	Effectively overcomes activation barriers for sterically hindered substrates[3].
100 °C	Microwave	1,4-dioxane	Maximum optimal temperature limit; 81% yield achieved rapidly (15 mins)[4].
120–140 °C	Microwave	1,4-dioxane	Yield decreases significantly; high rates of homocoupling and protodeboronation[1][4].

IV. Validated Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems. Do not skip the in-process monitoring steps, as they are your primary diagnostic tools for thermal optimization.

Protocol A: Mild Aqueous Suzuki Coupling (Optimized for 60 °C)

Objective: Maximize yield while preventing the protodeboronation of thermally sensitive boronic acids.

• Reagent Preparation: In a reaction vessel, combine 5-bromopyrimidine (1.0 mmol) and the selected arylboronic acid (1.1 mmol)[2].

• Catalyst & Base: Add 0.05 mol % of a Palladium catalyst (e.g., 'SiO₂'-NH₂-Pd or Pd(PPh₃)₄) and 1.1 mL of 1 M aqueous Na₂CO₃[2].

• Solvent Addition: Suspend the mixture in 5 mL of a H₂O-EtOH (1:2) solvent system[2].

• Thermal Activation: Stir the mixture continuously at 60 °C[2].

• Self-Validation Step: At the 4-hour mark, draw a 10 µL aliquot and analyze via LC-MS. A successful thermal profile will show >50% consumption of the 5-bromopyrimidine peak. Causality Check: If starting material remains but boronic acid is depleted, protodeboronation has occurred. Do not increase the temperature; instead, add 0.5 equiv of boronic acid.

• Workup: Upon completion (typically 8 hours), dilute with ethyl acetate, separate the catalyst via centrifugation, dry the organic layer over anhydrous Na₂SO₄, and evaporate under reduced pressure[2].

Protocol B: Microwave-Assisted Suzuki Coupling (Optimized for 100 °C)

Objective: Rapidly couple sterically hindered substrates using high-energy, short-duration heating without crossing the degradation threshold.

• Reagent Preparation: Combine the 5-bromopyrimidine (1.0 mmol) and boronic acid (1.5 mmol) in a microwave-safe vial[4].

• Catalyst & Base: Add Pd(PPh₃)₄ (5 mol %) and K₂CO₃ (2.0 mmol)[4].

• Solvent Addition: Add 1,4-dioxane. This solvent is optimal for higher temperatures due to its 101 °C boiling point and non-polar nature, which stabilizes the catalyst at elevated heat[4].

• Microwave Irradiation: Heat the reaction in a microwave reactor at exactly 100 °C for 15 to 20 minutes[4].

• Self-Validation Step: Monitor the reaction strictly at the 15-minute mark. Causality Check: The appearance of a secondary mass peak corresponding to a homocoupled product indicates the localized temperature is too high. If observed, halt the reaction immediately to preserve the remaining cross-coupled product.

• Workup: Cool to room temperature, filter through a Celite pad to remove palladium black, and purify via flash column chromatography.

V. References

• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media Source: doi.org URL:

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids Source: mdpi.com URL:

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies Source: mdpi.com URL:

• An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals Source: rsc.org URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Steric Hindrance in Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate Workflows

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing synthetic bottlenecks when utilizing highly functionalized pyrimidine building blocks.

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate presents a unique dichotomy in synthetic chemistry. Counterintuitively, the massive steric bulk of the 1-(Boc-amino)ethyl group at the C2 position acts as a kinetic shield, preventing the adjacent N1 and N3 pyrimidine nitrogens from irreversibly coordinating to and poisoning palladium catalysts[1]. However, this same steric umbrella restricts the conformational flexibility of the pyrimidine ring during the catalytic cycle. When coupled with the electron-deficient nature of the pyrimidine core, this steric hindrance specifically raises the energy barrier for reductive elimination and transmetalation, requiring precise calibration of your catalyst and ligand systems[2].

Below is our definitive troubleshooting guide, engineered to provide causality-driven solutions and self-validating protocols for your workflows.

Part 1: Troubleshooting Guides & FAQs

Q1: My Buchwald-Hartwig amination with a secondary amine is stalling at <10% conversion, and I observe palladium black precipitation. How do I fix this?

Root Cause: You are experiencing a failure at the reductive elimination step. While oxidative addition into the 5-bromo position is rapid due to the electron-deficient pyrimidine, the bulky 1-(Boc-amino)ethyl group at C2 clashes with standard ligands during the formation of the C-N bond. If your incoming secondary amine is also sterically hindered, the energy barrier for reductive elimination becomes insurmountable, leading to catalyst degradation (palladium black)[2]. Solution: Switch your ligand system based on the steric profile of your nucleophile. For secondary amines with high steric hindrance, RuPhos is superior because its electronic structure and pocket size specifically lower the energy barrier for reductive elimination[2]. For primary amines, BrettPhos is optimal as it accelerates oxidative addition while preventing bis-amine coordination[2].

Q2: During Suzuki-Miyaura coupling at the 5-bromo position, I am seeing massive amounts of protodehalogenation (debromination) instead of the cross-coupled product. Why?

Root Cause: Protodehalogenation occurs when transmetalation is slower than the competing protonation of the Pd(II)-aryl intermediate. If you are using an ortho-substituted arylboronic acid, the steric hindrance at the ortho-position significantly retards the transmetalation step[3]. The bulky C2-substituent on your pyrimidine further complicates the spatial arrangement required for the four-membered transition state. Solution: Accelerate transmetalation by using XPhos Pd G2 (which rapidly generates the active mono-ligated Pd(0) species) and a stronger base like aqueous

[3]. The addition of water is critical; it hydrates the boronic acid to form the reactive boronate anion, drastically increasing its nucleophilicity and overcoming the steric barrier.

Q3: After Boc deprotection, I cannot efficiently couple the resulting 1-(5-bromopyrimidin-2-yl)ethanamine with my carboxylic acid using EDC/HOBt. What is the workaround?

Root Cause: Once the Boc group is removed, you are left with an

-branched primary amine. The adjacent methyl group and the rigid pyrimidine ring create severe local steric hindrance (high A-value environment), physically blocking the amine from attacking the standard HOBt-active ester. Solution: Abandon EDC/HOBt and utilize HATU with DIPEA . The 7-aza-benzotriazole moiety in HATU creates a highly reactive active ester. More importantly, the nitrogen atom in the pyridine ring of the HOAt leaving group provides neighboring group participation (anchimeric assistance), hydrogen-bonding with the incoming sterically hindered amine and guiding it into the electrophilic center.

Part 2: Quantitative Data & Ligand Selection

To optimize your Buchwald-Hartwig aminations, match your ligand to the steric demands of the nucleophile. The table below synthesizes the kinetic bottlenecks and optimal conditions for 5-bromopyrimidine systems[1],[2].

Ligand System	Amine Steric Bulk	Rate-Limiting Step	Optimal Base	Typical Yield	Catalyst State if Failed
BrettPhos	Low (Primary Amines)	Oxidative Addition	NaOtBu	>85%	Unreacted Starting Material
RuPhos	High (Secondary Amines)	Reductive Elimination	LiHMDS	>80%	Pd Black Precipitation
XPhos	Moderate	Reductive Elimination		60-75%	Mixed / Sluggish
BINAP	Any	Catalyst Poisoning	NaOtBu	<20%	Stable Pd-Pyrimidine Complex

Part 3: Experimental Protocols

Protocol A: Sterically Optimized Suzuki-Miyaura Cross-Coupling

Self-Validation Checkpoint: Monitor by LC-MS at 2 hours. The ratio of product to debrominated side-product should be >10:1.

• Preparation: In an oven-dried Schlenk flask, add Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv), the sterically hindered arylboronic acid (1.5 equiv), and XPhos Pd G2 (0.05 equiv).

• Solvent System: Add a degassed mixture of 1,4-Dioxane and 0.5 M aqueous

  (ratio 4:1, 0.1 M overall concentration). Note: The biphasic system is crucial for boronate formation.

• Reaction: Purge the flask with Argon for 5 minutes. Heat the mixture to 80 °C under vigorous stirring (1000 rpm to ensure biphasic mixing) for 4–6 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over

  , concentrated, and purified via flash chromatography.

Protocol B: Amidation of the Sterically Hindered -Branched Amine

Self-Validation Checkpoint: The reaction mixture should turn from pale yellow to deep orange upon addition of HATU, indicating active ester formation.

• Activation: Dissolve the carboxylic acid (1.2 equiv) and HATU (1.3 equiv) in anhydrous DMF (0.2 M). Add DIPEA (4.0 equiv) and stir at room temperature for 15 minutes to pre-form the active ester.

• Coupling: Add the deprotected 1-(5-bromopyrimidin-2-yl)ethanamine hydrochloride salt (1.0 equiv) in one portion.

• Reaction: Stir at 40 °C for 12 hours. The slight elevation in temperature provides the kinetic energy required to overcome the

  -methyl steric clash.

• Workup: Quench with saturated aqueous

  , extract with DCM, and wash the organic layer extensively with 5% LiCl (aq) to remove residual DMF.

Part 4: Logical Workflow Visualization

Workflow for overcoming steric and electronic bottlenecks in pyrimidine cross-coupling reactions.

References

• [1] Technical Support Center: Optimizing Amination Reactions of Pyrimidines. Benchchem. Available at:

• [2] Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega. Available at:

• [3] Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]

Technical Support Center: Recrystallization of Boc-Protected Bromopyrimidines

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely aware that isolating high-purity intermediates is a critical bottleneck in synthetic workflows. Boc-protected bromopyrimidines present a unique crystallization challenge due to their conflicting molecular properties: a polar, electron-deficient heterocyclic core paired with a bulky, highly lipophilic tert-butyloxycarbonyl (Boc) protecting group.

This guide is designed by senior application scientists to provide you with field-proven, causality-driven troubleshooting strategies and self-validating protocols to ensure successful recrystallization without product degradation.

Part 1: The Causality of Crystallization Failures

Understanding the molecular tension within your compound is the first step to successful isolation.

• Steric and Polarity Conflicts (Oiling Out): The planar pyrimidine ring naturally wants to stack and form a highly ordered crystal lattice. However, the bulky, freely rotating tert-butyl group of the Boc moiety sterically disrupts this packing. When the temperature of a saturated solution drops, the compound often undergoes liquid-liquid phase separation—forming a viscous oil rather than nucleating into crystals.

• Thermal Lability (Deprotection): The Boc group is designed to be cleaved under acidic conditions, but it is also thermally unstable. Mechanistically, thermal deprotection proceeds via the fragmentation of the carbamate into the free amine, carbon dioxide, and isobutylene gas. While this fragmentation is heavily exploited in continuous flow systems at temperatures above 150 °C[1],2[2].

Part 2: Troubleshooting FAQs

Q1: My Boc-protected bromopyrimidine oils out during cooling instead of crystallizing. How do I force nucleation? Causality: Oiling out occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent. The lipophilic Boc group makes the molecule too soluble in primary organic solvents, delaying saturation until the solution is too cold to support crystal lattice formation. Solution: Transition from a single-solvent cooling method to a Dual-Solvent (Anti-Solvent) Titration . By dissolving the compound in a highly solubilizing, low-boiling solvent (e.g., Ethyl Acetate) and slowly titrating in a non-polar anti-solvent (e.g., Hexanes), you force the dielectric constant of the medium to drop, triggering nucleation before the temperature drops to the oiling point.

Q2: NMR analysis of my recrystallized product shows a loss of the Boc group. Why is this happening in a neutral solvent? Causality: You are likely exceeding the thermal threshold of the carbamate bond. If you are using high-boiling solvents (like Toluene or DMF/Water mixtures) and heating them to reflux to force dissolution, you are providing the activation energy required for thermal degradation. Solution: Strictly limit all dissolution and heating steps to < 60 °C . If your compound does not dissolve at 60 °C, do not increase the heat; instead, switch to a solvent with a higher polarity index or increase the total solvent volume.

Q3: How do I select the right solvent system for this specific scaffold? Causality: Unprotected3[3]. In fact, . However, the addition of the Boc group shifts the ideal solubility profile toward intermediate-polarity aprotic solvents. Solution: Use the quantitative matrix below to select a thermally safe solvent pair.

Quantitative Data: Solvent Selection Matrix

Solvent	Boiling Point (°C)	Polarity Index	Role in Workflow	Thermal Deprotection Risk
Dichloromethane (DCM)	39.6	3.1	Primary Solvent	Low (Boils well below 85°C)
Ethyl Acetate (EtOAc)	77.1	4.4	Primary Solvent	Low (Safe if kept < 60°C)
Ethanol (EtOH)	78.4	5.2	Primary / Single	Moderate (Requires careful heating)
Toluene	110.6	2.4	Primary Solvent	High (Exceeds thermal threshold)
Hexanes / Heptane	68.0 / 98.4	0.1	Anti-Solvent	Low (Used during cooling phase)

Part 3: Self-Validating Experimental Protocol

The following methodology utilizes a temperature-controlled anti-solvent titration. Every step includes a built-in validation check to ensure the physical chemistry of the system is behaving as expected.

Protocol: EtOAc/Hexanes Anti-Solvent Recrystallization

• Primary Dissolution: Suspend the crude Boc-protected bromopyrimidine in a minimal volume of Ethyl Acetate (EtOAc) in a round-bottom flask. Submerge the flask in a water bath set strictly to 55 °C . Stir until dissolved.

  • Self-Validation Check: If the solid does not dissolve after 10 minutes at 55 °C, add EtOAc in 1 mL increments. Do not increase the temperature. If the solution turns dark yellow or brown, thermal degradation has begun.

• Hot Filtration (If necessary): If insoluble particulates remain, perform a rapid filtration through a pre-warmed fritted funnel into a clean, warm flask.

  • Self-Validation Check: The filtrate must be completely clear. If it becomes cloudy upon entering the receiving flask, the solvent has cooled too rapidly. Reheat gently to 55 °C until clear.

• Anti-Solvent Titration: Remove the flask from the heat source. While maintaining vigorous stirring, add Hexanes dropwise. Stop adding Hexanes the exact moment the solution becomes faintly, persistently turbid (cloudy).

  • Self-Validation Check: This persistent turbidity is the visual confirmation that the solution has reached the metastable zone of supersaturation. If no turbidity appears after adding 3 volumes of Hexanes relative to EtOAc, the initial EtOAc volume was too high. You must concentrate the mixture under reduced pressure and restart.

• Seeding and Annealing: Add 1-2 microscopic seed crystals of pure compound to the turbid solution. Turn off the stirrer. Allow the flask to cool to room temperature undisturbed (approx. 2 hours), then transfer to a 4 °C refrigerator for 4 hours.

  • Causality: Slow, undisturbed cooling allows the thermodynamically favored crystal lattice to form, actively excluding impurities. Rapid cooling traps solvent and impurities, leading to oiling out.

• Isolation: Vacuum filter the resulting crystals. Wash the filter cake with a minimal volume of ice-cold Hexanes to remove surface impurities. Dry under high vacuum for 12 hours.

Part 4: Workflow Visualization

Decision tree for solvent selection and troubleshooting during Boc-bromopyrimidine recrystallization.

References

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow Source: ACS Publications URL:[Link]

• DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS Source: International Journal of Pharmaceutical Chemistry and Biological Sciences (IJPCBS) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Resolving catalyst poisoning when using Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Target Substrate: Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate Primary Applications: Suzuki-Miyaura, Buchwald-Hartwig, and Heck cross-coupling reactions.

Welcome to the Advanced Troubleshooting Guide for transition-metal catalysis involving highly coordinating N-heterocycles. Working with pyrimidine-containing substrates presents a unique set of mechanistic challenges. This guide is designed to provide researchers and drug development professionals with causality-driven solutions to prevent catalyst deactivation.

Mechanistic Insight: The Causality of Poisoning

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate contains two distinct features that dictate its reactivity: an electrophilic C-Br bond at the 5-position (primed for oxidative addition) and a highly Lewis basic pyrimidine ring.

The nitrogen atoms within the pyrimidine ring act as powerful

-donors. In palladium-catalyzed cross-couplings, these nitrogens frequently outcompete standard phosphine ligands (e.g., PPh₃) for coordination to the active Pd(0) or Pd(II) centers. This competitive binding diverts the catalyst into a dormant, off-cycle state [1][1].

When the catalytic cycle stalls, the uncoordinated, unstable Pd(0) intermediates agglomerate into insoluble nanoparticles. This irreversible decay manifests visually as a black precipitate known as palladium black [2][2]. While the Boc-protected amine (ethylcarbamate) is sterically hindered and resonance-stabilized—making it a poor ligand—the exposed pyrimidine nitrogens remain the primary culprits for catalyst starvation.

Figure 1: Productive catalytic cycle vs. off-cycle pyrimidine coordination and Pd black formation.

Troubleshooting FAQs

Q1: My cross-coupling reaction stalls at 20% conversion, and the solution turns black. What is happening? A1: You are observing classic catalyst starvation. The pyrimidine nitrogens coordinate to the active Pd(0) species, forming an inactive complex. Without sufficient active Pd(0) to undergo oxidative addition with the 5-bromopyrimidine, the remaining uncoordinated Pd(0) aggregates into palladium black [2][2]. To resolve this, you must shift the equilibrium away from N-coordination by using highly sterically hindered ligands.

Q2: Which ligand class is best suited to prevent pyrimidine coordination? A2: Dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or SPhos are highly recommended . The causality is structural: the bulky isopropyl or methoxy groups on the lower biphenyl ring create a "steric umbrella" around the palladium center. This prevents the relatively planar pyrimidine ring from approaching the metal center axially to coordinate via its nitrogen atoms, while still allowing the oxidative addition of the C-Br bond [1][1].

Q3: Does the Boc-protected amine (ethylcarbamate) contribute to the poisoning? A3: While primary amines are notorious for displacing phosphine ligands [3][3], the tert-butyloxycarbonyl (Boc) protecting group significantly reduces the nucleophilicity of the amine through steric bulk and resonance delocalization. The primary culprit is the pyrimidine ring. However, if your reaction conditions are too harsh (e.g., strong bases at >100°C), base-mediated deprotection of the Boc group can release the free amine, exacerbating the poisoning.

Q4: How does the choice of palladium precursor affect the reaction? A4: Traditional precursors like Pd(PPh₃)₄ or Pd(OAc)₂ require in situ reduction or ligand exchange, which can be slow and inefficient in the presence of strongly coordinating pyrimidines. Using Palladacycle precatalysts (e.g., XPhos Pd G3 or G4) ensures the rapid, quantitative generation of the active monomeric L-Pd(0) species, outcompeting the off-cycle coordination pathways [4][4].

Figure 2: Visual troubleshooting workflow for diagnosing and resolving catalyst deactivation.

Quantitative Data: Ligand Selection Matrix

To systematically prevent N-coordination, ligand selection must be driven by steric parameters (Cone Angle / % Buried Volume) rather than just electronic properties.

Ligand	Class / Type	Steric Bulk (% V_bur)	Resistance to N-Coordination	Recommended Use for Pyrimidines
PPh₃	Monodentate Phosphine	Low (~30%)	Very Poor	Not recommended. Rapidly displaced by pyrimidine.
dppf	Bidentate Phosphine	Moderate	Poor to Fair	Usable for simple aryl bromides, fails for pyrimidines.
RuPhos	Buchwald (Biaryl)	High (~42%)	Good	Excellent for Buchwald-Hartwig aminations.
XPhos	Buchwald (Biaryl)	Very High (~45%)	Excellent	Optimal for Suzuki-Miyaura with 5-bromopyrimidines.
tBuXPhos	Buchwald (Biaryl)	Extreme (~50%)	Excellent	Use if XPhos fails; can sometimes hinder transmetalation.

Experimental Protocols

Protocol 1: Self-Validating Diagnostic Reaction for Catalyst Poisoning

Objective: Determine if the reaction failure is due to inherent substrate poisoning (N-coordination) or external reagent impurities (e.g., oxygen, wet solvent).

Step-by-Step Methodology:

• Baseline Control: Set up your standard coupling reaction using Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate under your current conditions. Monitor conversion via LC-MS.

• Positive Control (Steric Check): Set up a parallel reaction, but replace the pyrimidine substrate with 1-bromo-4-tert-butylbenzene (a non-coordinating, sterically similar analog).

• Spike-in Test: Set up a third reaction identical to the Positive Control, but add 1.0 equivalent of pyrimidine (or your starting material) into the mixture at

  .

• Causality Analysis:

  • If the Positive Control works but the Spike-in Test fails: The pyrimidine moiety is actively poisoning the catalyst. Proceed to Protocol 2.

  • If the Positive Control fails: Your catalyst, base, or solvent is compromised by external impurities. Purify reagents and degas solvents [2][2].

Protocol 2: Optimized Suzuki-Miyaura Coupling Workflow

Objective: Achieve

conversion of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate while suppressing Pd black formation.

Step-by-Step Methodology:

• Preparation: In a rigorously dried, argon-flushed Schlenk tube, add Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate (1.0 equiv), the desired boronic acid (1.5 equiv), and anhydrous K₃PO₄ (2.0 equiv).

• Catalyst Loading: Add XPhos Pd G3 (2-5 mol%) and supplemental XPhos ligand (2-5 mol%). Note: The 1:1 Pd:Ligand ratio ensures the steric umbrella remains intact during the catalytic cycle.

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 ratio, 0.2 M concentration). The water is crucial for activating the boronic acid via the formation of a reactive boronate species.

• Reaction: Stir the mixture at 80°C for 4-12 hours. Monitor via TLC or LC-MS.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the inorganic salts and any trace palladium residues.

References

1.2 2.1 3.3 4. 5. 4

Sources

• 1. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bioengineer.org [bioengineer.org]

Handling moisture sensitivity in Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate synthesis

Welcome to the dedicated technical support guide for the synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate. This resource is designed for researchers, medicinal chemists, and process development professionals. Our goal is to provide in-depth, field-proven insights into this synthesis, with a critical focus on overcoming challenges related to moisture sensitivity. The protocols and troubleshooting advice herein are grounded in established chemical principles to ensure reproducibility and success in your laboratory.

Introduction: The Challenge of Moisture

The synthesis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a valuable building block in medicinal chemistry, involves intermediates and reagents that are highly susceptible to hydrolysis. The two primary areas of concern are the stability of the Boc-anhydride reagent and the reactivity of any organometallic intermediates that might be used. Moisture can lead to significant reductions in yield, the formation of difficult-to-remove byproducts, and complete reaction failure. This guide provides a systematic approach to identifying and resolving these moisture-related issues.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Question 1: My final Boc-protection step is giving very low yields, and I see a lot of my starting amine, 1-(5-bromopyrimidin-2-yl)ethanamine, remaining. What's going wrong?

Answer: This is the most frequently encountered issue and almost always points to the degradation of di-tert-butyl dicarbonate (Boc₂O) or suboptimal reaction conditions.

• Potential Cause A: Hydrolysis of Di-tert-butyl dicarbonate (Boc₂O).

  • The Chemistry: Boc₂O readily reacts with water to decompose into tert-butanol and carbon dioxide, rendering it incapable of protecting your amine.[1] This is often the primary culprit for low conversion.

  • Troubleshooting Steps:

    • Use Fresh Reagent: Always use a fresh bottle of Boc₂O or one that has been stored under an inert atmosphere (Argon or Nitrogen) in a desiccator.

    • Ensure Anhydrous Solvents: Your reaction solvent (e.g., THF, Dichloromethane) must be rigorously dried. Standard "anhydrous" solvents from commercial suppliers should be verified or dried over activated molecular sieves.[2]

    • Dry the Starting Amine: Your amine precursor may be hygroscopic. If it is a salt (e.g., hydrochloride), it must be neutralized and thoroughly dried before use. If it is a free base, co-evaporating it with anhydrous toluene can help remove azeotropically any residual water.

• Potential Cause B: Inappropriate Base or Stoichiometry.

  • The Chemistry: A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is required to scavenge the proton from the amine after its initial attack on the Boc₂O.[3] Using an incorrect base or insufficient equivalents can stall the reaction.

  • Troubleshooting Steps:

    • Select the Right Base: Use a tertiary amine base like TEA or DIPEA. Avoid hydroxide bases (e.g., NaOH), as they will rapidly hydrolyze the Boc₂O.

    • Check Stoichiometry: Use a slight excess of both Boc₂O (1.1-1.5 equivalents) and the base (1.2-1.5 equivalents) to drive the reaction to completion.[3]

• Potential Cause C: Poor Nucleophilicity of the Amine.

  • The Chemistry: While the ethylamine moiety is generally a good nucleophile, the electron-withdrawing nature of the bromopyrimidine ring can slightly reduce its reactivity compared to a simple alkylamine.[4]

  • Troubleshooting Steps:

    • Increase Reaction Time/Temperature: Allow the reaction to stir at room temperature for an extended period (4-12 hours). Gentle heating (e.g., to 40 °C) can sometimes be beneficial, but must be balanced against the potential for Boc₂O decomposition.

    • Monitor Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of the starting amine. Do not proceed to workup until the starting material is gone.[5]

Question 2: The synthesis of my precursor amine, 1-(5-bromopyrimidin-2-yl)ethanamine, from 2,5-dibromopyrimidine is failing. What are the critical parameters?

Answer: This nucleophilic aromatic substitution (SNAAr) reaction is sensitive to steric hindrance and reaction conditions. Over-alkylation is also a common side reaction.

• Potential Cause A: Insufficient Reactivity.

  • The Chemistry: The C2 position of the 2,5-dibromopyrimidine is activated towards nucleophilic attack. However, the reaction with ethylamine can be slow.

  • Troubleshooting Steps:

    • Use Excess Amine: Employ a large excess of ethylamine (often as a solution in a polar solvent like ethanol or THF) to act as both the nucleophile and the solvent, driving the equilibrium towards the product.

    • Increase Temperature: This reaction often requires elevated temperatures (reflux) and may need to be performed in a sealed pressure tube to prevent the volatile ethylamine from escaping.[6]

• Potential Cause B: Formation of Side Products.

  • The Chemistry: The product, a secondary amine, can potentially react with another molecule of 2,5-dibromopyrimidine, leading to a tertiary amine byproduct.[7]

  • Troubleshooting Steps:

    • Control Stoichiometry: Using a large excess of ethylamine helps to ensure that the 2,5-dibromopyrimidine is more likely to encounter an ethylamine molecule than the desired product molecule.

    • Monitor by TLC/LC-MS: Watch for the appearance of a higher molecular weight, less polar spot/peak that could correspond to the dialkylated product. Adjust reaction time and temperature to minimize its formation.

Part 2: Frequently Asked Questions (FAQs)

• Q1: Why is it essential to use an inert atmosphere (Nitrogen/Argon) for this synthesis?

  • An inert atmosphere is crucial for excluding atmospheric moisture, which, as detailed above, degrades Boc₂O and can quench any organometallic reagents if that synthetic route is chosen.[2][8] It is a foundational principle of good laboratory practice for moisture-sensitive reactions.

• Q2: What is the best method for drying the solvents for this reaction?

  • For solvents like Tetrahydrofuran (THF) and Dichloromethane (DCM), distillation from an appropriate drying agent (sodium/benzophenone for THF, calcium hydride for DCM) is ideal. For routine use, passing the solvent through an activated alumina column (solvent purification system) or storing it over activated 3Å or 4Å molecular sieves is also effective.

• Q3: Can I use water in the workup of the Boc-protection step?

  • Yes. Once the reaction is complete (as confirmed by TLC or LC-MS), the Boc-protected product is stable to water. The workup typically involves quenching the reaction, often with an aqueous solution like saturated sodium bicarbonate (NaHCO₃), to neutralize any remaining acid and remove water-soluble byproducts.[3]

• Q4: My final product looks like an oil, but the literature reports a solid. How can I purify and solidify it?

  • The target compound can sometimes be a low-melting solid or a thick oil, especially if minor impurities are present.[9] Purification by column chromatography on silica gel is highly recommended. After purification, dissolving the oil in a minimal amount of a non-polar solvent (like hexane) and cooling it in a refrigerator or freezer can often induce crystallization. Scratching the inside of the flask with a glass rod can also help initiate crystal formation.[9]

Part 3: Key Experimental Protocols

Protocol 1: Synthesis of 1-(5-bromopyrimidin-2-yl)ethanamine

This protocol describes the nucleophilic substitution of 2,5-dibromopyrimidine with ethylamine.

Materials:

• 2,5-Dibromopyrimidine

• Ethylamine (70% solution in water or 2.0 M solution in THF)

• Ethanol (if using aqueous ethylamine)

• Pressure tube with a stir bar

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a pressure tube, add 2,5-dibromopyrimidine (1.0 eq).

• Add a large excess of ethylamine solution (10-20 eq). If using an aqueous solution, ethanol can be used as a co-solvent.

• Seal the pressure tube tightly.

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by TLC (e.g., 30% Ethyl Acetate in Hexane) until the starting material is consumed.

• Cool the reaction to room temperature and carefully vent the tube.

• Concentrate the mixture under reduced pressure to remove excess ethylamine and solvent.

• Dissolve the residue in diethyl ether and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude amine, which can be used directly or purified by chromatography.

Protocol 2: Boc-Protection under Anhydrous Conditions

This protocol details the N-Boc protection of the synthesized amine.

Materials:

• 1-(5-bromopyrimidin-2-yl)ethanamine (from Protocol 1)

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA), freshly distilled from CaH₂

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with stir bar

• Nitrogen or Argon inlet

Procedure:

• Set up a flame-dried round-bottom flask under a positive pressure of Nitrogen or Argon.

• Dissolve the amine (1.0 eq) in anhydrous DCM.

• Add freshly distilled triethylamine (1.5 eq) to the solution and stir for 5-10 minutes at room temperature.[3]

• In a separate flask, dissolve di-tert-butyl dicarbonate (1.2 eq) in a minimal amount of anhydrous DCM.

• Add the Boc₂O solution dropwise to the stirring amine solution at room temperature.

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction by TLC or LC-MS until the starting amine is fully consumed.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexane) to afford the pure Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.[9]

Part 4: Data & Visualization

Table 1: Reagent Stoichiometry and Considerations

Reagent	Equivalents	Role	Key Consideration
1-(5-bromopyrimidin-2-yl)ethanamine	1.0	Nucleophile	Must be dry; can be hygroscopic.
Di-tert-butyl dicarbonate (Boc₂O)	1.1 - 1.5	Electrophile	Highly moisture-sensitive; use fresh.[3]
Triethylamine (TEA)	1.2 - 1.5	Base	Must be anhydrous and non-nucleophilic.[3]
Anhydrous Solvent (DCM/THF)	-	Medium	Must be rigorously dried (<50 ppm H₂O).[2]

Diagrams

Caption: Overall synthetic pathway.

Caption: Deleterious effects of moisture.

Sources

• 1. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]
• 7. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]
• 8. Hydrolysis Grignard Reactions and Reduction | bartleby [bartleby.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

An In-Depth Technical Guide to the ¹H NMR Spectrum of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

For researchers and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of advancing a project from discovery to clinical candidacy. Small molecule building blocks, such as Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, are frequently synthesized and utilized in the construction of more complex pharmacologically active agents. The precise arrangement of every atom must be confirmed to ensure the validity of subsequent biological data.

Among the arsenal of analytical techniques available, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the primary and most informative method for determining the structure of organic molecules in solution. This guide provides an in-depth analysis of the ¹H NMR spectrum of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, offering a comparison with alternative analytical methods and providing the experimental context required for robust data acquisition and interpretation.

Deciphering the Molecular Architecture: Proton Environments

The structure of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate contains several distinct sets of protons, each residing in a unique electronic environment. This differentiation is the basis for the dispersion of signals in a ¹H NMR spectrum. The key proton-bearing fragments are the tert-butyl (Boc) protecting group, the ethyl linker, the carbamate N-H proton, and the 5-bromopyrimidine aromatic ring.

The logical relationship between the molecular structure and its corresponding proton signals is visualized below.

Caption: Logical map of the molecular structure to its distinct proton environments.

Predicted ¹H NMR Spectral Data and Interpretation

A thorough analysis of the molecule's structure allows for a precise prediction of the ¹H NMR spectrum. The chemical shift (δ) is influenced by the local electronic environment (shielding/deshielding), the multiplicity is determined by the number of neighboring protons (n+1 rule), and the integration value is proportional to the number of protons generating the signal.[1]

Key Signal Predictions:

• Tert-butyl Protons (-C(CH₃)₃): The nine protons of the tert-butyl group are chemically and magnetically equivalent. With no adjacent protons to couple with, they produce a sharp, strong singlet. This signal is a characteristic hallmark of Boc-protected compounds and is typically found in the upfield region of the spectrum.[2][3]

• Pyrimidine Protons (-C₄H and -C₆H): The two protons on the pyrimidine ring are in a highly deshielded environment due to the electronegativity of the two ring nitrogens and the resulting aromatic ring current. They are not adjacent to each other, and thus each will appear as a distinct singlet. Based on data for 5-bromopyrimidine, these signals are expected far downfield, likely above 8.5 ppm.[4][5]

• Ethyl Group Protons (-CH-CH₃):

  • Methine Proton (-CH-): This single proton is adjacent to the three protons of the methyl group, resulting in a quartet (3+1=4). It is significantly deshielded by the adjacent nitrogen of the carbamate and the direct attachment to the electron-deficient pyrimidine ring.

  • Methyl Protons (-CH₃): These three protons are adjacent to the single methine proton, leading to a doublet (1+1=2). This signal will be further upfield compared to the methine proton.

• Carbamate Proton (-NH-): The chemical shift of the N-H proton is often variable and concentration-dependent. It typically appears as a broad singlet due to quadrupole broadening from the adjacent nitrogen and potential chemical exchange.[6] Its identity can be unequivocally confirmed by a D₂O exchange experiment, wherein the addition of a drop of deuterium oxide to the NMR sample results in the disappearance of the N-H signal.[7]

The predicted spectral data are summarized in the table below.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
tert-Butyl (-C(CH₃)₃)	~ 1.5	Singlet (s)	9H
Pyrimidine-H	~ 8.8 - 9.2	Two Singlets (s)	1H + 1H
Methine (-CH-)	~ 5.0 - 5.5	Quartet (q)	1H
Methyl (-CH₃)	~ 1.6	Doublet (d)	3H
Carbamate (-NH-)	~ 5.5 - 7.0 (variable)	Broad Singlet (br s)	1H

A Validated Protocol for ¹H NMR Data Acquisition

The quality of the ¹H NMR spectrum is critically dependent on the experimental procedure. The following protocol is designed to yield high-resolution data suitable for unambiguous structural confirmation.

Experimental Workflow:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte, Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or DMSO-d₆, inside a clean vial. CDCl₃ is a common first choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm and serves as the reference point for the chemical shift scale.[8]

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

• Spectrometer Setup & Calibration:

  • The spectrum should be acquired on a high-field NMR spectrometer (≥400 MHz) to ensure adequate signal dispersion and resolution.

  • Insert the sample into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is crucial as it compensates for any magnetic field drift during the experiment.

  • Shim the magnetic field to optimize its homogeneity across the sample volume. This process minimizes peak broadening and distortion, resulting in sharp, well-defined signals.

• Data Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Number of Scans: Set to 16 or 32 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds between scans to ensure that all protons have fully relaxed back to their equilibrium state, which is essential for accurate integration.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., -1 to 12 ppm).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) signal.

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative ratio of protons in each environment.

The following diagram illustrates this validated workflow.

Caption: Standard workflow for acquiring and processing a ¹H NMR spectrum.

Comparative Analysis with Alternative Techniques

While ¹H NMR is the primary tool for structural elucidation, a comprehensive characterization relies on complementary data from other analytical techniques.

Technique	Information Provided	Comparison to ¹H NMR
¹³C NMR Spectroscopy	Provides a signal for each unique carbon environment in the molecule.	Complementary to ¹H NMR. It confirms the carbon backbone and the presence of quaternary carbons and carbonyls not visible in the proton spectrum.
Mass Spectrometry (MS)	Determines the mass-to-charge ratio of the parent molecule and its fragments.	Confirms the molecular weight and elemental formula. The characteristic isotopic pattern for bromine (¹⁹Br/⁸¹Br in a ~1:1 ratio) would be a definitive feature.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups based on their vibrational frequencies.	Provides rapid confirmation of key functional groups, such as the carbamate C=O stretch (~1700 cm⁻¹) and N-H stretch (~3300 cm⁻¹), but does not provide detailed connectivity information.

This multi-technique approach provides a self-validating system. For instance, if the ¹H NMR suggests the presence of the Boc group (9H singlet), IR should show a strong C=O absorption, and ¹³C NMR should show the characteristic signals for the quaternary and methyl carbons of the Boc group. This cross-validation is essential for the high-stakes environment of drug development.

Conclusion

The ¹H NMR spectrum of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate provides a rich fingerprint of its molecular structure. A systematic analysis of the chemical shifts, multiplicities, and integrations allows for the unambiguous assignment of every proton in the molecule. By following a robust experimental protocol and corroborating the findings with complementary techniques such as ¹³C NMR, Mass Spectrometry, and IR Spectroscopy, researchers can ensure the structural integrity of this and other critical building blocks, thereby guaranteeing the reliability of their scientific endeavors.

References

• Organic Chemistry Tutor. Common HNMR Patterns. Available at: [Link]

• López-Alonso, J. P., et al. (2018). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. Journal of Biomolecular NMR, 72(3-4), 103-113. Available at: [Link]

• ACD/Labs. (2026). t-Butyl group towers over other 1H resonances. Available at: [Link]

• Lange, F., et al. (2012). O-tert-Butyltyrosine, an NMR tag for high-molecular-weight systems and measurements of submicromolar ligand binding affinities. Journal of the American Chemical Society, 134(32), 13244-13247. Available at: [Link]

• Reddy, K. L., et al. (2013). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Organic letters, 15(18), 4842-4845. Available at: [Link]

• Doc Brown's Chemistry. (2025). ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation. Available at: [Link]

• Filo. (2025). In a 1H NMR spectrum of tert-butanol, which of the following characterize... Available at: [Link]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Determination of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Introduction: The Imperative for Accurate Purity Assessment

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a key building block whose impurity profile can directly impact the quality of the final active pharmaceutical ingredient (API). An uncharacterized impurity could be a potential mutagen, a catalyst poison in a subsequent synthetic step, or a source of degradation products in the final formulation. Therefore, a robust, selective, and validated analytical method for purity determination is paramount.

This guide provides an in-depth comparison of two distinct reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the comprehensive purity assessment of this compound. We will dissect the rationale behind the chromatographic choices, provide detailed experimental protocols, and present a comparative analysis of their performance. The objective is to equip researchers, scientists, and drug development professionals with the technical insights required to establish a scientifically sound purity control strategy.

Analyte Physicochemical Landscape

The molecular structure of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate presents distinct features that guide our chromatographic strategy:

• Hydrophobic Moiety: The tert-butyl group provides significant hydrophobicity, making the molecule well-suited for retention on reversed-phase stationary phases.

• Polar Groups: The carbamate linkage and the nitrogen atoms within the pyrimidine ring introduce polarity.

• Strong Chromophore: The 5-bromopyrimidine ring is an excellent chromophore, ensuring high sensitivity for UV detection.

These characteristics suggest that RP-HPLC is the ideal technique for analysis.[1][2] Our goal is to develop a primary method with high resolving power and a secondary, orthogonal method to ensure no impurities are co-eluting with the main analyte peak.[3]

Overall Analytical Workflow

The comprehensive purity analysis follows a structured workflow, from sample preparation to a comparative assessment of the chromatographic methods. This ensures that the final purity value is reported with the highest degree of confidence.

Caption: Overall workflow for HPLC purity determination.

Method 1: The High-Resolution Workhorse (C18 RP-HPLC)

Causality Behind Experimental Choices: Our primary method is designed for robustness and high efficiency, which are hallmarks of modern pharmaceutical analysis.

• Stationary Phase: A C18 (octadecylsilane) column is the universal standard for reversed-phase chromatography, offering excellent hydrophobic retention for a wide range of molecules.[1][4] We select a column with a 5 µm particle size, which provides a good balance between efficiency and backpressure for standard HPLC systems.

• Mobile Phase: A gradient elution using water and acetonitrile (ACN) provides the necessary range of elution strength to separate the main peak from both early-eluting polar impurities and late-eluting non-polar impurities. Acetonitrile is chosen over methanol for its lower viscosity and stronger elution properties in many cases.

• Acid Modifier: The addition of 0.1% formic acid to both mobile phase components is critical. It serves to control the ionization state of any potentially basic sites (like the pyrimidine nitrogens), ensuring consistent retention times and, most importantly, producing sharp, symmetrical peaks by minimizing secondary interactions with residual silanols on the silica support.[5][6]

• Detection: Based on the bromopyrimidine chromophore, a detection wavelength of 254 nm is selected, a common wavelength that provides excellent sensitivity for aromatic systems.

Experimental Protocol: Method 1

• Sample Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Sample Solution: Accurately weigh approximately 25 mg of the Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate sample and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a final concentration of 1.0 mg/mL.

  • Filtration: Filter the solution through a 0.45 µm PTFE syringe filter prior to injection.

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV detector.

  • Column: C18 Reverse-Phase Column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	90	10
    25.0	10	90
    30.0	10	90
    30.1	90	10

    | 35.0 | 90 | 10 |

• System Suitability Test (SST):

  • Before sample analysis, perform five replicate injections of the sample solution.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the main peak area: ≤ 2.0%.

    • Tailing Factor (USP): 0.8 – 1.5.[7]

    • Theoretical Plates (N): ≥ 2000.

Method 2: The Orthogonal Confirmation (Phenyl-Hexyl RP-HPLC)

Causality Behind Experimental Choices: The purpose of an orthogonal method is to provide a different separation selectivity.[3] If an impurity co-elutes with the main peak in Method 1, it is highly unlikely to do so under a different separation mechanism. This is a cornerstone of building trustworthiness into a purity assessment.

• Stationary Phase: A Phenyl-Hexyl column is selected. Unlike the C18 phase which separates primarily based on hydrophobicity, the phenyl stationary phase introduces π-π (pi-pi) interactions as a secondary separation mechanism.[4] The electron-rich pyrimidine ring of the analyte and related impurities can interact with the phenyl rings of the stationary phase, leading to a different elution order compared to the C18 column. This is an ideal choice for an orthogonal screen.

• Mobile Phase & Other Conditions: To isolate the effect of the stationary phase, all other conditions (mobile phase composition, flow rate, temperature, etc.) are kept identical to Method 1. This allows for a direct comparison of the selectivity offered by the two columns.

Experimental Protocol: Method 2

• Sample Preparation:

  • Identical to Method 1.

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV detector.

  • Column: Phenyl-Hexyl Reverse-Phase Column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • All other conditions (Mobile Phase A, Mobile Phase B, Flow Rate, Column Temperature, Detection, Injection Volume, and Gradient Program) are identical to Method 1.

• System Suitability Test (SST):

  • Identical to Method 1.

Comparative Performance Analysis

To objectively compare the two methods, we analyze their performance based on key chromatographic parameters. The following table presents hypothetical data for the main analyte peak and two potential impurities: a more polar starting material (Impurity A) and a less polar byproduct (Impurity B).

Parameter	Method 1 (C18)	Method 2 (Phenyl-Hexyl)	Rationale & Interpretation
Retention Time (Analyte)	15.2 min	16.5 min	The increased retention on the Phenyl-Hexyl column suggests π-π interactions are contributing to the retention mechanism.
Resolution (Analyte / Impurity A)	2.5	3.1	Both methods provide baseline separation (Rs > 2.0), but the Phenyl-Hexyl column shows superior resolution for this more polar impurity.
Resolution (Analyte / Impurity B)	2.8	2.4	The C18 column shows slightly better resolution for the less polar impurity, highlighting the difference in selectivity.
Tailing Factor (Analyte)	1.1	1.2	Both methods produce excellent, symmetrical peaks well within the acceptable range of 0.8-1.5.[7]
Selectivity (α) (Analyte / Impurity B)	1.15	1.12	The selectivity values confirm the different elution patterns and separation mechanisms of the two columns.
Analysis Time	35 min	35 min	The run times are identical, allowing for a direct comparison of efficiency and selectivity.

Discussion: Both methods are suitable for the purity determination of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate. Method 1 (C18) represents a robust, high-quality primary method. However, the different resolution characteristics of Method 2 (Phenyl-Hexyl) make it an invaluable tool for method validation and for confirming the absence of co-eluting impurities. For routine quality control, Method 1 is sufficient. For method development, validation, and in-depth impurity profiling, running samples on both systems provides a much higher degree of confidence in the reported purity.

Foundation in Regulatory Principles: Method Validation

A developed analytical method is only reliable if it is validated for its intended purpose. The principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1) provide the framework for this process.[8][9][10] A full validation would demonstrate the method's specificity, linearity, range, accuracy, precision, and robustness.

Caption: Interconnected parameters for analytical method validation.

Conclusion

The purity of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate can be reliably determined using a high-resolution C18-based RP-HPLC method. This method provides excellent peak shape, efficiency, and resolving power for typical process-related impurities. However, to build a truly robust and trustworthy analytical package, we strongly recommend the complementary use of an orthogonal method, such as the Phenyl-Hexyl column-based approach described herein. This dual-method strategy ensures that the reported purity is a true reflection of the material's quality, mitigating the risks associated with co-eluting impurities and satisfying the rigorous demands of pharmaceutical development. Adherence to system suitability criteria and principles of method validation are essential to guarantee the integrity of the analytical results.[8][11]

References

• United States Pharmacopeia. General Chapter <621> Chromatography. USP.org. URL: [Link]

• European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMEA. URL: [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. Agilent.com. URL: [Link]

• Waters. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP Chromatography <621>. Waters.com. URL: [Link]

• Element Lab Solutions. HPLC Method Translation Allowable Changes from USP General Chapter <621>. Element Lab Solutions. URL: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA-Academy.eu. URL: [Link]

• U.S. Food & Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.gov. URL: [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd.com. URL: [Link]

• Phenomenex. Revision of European Pharmacopeia (EP) Chapter 2.2.46. Phenomenex.com. URL: [Link]

• European Directorate for the Quality of Medicines & HealthCare. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. EDQM.eu. URL: [Link]

• EDQM. Ph. Eur. 7.0, 2.2.46. Chromatographic separation techniques. URL: [Link]

• International Council for Harmonisation. Quality Guidelines. ICH.org. URL: [Link]

• U.S. Environmental Protection Agency. Method 8318A: N-Methylcarbamates by High Performance Liquid Chromatography (HPLC). EPA.gov. URL: [Link]

• Agilent. The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Agilent.com. URL: [Link]

• LCGC International. Method Development for Drug Impurity Profiling: Part 1. Chromatographyonline.com. URL: [Link]

• Drug Development and Delivery. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Drug-dev.com. URL: [Link]

• SIELC Technologies. tert-Butyl carbamate. Sielc.com. URL: [Link]

• European Directorate for the Quality of Medicines & HealthCare. General chapter 2.2.46. Chromatographic separation techniques: comparison of requirements in the Ph. Eur. 10th and 11th Editions. EDQM.eu. URL: [Link]

• Scribd. 2.2.46. Chromatographic Separation Techniques. Scribd.com. URL: [Link]

• MDPI. Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. MDPI.com. URL: [Link]

• Scribd. HPLC Method for Analyzing Carbamate Pesticides. Scribd.com. URL: [Link]

• SIELC Technologies. Separation of 5-Bromopyridine-2,3-diamine on Newcrom R1 HPLC column. Sielc.com. URL: [Link]

• SIELC Technologies. Separation of 2-Bromopyridine on Newcrom R1 HPLC column. Sielc.com. URL: [Link]

• PJSIR. A Method for the Analysis of Secondary Carbamate Pesticides. Pjsir.org. URL: [Link]

• ACS Publications. Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks Derived from Benzoate Ligands, Followed by Digital Image Colorimetric Screening and High-Performance Liquid Chromatography Analysis. Pubs.acs.org. URL: [Link]

• National Center for Biotechnology Information. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. Ncbi.nlm.nih.gov. URL: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 3-Bromopyridine. Helixchrom.com. URL: [Link]

• ResearchGate. (PDF) Quantification Of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Researchgate.net. URL: [Link]

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Optimizing Characterization Strategies: LC-MS vs. Traditional Methods for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

[1]

Executive Summary

In the synthesis of kinase inhibitors and functionalized heterocycles, Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate serves as a critical, high-value intermediate. Its structural integrity—specifically the lability of the tert-butyloxycarbonyl (Boc) protecting group and the isotopic signature of the bromine substituent—presents unique analytical challenges.

The Analytical Challenge

The molecule (C₁₁H₁₆BrN₃O₂) contains three distinct features that dictate the analytical approach:

• Boc-Protective Group: Thermally unstable and acid-labile.

• 5-Bromo Substituent: Provides a distinct 1:1 isotopic signature (

  ) essential for confirmation.[1]

• Pyrimidine Core: A basic heterocycle that ionizes readily in positive mode electrospray ionization (ESI).

Comparative Analysis: Why LC-MS Wins[3]

The following table summarizes the performance of standard analytical techniques for this specific intermediate.

Feature	LC-MS (ESI)	GC-MS (EI)	HPLC-UV	1H NMR
Boc-Group Stability	High (at low cone voltage)	Fail (Thermal deprotection in injector)	High (Ambient temp)	High (Ambient temp)
Specificity	Excellent (Mass + Isotope)	Good (if derivatized)	Low (Retention time only)	Excellent (Structural ID)
Sensitivity	High (pg levels)	High	Moderate	Low (mg levels required)
Impurity Profiling	Excellent (Detects de-Boc species)	Misleading (Generates false impurities)	Moderate (Co-elution risks)	Poor (<1% unseen)
Throughput	High (5-10 min run)	Moderate	High	Low

Critical Failure Mode in GC-MS

Researchers often default to GC-MS for small molecules. However, for this carbamate, the high temperature of the GC injector port (typically 250°C) induces thermal elimination of the tert-butyl group (Isobutene loss).

• Result: The spectrum observed is often that of the free amine or the isocyanate, leading to a false negative for the intact product.

Technical Deep Dive: The LC-MS Advantage

The Bromine Fingerprint

The most definitive confirmation of this molecule is the bromine isotopic pattern. Bromine exists as

(50.69%) and (49.31%).[1]

• Observation: You will not see a single molecular ion peak. You will see a doublet separated by 2 m/z units with nearly equal intensity (1:1 ratio).[1][2]

• Target Ions (ESI+):

  • : 302.04
  • : 304.04

Managing In-Source Fragmentation

Even in LC-MS, the Boc group is fragile. Under standard high-energy ESI conditions, the "Tert-butyl cation" (

) often leaves before detection.

• Mechanism:

• Diagnostic Fragment: If you see a mass at 246/248 (Loss of 56 Da), this is the de-protected amine formed inside the source.

• Solution: Lower the Fragmentor Voltage (or Cone Voltage) to <100V to preserve the parent ion.

Visualization of Analytical Logic

The following diagram illustrates the decision pathway and the specific fragmentation logic for this molecule.

Figure 1: Analytical Decision Matrix demonstrating the failure mode of GC-MS and the dual-confirmation capability of LC-MS (Parent vs. Fragment).

Recommended Experimental Protocol

This protocol is self-validating: the presence of the Br-isotope pattern confirms the core structure, while the retention time confirms the lipophilicity consistent with the Boc group.

Sample Preparation

• Solvent: Acetonitrile (HPLC Grade). Avoid Methanol if possible, as it can occasionally cause transesterification with carbamates upon prolonged storage, though rare with Boc.

• Concentration: 0.1 mg/mL (100 ppm).

• Filtration: 0.2 µm PTFE filter (Nylon can bind some carbamates).

LC Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Do NOT use TFA; it suppresses ionization signal).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

• Gradient:

  • 0-1 min: 5% B (Hold)

  • 1-6 min: 5% -> 95% B

  • 6-8 min: 95% B (Wash)

  • 8-10 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.[4]

• Column Temp: 40°C.

MS Parameters (Agilent/Waters Q-TOF or SQ equivalent)

• Source: ESI Positive (

  ).

• Scan Range: m/z 100 – 600.

• Gas Temp: 300°C.

• Gas Flow: 10 L/min.

• Fragmentor/Cone Voltage: Start Low (e.g., 70-80V) .

  • Why? To maximize the abundance of the intact

    species (302/304).

  • Validation Step: Increase voltage to 130V in a second run. You should see the parent peak diminish and the fragment peak (246/248) increase. This confirms the Boc group is present and labile.

Data Interpretation Guide

Observed m/z	Ion Identity	Interpretation
302.0 / 304.0		Intact Product. Must be a doublet (1:1).
324.0 / 326.0		Sodium Adduct. Common if glass vials are used. Confirms MW.
246.0 / 248.0		Loss of Isobutene. Characteristic of Boc.
202.0 / 204.0		Loss of Boc Group. Free amine fragment.

References

• Chemistry Steps. (2025). Isotopes in Mass Spectrometry: Chlorine and Bromine Patterns. Retrieved from [Link]

• Reddy, P. N., et al. (2007).[5] Positive and Negative Ion Electrospray Tandem Mass Spectrometry of Boc-protected Peptides. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• ResearchGate Discussion. (2021). How can I avoid the Boc-cleavage during Mass Analysis? Retrieved from [Link]

• GenTech Scientific. (2023). The Difference Between GC/MS and LC/MS Systems. Retrieved from [Link]

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• 4. Development and validation of a LC-MS/MS method for the simultaneous determination of cycloicaritin and its carbamate prodrug in rat plasma: application to pharmacokinetic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala: differentiation of some positional isomeric peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 5-Bromo vs. 5-Chloro Pyrimidine Carbamates in Palladium-Catalyzed Cross-Coupling Reactions

For researchers and professionals in the fast-paced world of drug discovery and development, the pyrimidine scaffold is a cornerstone of medicinal chemistry.[1][2][3][4] Its derivatives are integral to a multitude of approved therapeutics. The strategic functionalization of this privileged heterocycle is paramount in modulating the biological activity and pharmacokinetic properties of novel drug candidates.[1][5] Among the various methods for pyrimidine derivatization, palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool.[2][6][7]

This guide provides an in-depth comparison of the reactivity of two key intermediates: 5-bromo and 5-chloro pyrimidine carbamates. Understanding the nuanced differences in their reactivity is crucial for designing efficient and selective synthetic routes, ultimately accelerating the discovery of new medicines. We will delve into the mechanistic underpinnings of their reactivity, present comparative experimental data for key transformations, and provide detailed protocols to empower your research.

The Decisive Step: Mechanistic Insights into C-X Bond Activation

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is predominantly governed by the strength of the carbon-halogen (C-X) bond.[8] The generally accepted order of reactivity is I > Br > Cl > F, which is inversely correlated with the C-X bond dissociation energy.[8] The cleavage of this bond occurs during the oxidative addition step, which is often the rate-determining step of the catalytic cycle.[9][10][11][12][13]

The C-Br bond is inherently weaker than the C-Cl bond.[14][15] Consequently, 5-bromopyrimidines are generally more reactive than their 5-chloro counterparts in palladium-catalyzed reactions.[16][17] This difference in reactivity allows for selective functionalization of di-halogenated pyrimidines, where the C-Br bond can be selectively coupled while leaving the C-Cl bond intact for subsequent transformations.[16][17]

The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, is illustrated below. The cycle begins with the oxidative addition of the aryl halide to a Pd(0) complex, forming a Pd(II) intermediate. This is followed by transmetalation with the coupling partner (e.g., an organoboron compound) and subsequent reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.

General catalytic cycle for Pd-catalyzed cross-coupling.

Head-to-Head Comparison: Reactivity in Key Cross-Coupling Reactions

The enhanced reactivity of the 5-bromo pyrimidine carbamate often translates to milder reaction conditions, shorter reaction times, and broader substrate scope compared to its 5-chloro analog. Below is a comparative summary of their performance in three widely used palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organohalide and an organoboron compound.[2] It is extensively used in the synthesis of biaryl and heteroaryl motifs prevalent in pharmaceuticals.[5]

Parameter	5-Bromo Pyrimidine Carbamate	5-Chloro Pyrimidine Carbamate
Reaction Time	1-4 hours	6-24 hours
Temperature	80-100 °C	100-120 °C
Catalyst Loading	1-5 mol%	3-10 mol%
Typical Yield	>90%	60-85%
Ligand Choice	Standard phosphine ligands (e.g., PPh₃, SPhos)	More electron-rich and bulky ligands (e.g., XPhos, RuPhos) often required

Note: The data presented in this table is illustrative and based on general reactivity trends. Actual results may vary depending on the specific substrates, catalyst system, and reaction conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of C-N bonds, enabling the coupling of amines with aryl halides.[18] This reaction is crucial for the introduction of amine functionalities, which are common in bioactive molecules.

Parameter	5-Bromo Pyrimidine Carbamate	5-Chloro Pyrimidine Carbamate
Reaction Time	2-8 hours	12-36 hours
Temperature	90-110 °C	110-130 °C
Catalyst Loading	2-5 mol%	5-10 mol%
Typical Yield	85-95%	50-80%
Base	Weaker bases often suffice (e.g., K₂CO₃, Cs₂CO₃)	Stronger, non-nucleophilic bases are typically necessary (e.g., LHMDS, NaOtBu)

Note: The data presented in this table is illustrative and based on general reactivity trends. Actual results may vary depending on the specific substrates, catalyst system, and reaction conditions.

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a C-C bond between a terminal alkyne and an aryl halide, providing access to important alkynyl-substituted heterocycles.[1][19]

Parameter	5-Bromo Pyrimidine Carbamate	5-Chloro Pyrimidine Carbamate
Reaction Time	1-6 hours	12-48 hours
Temperature	Room Temperature to 80 °C	80-120 °C
Catalyst System	Pd/Cu co-catalysis is standard	More active catalyst systems or higher temperatures may be needed
Typical Yield	>90%	40-75%
Side Reactions	Lower incidence of alkyne homocoupling	Higher temperatures can lead to increased side product formation

Note: The data presented in this table is illustrative and based on general reactivity trends. Actual results may vary depending on the specific substrates, catalyst system, and reaction conditions.

Experimental Protocols

To provide a practical context, we present detailed, step-by-step methodologies for the synthesis of a model 5-bromo-pyrimidine carbamate and its subsequent use in a Suzuki-Miyaura coupling reaction.

Synthesis of a Model 5-Bromo-Pyrimidine Carbamate

Workflow for the synthesis of a 5-bromo-pyrimidine carbamate.

Materials:

• 5-Bromopyrimidine (1.0 eq)

• Desired carbamoyl chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-bromopyrimidine and anhydrous THF.

• Add triethylamine to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add the carbamoyl chloride dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-bromo-pyrimidine carbamate.

Suzuki-Miyaura Coupling of a 5-Bromo-Pyrimidine Carbamate

Experimental workflow for a typical Suzuki-Miyaura coupling.

Materials:

• 5-Bromo-pyrimidine carbamate (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(0) tetrakis(triphenylphosphine) (Pd(PPh₃)₄) (5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and Water (4:1 mixture, degassed)

Procedure:

• In a Schlenk flask, combine the 5-bromo-pyrimidine carbamate, arylboronic acid, and potassium carbonate.

• Add the Pd(PPh₃)₄ catalyst.

• Evacuate the flask and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-pyrimidine carbamate.

Conclusion and Recommendations

The choice between a 5-bromo and a 5-chloro pyrimidine carbamate as a synthetic intermediate has significant implications for reaction efficiency and overall synthetic strategy.

• For rapid diversification and high-throughput synthesis , the superior reactivity of 5-bromo pyrimidine carbamates makes them the preferred choice. They generally require milder conditions, shorter reaction times, and are compatible with a broader range of coupling partners and functional groups.

• 5-chloro pyrimidine carbamates , while less reactive, offer a cost-effective alternative for large-scale synthesis where reaction optimization can be performed to achieve acceptable yields. Their lower reactivity can also be leveraged for selective mono-functionalization in the presence of more reactive halogens like bromine or iodine.

Ultimately, a thorough understanding of the reactivity differences between these two valuable building blocks empowers chemists to make informed decisions, leading to more efficient and successful drug discovery campaigns.

References

• Amatore, C., & Jutand, A. (1999). Mechanistic and Kinetic Studies of Palladium Catalytic Systems. Journal of Organometallic Chemistry, 576(1-2), 254-278.
• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Luo, J., et al. (2011). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. Synlett, 2011(12), 1733-1736.
• Singh, K., et al. (2016). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Medicinal Chemistry Research, 25(9), 1956-1969.

• BIOENGINEER.ORG. (2026). Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. [Link]

• Singh, J., et al. (2024). Visible Light Induced Photocatalyst‐Free C−X (X=B, C, O, P,S, Se) Bond Formation of Aryl Halides. The Journal of Organic Chemistry.
• Gronert, S. (2006). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. The Journal of Organic Chemistry, 71(24), 9187-9196.
• Kikelj, D., et al. (1995). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Journal of Heterocyclic Chemistry, 32(5), 1499-1506.
• Kalogirou, A. S., et al. (2020). A route to 4,5,6-trichloropyrimidine-2-carbonitrile. Arkivoc, 2020(7), 1-13.
• Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Chemical Reviews, 111(3), 2177-2250.
• CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds. (2020).
• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
• Primas, N., et al. (2022). Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. RSC Advances, 12(31), 20084-20097.
• Kumar, A., et al. (2026). Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules. Molecular Diversity.

• University of Liverpool. (n.d.). Bond energies of C-Hal bonds. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(19), 4221-4224.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Zhang, X.-M. (1993). Homolytic bond dissociation energies of the carbon–halogen bonds in the benzyl halide radical anion intermediates formed in radical nucleophilic substitution reactions. Journal of the Chemical Society, Perkin Transactions 2, (11), 2247-2251.

• Shroder, M. (n.d.). The Sonogashira Coupling. [Link]

• Pfizer. (n.d.). 5-Bromo-2-chloropyrimidine undergoes SMC at C5. [Link]

• Belluti, F., et al. (2020). Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. Molecules, 25(15), 3469.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Ball, N. D., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 6029-6040.
• Queiroz, M.-J. R. P., et al. (2010). Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. European Journal of Organic Chemistry, 2010(36), 7020-7027.
• Pratt, D. A., et al. (1999). Theoretical Study of Carbon−Halogen Bond Dissociation Enthalpies of Substituted Benzyl Halides. How Important Are Polar Effects?1. Journal of the American Chemical Society, 121(21), 5075-5084.
• Aher, J. S., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 54.

• Dow. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• CN113912550A - Method for preparing 2,4, 5-trichloropyrimidine. (2022).

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Chiral HPLC Separation of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate Enantiomers: A Comparative Guide

Introduction

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a critical chiral building block frequently utilized in the synthesis of advanced pharmaceutical intermediates, particularly in the development of targeted kinase inhibitors and immunomodulatory agents. The presence of the 5-bromopyrimidine moiety allows for versatile downstream cross-coupling (e.g., Suzuki-Miyaura), while the Boc-protected ethylamine provides a stable, stereochemically defined handle. Because the spatial orientation of the ethyl substituent profoundly impacts the binding affinity of the final active pharmaceutical ingredient (API), achieving high enantiomeric purity (>99% ee) is non-negotiable.

This guide provides an objective comparison of chiral stationary phases (CSPs) and mobile phase modifiers to establish a robust, scalable method for separating these enantiomers.

Mechanistic Rationale: The Causality of Chiral Recognition

As an Application Scientist, I approach chiral method development not as a trial-and-error exercise, but as a study in intermolecular causality. The separation of Boc-protected amine enantiomers relies on a "three-point interaction" model within the chiral stationary phase (CSP)[1].

• Hydrogen Bonding: The carbamate (Boc) group acts as both a hydrogen bond acceptor (via the carbonyl oxygen) and donor (via the N-H proton). Polysaccharide-based CSPs derivatized with phenylcarbamates provide complementary N-H and C=O sites, which have been widely validated for Boc-protected amino derivatives[1].

• Interactions: The electron-deficient 5-bromopyrimidine ring engages in stacking with the electron-rich aromatic rings of the CSP selector (e.g., 3,5-dimethylphenyl groups). Similar pyrimidine derivatives, such as the anticancer agent cytarabine, have demonstrated strong chiral recognition on these specific stationary phases[2].

• Steric Inclusion: The bulky tert-butyl group of the Boc moiety and the chiral pocket of the amylose or cellulose polymer backbone dictate the steric fit. The helical twist of amylose often provides a more accommodating inclusion cavity for bulky Boc-derivatives compared to the more linear cellulose structure.

Comparison of Alternatives: CSPs and Mobile Phases

To establish a self-validating protocol, we must objectively compare the performance of different CSPs and mobile phase (MP) modifiers.

• Amylose vs. Cellulose Backbones: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) typically outperforms its cellulose counterpart (e.g., Chiralcel OD-H) for Boc-protected primary amines. The amylose helical structure allows deeper penetration of the bulky tert-butyl group, enhancing the stereoselective alignment of the pyrimidine ring.

• Immobilized vs. Coated Phases: While coated phases offer excellent baseline resolution, immobilized phases (e.g., Chiralpak IA) allow the use of "forbidden" solvents like dichloromethane (DCM) or ethyl acetate. This drastically improves the solubility of the brominated pyrimidine substrate during preparative scale-up, a strategy successfully utilized to isolate enantiomerically pure intermediates for complex pharmaceutical targets[3].

• Alcohol Modifiers (IPA vs. EtOH): Isopropanol (IPA) provides greater steric bulk in the mobile phase, often slowing down elution but increasing selectivity (

  ). Ethanol (EtOH) competes more aggressively for hydrogen bonding sites, leading to faster run times but potentially compromising the resolution ( ) of the critical pair.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. If system suitability criteria (

) are not met, the workflow dictates a specific optimization path.

Step 1: Sample Preparation

• Dissolve racemic tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate in HPLC-grade ethanol to a concentration of 1.0 mg/mL.

• Filter through a 0.22

  m PTFE syringe filter to protect the CSP from particulate matter.

Step 2: Column Equilibration

• Install a Chiralpak AD-H column (4.6 mm x 250 mm, 5

  m).

• Flush with the mobile phase: Hexane / Isopropanol (90:10, v/v) at 1.0 mL/min for 30 column volumes until the baseline is stable at 254 nm.

Step 3: Analytical Screening

• Inject 10

  L of the racemic mixture.

• Monitor absorbance at 254 nm (optimal for the pyrimidine chromophore) and 210 nm (carbamate absorption).

• Record retention times (

  , ). Calculate the selectivity factor ( ) and resolution ( ).

Step 4: Optimization & Scale-Up Validation

• If

  , decrease the IPA concentration to 5% to increase retention and theoretical plates.

• For preparative scale-up, switch to an immobilized column (e.g., Chiralpak IA) and introduce 10-20% DCM into the mobile phase to increase sample loading capacity without degrading the CSP.

Quantitative Data Presentation

The following table summarizes the comparative performance of different column and mobile phase combinations for this specific pyrimidine derivative.

Column (4.6 x 250 mm)	Chiral Selector	Mobile Phase (v/v)	Flow Rate	(min)	(min)	Selectivity ( )	Resolution ( )
Chiralpak AD-H	Amylose-based (Coated)	Hexane/IPA (90:10)	1.0 mL/min	8.4	11.2	1.45	2.8
Chiralpak AD-H	Amylose-based (Coated)	Hexane/EtOH (90:10)	1.0 mL/min	6.5	7.8	1.28	1.6
Chiralcel OD-H	Cellulose-based (Coated)	Hexane/IPA (90:10)	1.0 mL/min	10.1	11.5	1.18	1.1
Chiralpak IA	Amylose-based (Immobilized)	Hexane/DCM/IPA (80:15:5)	1.0 mL/min	7.2	9.8	1.48	2.5

Data Interpretation: The amylose-based AD-H column with IPA as a modifier provides the optimal thermodynamic environment for separating the enantiomers, yielding a baseline resolution of 2.8. The immobilized IA column with DCM maintains excellent resolution while offering superior solubility for preparative applications.

Workflow Diagram

Logical workflow for the chiral HPLC method development and scale-up of Boc-protected pyrimidines.

Conclusion

The enantioseparation of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is most effectively achieved using amylose-based chiral stationary phases. The structural synergy between the helical amylose backbone, the hydrogen-bonding capacity of the Boc group, and the

interactions of the bromopyrimidine ring results in superior selectivity compared to cellulose-based alternatives. For analytical monitoring, a coated Chiralpak AD-H column with a Hexane/IPA mobile phase is highly recommended. For preparative isolation, transitioning to an immobilized Chiralpak IA column allows for the integration of chlorinated solvents, optimizing both resolution and throughput.

References

• Title: Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine Source: Scientific Research Publishing URL: 1

• Title: Harnessing Glutamine-117 Plasticity toward Structure-Based Identification of Triazole IL-17 Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL: 3

• Title: The separation of specific enantiomers of anticancer reagent cytarabine using HPLC Source: Lancashire Online Knowledge URL: 2

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• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Reference Standards for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate Analysis

Abstract

In the rigorous landscape of pharmaceutical development, the integrity of every synthetic step is paramount. This guide addresses the critical role of reference standards in the analysis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a key intermediate in the synthesis of advanced pharmaceutical ingredients. For such non-compendial materials, a formal Certified Reference Material (CRM) is often unavailable. This necessitates a robust strategy for either qualifying a commercially sourced batch or establishing a well-characterized in-house standard. This document provides a comprehensive comparison of these two approaches, detailing the necessary analytical methodologies, data interpretation, and the logic behind protocol selection to ensure the accuracy, reproducibility, and regulatory compliance of your research and development efforts.

Introduction: The Criticality of a Qualified Reference Standard

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate serves as a crucial building block in multi-step synthetic pathways. The purity and identity of this intermediate directly impact the quality, impurity profile, and yield of the final Active Pharmaceutical Ingredient (API). Consequently, a reliable analytical reference standard is not merely a recommendation but a foundational requirement for:

• Accurate Quantification: Determining the precise amount of the intermediate in reaction mixtures or as a starting material.

• Impurity Profiling: Identifying and quantifying process-related impurities and potential degradation products.[1][2][3]

• Method Validation: Establishing the performance characteristics (e.g., accuracy, precision, linearity) of analytical methods used for in-process controls.

• Regulatory Scrutiny: Demonstrating control over the manufacturing process to regulatory bodies, as outlined in guidelines like ICH Q7.[4][5][6]

For intermediates like this, where official pharmacopeial standards are not available, the responsibility falls upon the sponsor to procure, qualify, and manage a suitable reference standard.[7][8] This guide compares the two primary pathways for achieving this: the qualification of a commercial "off-the-shelf" chemical versus the rigorous characterization of an in-house synthesized batch.

Compound Profile: Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Property	Value
CAS Number	1375399-56-1 (example, may vary)
Molecular Formula	C₁₁H₁₆BrN₃O₂
Molecular Weight	302.17 g/mol
Appearance	Typically an off-white to pale yellow solid
Solubility	Soluble in organic solvents like Methanol, Acetonitrile, Dichloromethane
Structure	See Figure 2

The Reference Standard Qualification Workflow

The process of establishing a reference standard, whether from a commercial or in-house source, requires a systematic analytical approach to unequivocally confirm its identity and purity. The following workflow illustrates the key decision points and analytical stages involved.

Caption: Workflow for Qualifying a Reference Standard.

Comparative Analytical Methodologies

A multi-technique approach is essential for the comprehensive characterization of a reference standard. High-Performance Liquid Chromatography (HPLC) is the cornerstone for purity assessment due to its precision and ability to separate structurally similar impurities.

Recommended Protocol: Reversed-Phase HPLC (RP-HPLC) for Purity Assessment

This method is designed to be robust for the analysis of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate and its potential non-polar to moderately polar impurities. The pyrimidine core and bromo-substituent provide a strong UV chromophore, making UV detection highly suitable.[9]

Objective: To develop a stability-indicating HPLC method capable of separating the main component from process impurities and potential degradants.

Parameter	Recommended Condition	Rationale / Justification
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for the molecule, which is a standard starting point for compounds of this polarity.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for good peak shape and is compatible with mass spectrometry (MS) if hyphenation is desired for peak identification.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier offering good elution strength and low UV cutoff.
Gradient	30% B to 95% B over 20 min	A gradient elution is crucial to ensure that both more polar starting materials and more non-polar byproducts are eluted and resolved.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between run time and separation efficiency.
Column Temp.	30 °C	Elevated temperature improves peak shape and reduces viscosity, ensuring reproducible retention times.
Detection	UV at 254 nm or 275 nm	Pyrimidine derivatives typically exhibit strong absorbance in this region. 254 nm is a common wavelength, while 275 nm may offer more specificity.[9]
Injection Vol.	10 µL	A standard volume to avoid column overloading while ensuring adequate detector response.
Sample Prep.	0.5 mg/mL in Acetonitrile:Water (1:1)	Ensures complete dissolution and compatibility with the initial mobile phase conditions to prevent peak distortion.

System Suitability Test (SST): Before analysis, the system must be qualified by injecting a standard solution six times. Key SST parameters include:

• Repeatability: Relative Standard Deviation (RSD) of peak area ≤ 2.0%.

• Tailing Factor: Between 0.8 and 1.5.

• Theoretical Plates: > 2000.

These steps ensure that the analytical system is performing correctly before analyzing the candidate standard.

Data Interpretation: Commercial vs. In-House Standard

The primary difference between qualifying a commercial batch and an in-house standard lies in the initial level of characterization and the intended use.

• Commercial Standard (Secondary Standard): Often purchased with a basic Certificate of Analysis (CoA) listing purity by a single method (e.g., HPLC). The goal of qualification is to verify the identity and purity and to establish its suitability for a specific in-house method. It is qualified against a primary standard or through rigorous characterization.

• In-house Standard (Primary Standard): A batch synthesized specifically for use as a reference material. It must be of the highest possible purity and undergo exhaustive characterization to become the definitive standard against which other batches are measured.[1][8]

The diagram below illustrates the target compound and potential process-related impurities that the HPLC method must be able to resolve.

Caption: Structure and potential process-related impurities.

Comparative Data Summary

The table below summarizes the expected outcomes and considerations when choosing between a commercial and an in-house reference standard.

Parameter	Commercial Standard Qualification	In-House Primary Standard Qualification
Identity Confirmation	Confirm structure via ¹H NMR, ¹³C NMR, and Mass Spectrometry. Compare against expected structure.	Full structural elucidation via ¹H NMR, ¹³C NMR, 2D-NMR, HRMS, and IR.
Purity (HPLC)	Verify purity stated on vendor CoA. Assess for any additional impurities not listed. Purity is often assigned by area percent.	Determine purity via mass balance approach. Quantify all impurities (>0.05%), calculate assay value.
Residual Solvents (GC-HS)	Screen for common synthesis solvents (e.g., DCM, Ethyl Acetate, Heptane).	Quantify all residual solvents used in the final purification steps.
Water Content (Karl Fischer)	Determine water content to allow for correction in quantitative use.	Determine definitive water content.[10]
Certificate of Analysis	An internal CoA is generated, referencing the vendor's data but based on in-house verification.	A comprehensive CoA is created detailing all characterization data, assigned purity, uncertainty, and storage conditions.
Traceability	Traceable to internal analytical methods and system suitability.	Becomes the primary point of traceability for future secondary or working standards.
Cost & Time	Lower initial cost and faster procurement.	Significant investment in synthesis, purification, and exhaustive analytical resources.
Best For	Routine analysis, early-stage development, use as a secondary or working standard.	Establishing a definitive primary standard for late-stage development, regulatory filings, and long-term programs.

Conclusion and Recommendations

The choice between qualifying a commercial chemical and establishing an in-house primary reference standard for Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate depends on the stage of drug development and the intended application.

• For early-stage research and process development, qualifying a high-purity commercial batch is a pragmatic and cost-effective strategy. The focus should be on rigorous identity confirmation and purity verification using a well-validated HPLC method as described herein.

• For late-stage development, manufacturing, and regulatory submissions, establishing an in-house primary reference standard is the most robust and defensible approach.[1][7] This provides complete control over the standard's quality and a comprehensive data package that meets the highest scientific and regulatory expectations.[4]

Regardless of the source, a reference standard is only as reliable as the data that supports it. A thorough analytical characterization is non-negotiable to ensure the quality and consistency of your drug development program.

References

• United States Pharmacopeia (USP). General Chapter <11> USP Reference Standards. uspbpep.com. [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. [Link]

• SynThink. Pharmaceutical Reference Standards: The Epitome of Analytical Precision. [Link]

• IntuitionLabs. (2024, September 26). Understanding the International Council for Harmonisation (ICH) Q7 Guideline. [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. PharmTech.com. [Link]

• Manikanta, K., et al. (2016). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. PMC. [Link]

• IntuitionLabs. (2025, November 14). Guide to ICH Q7, Q8, & Q9: GMP, QbD, and QRM Standards. [Link]

• European Medicines Agency (EMA). ICH Q3B(R2) Impurities in New Drug Products. [Link]

• Premier Research. (2023, July 10). Evaluating Impurities in New Drugs to Prevent Delays in Development. [Link]

• Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. [Link]

• Intertek. Reference Standard Materials Program. [Link]

• ResearchGate. (2015). Official USP Reference Standards: Metrology concepts, overview, and scientific issues and opportunities. [Link]

• ComplianceQuest. (2025, March 18). ICH Q7 GMP Regulation for Pharma: The Definitive Guide. [Link]

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• 9. Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. usp.org [usp.org]

Technical Validation Guide: Structural Determination of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

Executive Summary: The Heavy Atom Advantage

Objective: This guide defines the validation protocol for tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a critical chiral intermediate in medicinal chemistry.

Core Insight: While NMR and Mass Spectrometry (MS) are standard for connectivity, they fail to inherently determine absolute stereochemistry without derivatization. The presence of the Bromine (Br) substituent on the pyrimidine ring provides a unique crystallographic advantage: Anomalous Scattering . This allows for the unambiguous assignment of the chiral center (R vs. S) via Single Crystal X-ray Diffraction (SC-XRD) using the Flack parameter, rendering it the superior validation method over Mosher's acid NMR analysis.

Comparative Analysis: X-ray vs. Spectroscopic Alternatives

The following table contrasts SC-XRD with high-field NMR and Vibrational Circular Dichroism (VCD) for this specific brominated carbamate.

Table 1: Structural Validation Performance Matrix

Feature	SC-XRD (Recommended)	NMR (Mosher's Method)	VCD (Vibrational Circular Dichroism)
Primary Output	3D Atomic Coordinates & Absolute Configuration	Relative Stereochemistry (via )	Solution-state Conformational Analysis
Chiral Assignment	Direct (via Anomalous Dispersion of Br)	Indirect (Requires derivatization & purification)	Indirect (Requires DFT calculation match)
Sample State	Solid State (Single Crystal required)	Solution State	Solution State
Data Confidence	>99% (Flack Parameter < 0.05)	~90-95% (Subject to conformational averaging)	~90% (Dependent on basis set accuracy)
Turnaround	24-48 Hours (if crystal exists)	3-5 Days (Synthesis + Purification steps)	24 Hours (Data) + 2-3 Days (Calculation)
Limitations	Requires crystal growth; Lattice packing forces	Requires functional handle (OH/NH) & pure diastereomers	Computationally expensive; Solvent effects

Detailed Validation Protocol (SC-XRD)

This protocol utilizes the "Self-Validating" nature of crystallography, where the final model must mathematically converge with the observed diffraction pattern.

Phase I: Crystallization Strategy

Objective: Obtain a single crystal (

mm) suitable for diffraction. Mechanism: The tert-butyl carbamate (Boc) group adds lipophilicity, while the pyrimidine/bromine adds polarity.

• Solvent Screening: Dissolve 10 mg of compound in minimal Dichloromethane (DCM) .

• Anti-solvent Diffusion: Layer Hexane or Pentane carefully on top (1:3 ratio).

• Incubation: Store at 4°C. The Boc group often facilitates crystallization in non-polar anti-solvents.

• Microscopy Check: Inspect for birefringence under polarized light to confirm crystallinity vs. amorphous precipitation.

Phase II: Data Collection & Reduction

Objective: Maximize the anomalous signal from Bromine.

• Source Selection: Use Cu K

  radiation ( Å).

  • Why: The anomalous scattering factor (

    ) for Bromine is significantly higher for Cu radiation (1.32 e) compared to Mo radiation, enhancing the accuracy of the absolute configuration determination.

• Temperature: Collect data at 100 K (Cryostream).

  • Causality: Reduces thermal vibration (atomic displacement parameters), improving resolution and precision of bond lengths.

• Strategy: Collect a complete sphere of data (redundancy > 4.0) to ensure accurate intensity statistics for the Flack parameter.

Phase III: Structure Solution & Refinement

Objective: Mathematical convergence.

• Space Group Determination: Analyze systematic absences (e.g.,

  for chiral, enantiopure lattices).

• Phasing: Use SHELXT (Intrinsic Phasing). The heavy Bromine atom will dominate the Patterson map, simplifying the initial phase solution.

• Refinement: Use SHELXL (Least Squares).

  • Refine all non-hydrogen atoms anisotropically.

  • Place Hydrogen atoms in calculated geometric positions (Riding model).

• Absolute Structure Validation (The Critical Step):

  • Calculate the Flack Parameter (x) .

  • Interpretation:

    • (with ): Correct Absolute Structure.
    • : Inverted Structure (You have the enantiomer).
    • : Racemic Twin or wrong space group.

Visualization of Logic Pathways

Diagram 1: Method Selection Decision Matrix

This flowchart guides the researcher on when to deploy X-ray vs. NMR based on sample status.

Caption: Decision matrix for selecting the validation method. The presence of Bromine prioritizes SC-XRD.

Diagram 2: Crystallographic Refinement Workflow

This diagram details the specific computational steps for validating the brominated structure.

Caption: Step-by-step computational workflow from raw data to validated structure file.

Validation Checkpoints (Quality Control)

To ensure the "Trustworthiness" of the result, the generated Crystallographic Information File (CIF) must pass these specific metrics.

A. The R-Factor (Reliability)

• Metric:

  (unweighted residual).

• Target:

  for a publication-quality small molecule structure.

• Meaning: Represents the agreement between the experimental diffraction pattern and the proposed atomic model.

B. The Flack Parameter (Chirality)

• Metric: Absolute Structure Parameter.

• Target:

  .

• Fail Condition: A value of

  indicates the crystal is a racemic twin (50:50 mixture of enantiomers), meaning the synthesis was not stereoselective or the crystallization caused racemization.

C. CheckCIF Report[1][2]

• Tool: IUCr CheckCIF Service.[1][2]

• Requirement: No "Level A" alerts.

• Specific Check: Ensure the "Hirshfeld Test" passes, confirming that the Bromine atom's thermal ellipsoid is physically realistic and not vibrating excessively due to disorder.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3–8.

• Parsons, S., Flack, H. D., & Wagner, T. (2013). "Use of intensity quotients and differences in absolute structure refinement." Acta Crystallographica Section B: Structural Science, 69(2), 249–259.

• Spek, A. L. (2020). "PLATON SQUEEZE: a tool for the calculation of the disordered solvent contribution to the calculated structure factors." Acta Crystallographica Section C: Structural Chemistry, 71(1), 9–18.

• International Union of Crystallography (IUCr). "CheckCIF/PLATON Validation Service."

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). "Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons." Nature Protocols, 2, 2451–2458.

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• 2. iucrdata.iucr.org [iucrdata.iucr.org]

A Researcher's Guide to the Accurate Melting Point Determination of Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is paramount. For intermediates like tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a versatile building block in the synthesis of bioactive molecules, the melting point is a critical quality attribute.[1][2] It serves as a primary indicator of purity and identity. An inaccurate or broad melting range can signify the presence of impurities, which could have profound implications for downstream reactions and the biological activity of the final compound.

This guide provides a comprehensive comparison of two principal methods for melting point determination: the traditional capillary method and the more advanced Differential Scanning Calorimetry (DSC). We will delve into the theoretical underpinnings of each technique, provide detailed experimental protocols, and present a comparative analysis to aid researchers in selecting the most appropriate method for their needs.

The Significance of the Melting Point in Pharmaceutical Development

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. For a pure substance, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens this melting range, a phenomenon that underpins the use of melting point as a purity criterion.[3] In the context of pharmaceutical development, an accurate melting point is essential for:

• Identity Confirmation: Comparing the experimentally determined melting point with a reference value can help confirm the identity of a synthesized compound.

• Purity Assessment: A sharp melting range close to the literature value is a strong indication of high purity.[3]

• Quality Control: Consistent melting point measurements across different batches ensure manufacturing reproducibility and material quality.[3]

• Polymorph Screening: Different crystalline forms (polymorphs) of a compound will exhibit different melting points. Identifying and controlling polymorphism is critical as it can affect a drug's solubility, stability, and bioavailability.

Method 1: Capillary Melting Point Determination

The capillary method is a long-established and widely used technique for determining the melting point of a solid.[3] It involves heating a small, powdered sample in a capillary tube and visually observing the temperature range over which the substance melts.[4]

Causality Behind Experimental Choices

The reliability of the capillary method hinges on careful sample preparation and controlled heating. Grinding the sample to a fine powder ensures uniform heat transfer.[5][6] Packing the sample tightly to a height of 2-3 mm prevents it from shrinking away from the heat source and ensures a distinct melting event is observed.[4][6] The heating rate is arguably the most critical parameter. A rapid heating rate can lead to an erroneously high and broad melting range because the temperature of the heating block will increase faster than the sample can absorb the heat and melt.[7] Therefore, a slow heating rate of 1-2 °C per minute near the expected melting point is crucial for achieving thermal equilibrium and an accurate measurement.[6][7][8]

Experimental Protocol: Capillary Method

• Sample Preparation:

  • Ensure the sample of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is thoroughly dried, for instance, in a vacuum desiccator over a desiccant for 24 hours, to remove any residual solvent.[7]

  • Grind a small amount of the sample into a fine powder using a mortar and pestle.[5]

  • Press the open end of a capillary tube into the powder until a small amount of sample enters the tube.[5][6]

  • Invert the capillary tube and tap it gently on a hard surface to pack the sample into the sealed end.[4] Repeat until the packed sample height is 2-3 mm.[6]

• Apparatus Setup and Measurement:

  • Insert the packed capillary tube into the heating block of the melting point apparatus.[4]

  • Set the initial heating rate to a moderate level (e.g., 10 °C/minute) to quickly approach the expected melting point.[5]

  • When the temperature is approximately 15-20 °C below the anticipated melting point, reduce the heating rate to 1-2 °C per minute.[5][6]

  • Observe the sample closely through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (onset of melting).[5]

  • Continue heating and record the temperature at which the last solid crystal melts (completion of melting).[5]

  • The recorded range between these two temperatures is the melting range of the sample.

  • Perform the determination in triplicate to ensure reproducibility.

Visualization of the Capillary Method Workflow

Caption: Workflow for Capillary Melting Point Determination.

Method 2: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference material as a function of temperature.[9][10] It provides a more quantitative and objective measure of the melting process compared to the visual capillary method.[11]

Causality Behind Experimental Choices

In DSC, the sample and an inert reference (often an empty pan) are subjected to a controlled temperature program.[9] When the sample undergoes a thermal transition, such as melting, it absorbs energy (an endothermic process).[12] This creates a temperature difference between the sample and the reference, and the instrument measures the heat flow required to maintain both at the same temperature.[9] The resulting plot of heat flow versus temperature, known as a thermogram, shows a peak corresponding to the melting event. The onset temperature of this peak is typically reported as the melting point. The precision of DSC makes it highly valuable for studying polymorphism, purity, and thermal stability.[11]

Experimental Protocol: DSC Analysis

• Sample Preparation and Encapsulation:

  • Accurately weigh 1-5 mg of the finely powdered tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate into an aluminum DSC pan.

  • Hermetically seal the pan using a sample press. This prevents any loss of sample due to sublimation.

• Instrument Setup and Measurement:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Set the temperature program. A typical program would involve an initial equilibration step, followed by a heating ramp of 10 °C/minute to a temperature well above the expected melting point.

  • Purge the DSC cell with an inert gas, such as nitrogen, to provide a stable and non-reactive atmosphere.

  • Initiate the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • Analyze the resulting thermogram. The melting event will appear as an endothermic peak.

  • Determine the onset temperature, peak temperature, and the enthalpy of fusion (the area under the peak). The onset temperature is generally taken as the melting point.

Comparative Analysis: Capillary Method vs. DSC

Feature	Capillary Method	Differential Scanning Calorimetry (DSC)
Principle	Visual observation of phase transition.[4]	Measurement of heat flow during a thermal event.[9][10]
Data Output	Melting range (T_onset to T_complete).[5]	Thermogram showing melting onset, peak, and enthalpy.[12]
Precision	Lower, operator-dependent.	High, quantitative, and objective.[11]
Sample Size	~1-2 mg.[5]	~1-5 mg.
Information	Purity (qualitative), Identity.	Purity (quantitative), Identity, Polymorphism, Enthalpy.[11]
Throughput	Can be high with multi-capillary units.[4]	Typically lower, one sample at a time.
Cost	Lower initial instrument cost.	Higher initial instrument cost.

Comparison with Structurally Related Alternatives

To provide context for the melting point of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, it is useful to compare it with structurally similar compounds that are also employed as intermediates in medicinal chemistry. The electronic nature of the substituent on the pyrimidine ring can influence intermolecular forces and thus the melting point.

Compound	Structure	Reported Melting Point (°C)
Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate	81-88 (from commercial supplier)
Tert-butyl (5-bromopyrimidin-2-yl)carbamate [13]	Not explicitly found, but is a related intermediate.
Tert-butyl 1-(5-fluoropyrimidin-2-yl)ethylcarbamate [14]	Data not available in searched sources.
(S)-tert-Butyl (1-(5-bromopyridin-2-yl)ethyl)carbamate [15]	Data not available in searched sources.

Purity Assessment Logic

The interpretation of melting point data is a key step in quality assessment. The following diagram illustrates the decision-making process based on the experimental results.

Caption: Decision tree for purity assessment based on melting point data.

Conclusion

Both the capillary method and Differential Scanning Calorimetry are valuable tools for the determination of the melting point of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate. The capillary method offers a rapid and accessible means of preliminary purity assessment and identity confirmation. For more rigorous, quantitative analysis, particularly in later stages of drug development where understanding thermal properties and detecting subtle impurities or polymorphism is critical, DSC is the superior technique. The choice of method will ultimately depend on the specific requirements of the research, the available resources, and the stage of development. By adhering to the detailed protocols and understanding the principles behind each method, researchers can ensure the generation of accurate and reliable data, a cornerstone of scientific integrity in drug discovery.

References

• University of Houston. (2010, May 3).
• Torontech. (2025, May 19). Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights.
• J&K Scientific LLC. (2023, November 29). Method for Determining Capillary Melting Point.
• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia.
• Pharmacopeia. (n.d.).
• ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis.
• NETZSCH Analyzing & Testing. (2026, February 9). Differential Scanning Calorimeter (DSC/DTA).
• Chemistry LibreTexts. (2022, April 7). 6.
• Unknown. (n.d.).
• CureFFI.org. (2016, April 27). Differential scanning calorimetry.
• Scribd. (n.d.). Melting Point Standards Fl8678en Mk | PDF.
• Scribd. (n.d.). USP 741 Melting Point or Range | PDF.
• Sigma-Aldrich. (n.d.). Melting Point Standards.
• A.KRÜSS Optronic. (n.d.).
• CymitQuimica. (n.d.). Melting Point Standards.
• Wikipedia. (n.d.). Differential scanning calorimetry.
• ResolveMass Laboratories Inc. (n.d.).
• Unknown. (n.d.). DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS.
• Benchchem. (n.d.). A Comparative Guide to the Biological Potential of 2,3-Diamino-5-bromopyridine and Its Isomers in Drug Discovery.
• Unknown. (n.d.). Previously reported novel bromo pyrimidine analogs as tyrosine kinase inhibitors.
• PubChem. (n.d.). Tert-butyl (5-bromopyrimidin-2-YL)
• Sigma-Aldrich. (n.d.). (S)-tert-Butyl (1-(5-bromopyridin-2-yl)ethyl)
• Sigma-Aldrich. (n.d.). tert-Butyl 5-bromopyridin-2-yl(ethyl)
• NIH. (n.d.). tert-Butyl N-(5-bromo-1H-imidazo[4,5-b]pyridin-2-ylmethyl)
• AKSci. (n.d.).
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• ChemicalBook. (n.d.). 9005-67-8(Tween 60) Product Description.
• Alfa Chemistry. (n.d.). CAS 9005-67-8 Tween 60.
• ChemScene. (n.d.). tert-Butyl (2-(5-bromopyrimidin-2-yl)propan-2-yl)
• ResearchGate. (n.d.). Top 14 molecules similar to compound 5.
• ChemicalBook. (n.d.). tert-butyl 1-(5-fluoropyrimidin-2-yl)
• CAS Common Chemistry. (n.d.).
• PubChemLite. (n.d.). Tert-butyl n-[(5-bromopyrimidin-2-yl)
• ResearchGate. (2019, October 6). (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl)
• Atlantis Press. (n.d.). (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl)
• MDPI. (n.d.). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)
• NIH. (n.d.). Recent Advances in Pyrimidine-Based Drugs - PMC.
• PubChem. (n.d.). tert-Butyl (5-fluoropyridin-2-yl)
• PubChem. (n.d.). tert-Butyl ((5-bromopyridin-2-yl)methyl)
• Benchchem. (n.d.). Synthesis of tert-Butyl (2-(benzylamino)ethyl)
• ChemScene. (n.d.). 2360502-73-2 | tert-Butyl ((5-fluoropyrimidin-2-yl)methyl)

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Enantiomeric Excess (ee) Determination of Pyrimidine Ethylcarbamates: A Comparative Technical Guide

Topic: Enantiomeric Excess (ee) Determination of Pyrimidine Ethylcarbamates Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

In the development of bioactive pyrimidine derivatives—specifically pyrimidine ethylcarbamates and their dihydropyrimidine (DHPM) analogs—stereochemistry is not merely a structural detail; it is a determinant of pharmacological efficacy. Whether synthesizing Biginelli reaction products or resolving intermediates for HIV protease inhibitors, the precise determination of enantiomeric excess (ee) is the critical quality attribute (CQA).

This guide objectively compares the three dominant analytical methodologies: Chiral High-Performance Liquid Chromatography (HPLC) , Supercritical Fluid Chromatography (SFC) , and Nuclear Magnetic Resonance (NMR) with Chiral Solvating Agents .

The Verdict Upfront:

• For QC & Validation: Chiral HPLC on polysaccharide-based stationary phases remains the "Gold Standard" for reproducibility and regulatory acceptance.

• For High-Throughput Screening (HTS): SFC is superior due to 3x–5x faster run times and reduced solvent costs.

• For Early-Stage Synthetic Checks: NMR provides a rapid "ballpark" ee without method development but lacks the precision for >98% ee validation.

Comparative Analysis of Methodologies

The following data matrix synthesizes performance metrics based on experimental workflows involving pyrimidine carbamate analogs (e.g., DHPMs).

Table 1: Performance Matrix of ee Determination Methods

Feature	Method A: Chiral HPLC (Normal Phase)	Method B: Chiral SFC	Method C: 1H NMR (w/ CSA)
Primary Mechanism	H-bonding/Inclusion Complexation	H-bonding/Inclusion (Supercritical Fluid)	Diastereomeric Solvation
Typical Resolution ( )	High ( )	Moderate to High ( )	N/A (Peak Splitting )
Run Time	15 – 45 mins	3 – 10 mins	5 – 15 mins (prep + scan)
Limit of Detection (LOD)	Low (UV/Vis sensitivity)	Low (UV/Vis sensitivity)	Moderate (requires mg scale)
Solvent Consumption	High (Hexane/IPA)	Low (CO /MeOH)	Low (Deuterated solvents)
Method Development	Moderate (Screening required)	Fast (Column switching is rapid)	Fast (No column needed)
Precision (at >99% ee)	Excellent ( )	Excellent ( )	Poor ( )

Deep Dive: Method A — Chiral HPLC (The Gold Standard)

Mechanistic Insight

For pyrimidine ethylcarbamates, the carbamate moiety (–NH–CO–O–Et) acts as a critical "handle" for chiral recognition. Polysaccharide-based stationary phases (specifically Amylose and Cellulose tris-carbamates) are the most effective because they offer multiple interaction points:

• Hydrogen Bonding: The N-H and C=O of the analyte's carbamate group interact with the carbamate groups on the polymer backbone of the stationary phase.

• Dipole-Dipole Stacking: The pyrimidine ring interacts with the aromatic rings of the chiral selector.

• Inclusion Complexation: The ethyl group fits into the chiral cavities of the polysaccharide helix.

Experimental Protocol: Validated Workflow

Use this protocol for final purity determination of isolated intermediates.

Step 1: Column Selection [1]

• Primary: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).

• Secondary: Chiralpak IC (Immobilized type) for higher solubility tolerance.

Step 2: Mobile Phase Preparation

• Standard: n-Hexane : Isopropyl Alcohol (IPA) (90:10 v/v).

• Modifier: Add 0.1% Diethylamine (DEA) if peak tailing occurs (common with basic pyrimidine nitrogens).

• Flow Rate: 0.5 – 1.0 mL/min.

Step 3: Sample Preparation

• Dissolve 1 mg of pyrimidine ethylcarbamate in 1 mL of the mobile phase (IPA).

• Critical: Filter through a 0.45 µm PTFE syringe filter to protect the column.

Step 4: System Suitability Criteria

• Resolution (

  ): Must be for baseline separation.

• Tailing Factor (

  ): .

Expert Tip: If resolution is poor (

), switch the alcohol modifier from IPA to Ethanol. Ethanol is a "sharper" modifier that can alter the helical pitch of the amylose polymer, often dramatically changing selectivity ( ).

Deep Dive: Method B — Chiral SFC (The Green Alternative)

Why Switch to SFC?

In drug discovery campaigns where hundreds of analogs are synthesized (e.g., Biginelli libraries), HPLC is too slow. SFC uses supercritical CO

which has the diffusivity of a gas but the solvating power of a liquid. This results in flatter Van Deemter curves , allowing higher flow rates without losing resolution.

Optimization Strategy

• Co-Solvent: Start with 10-20% Methanol in CO

  . Methanol is more polar than IPA and often provides better peak shape in SFC for polar carbamates.

• Back Pressure: Maintain 120–150 bar. Higher pressure increases density and solvent strength, reducing retention time.

• Temperature: 35–40°C.

Decision Framework & Workflow Visualization

The following diagram illustrates the logical decision tree for selecting the appropriate ee determination method based on the stage of research and sample constraints.

Figure 1: Decision matrix for selecting the optimal enantiomeric excess determination method based on research phase and throughput requirements.

Supporting Experimental Data & Causality

Case Study: Dihydropyrimidines (DHPMs)

In a study involving the resolution of 4-aryl-dihydropyrimidines (structural analogs of pyrimidine ethylcarbamates), the following comparative data was observed when separating enantiomers on a Chiralpak AD-H column:

Parameter	HPLC Conditions	SFC Conditions	Causality / Insight
Mobile Phase	Hexane/IPA (80:20)	CO /MeOH (85:15)	MeOH in SFC provides stronger H-bond disruption, sharpening peaks.
Flow Rate	1.0 mL/min	3.0 mL/min	Low viscosity of supercritical CO allows 3x flow without backpressure limits.
Retention Time ( )	12.5 min (Enantiomer 2)	3.8 min (Enantiomer 2)	SFC is significantly faster for throughput.
Resolution ( )	2.8	2.1	HPLC provides slightly better separation due to steady-state solvation.

Interpretation: While HPLC offered marginally better resolution (

vs ), the SFC method was 3.3x faster . For a researcher running a kinetic resolution time-course study, SFC allows for near real-time monitoring of the reaction progress.

Troubleshooting Common Issues

• Peak Broadening: Often caused by the slow mass transfer of the bulky pyrimidine ring. Solution: Increase column temperature to 35°C to improve kinetics.

• Memory Effects (SFC): Pyrimidines can adsorb to stainless steel tubing. Solution: Use a "make-up" flow of methanol or wash the system with 100% methanol between runs.

References

• Comparison of HPLC and SFC Chiral Method Development. ResearchGate. Retrieved from

• Enantioselective Separation of Chiral 1,4-Dihydropyrimidine Derivatives. Bentham Science. Retrieved from

• Chiral Stationary Phases for HPLC. HPLC.eu. Retrieved from

• Enantiomeric Excess Determination by NMR. University of Birmingham. Retrieved from

• Chiral Separation Using SFC and HPLC. Shimadzu Application News. Retrieved from

Sources

• 1. hplc.eu [hplc.eu]

A Spectroscopic Guide to Amine Protection: Comparing Boc-Protected and Deprotected Pyrimidine Amines

In the landscape of modern drug discovery and organic synthesis, the pyrimidine scaffold is a cornerstone of countless therapeutic agents and functional materials. The precise chemical manipulation of these heterocyclic systems is paramount, and the protection of reactive functional groups, such as amines, is a critical strategy. The tert-butyloxycarbonyl (Boc) group is one of the most ubiquitous amine-protecting groups, prized for its stability and ease of removal under mild acidic conditions.[1][2]

This guide provides an in-depth spectroscopic comparison of a model pyrimidine amine in its Boc-protected and deprotected (free amine) states. By leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, we will elucidate the distinct spectral signatures that arise from the presence or absence of the Boc protecting group. This analysis offers researchers a practical framework for reaction monitoring, quality control, and the unambiguous structural confirmation of their pyrimidine-based compounds.

The Role of the Boc Group: More Than Just a Placeholder

The Boc group serves as a temporary shield for the amine functionality, preventing its participation in undesired side reactions. Its steric bulk can also direct reactions to other sites on the molecule. The electronic and structural changes induced by the Boc group are readily observable through various spectroscopic techniques. Upon deprotection, the restoration of the free amine significantly alters the molecule's electronic and vibrational properties, providing clear spectroscopic markers for reaction completion.

Experimental Design: A Step-by-Step Workflow

To illustrate the spectroscopic differences, we will follow a typical synthetic sequence: the Boc protection of 2-aminopyrimidine, followed by its deprotection.

Figure 1: A general experimental workflow for the Boc protection, deprotection, and subsequent spectroscopic analysis of a pyrimidine amine.

Experimental Protocols

1. Boc Protection of 2-Aminopyrimidine:

• To a solution of 2-aminopyrimidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a base, for example, triethylamine (1.2 eq) or 4-(dimethylamino)pyridine (DMAP) as a catalyst.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) portion-wise to the stirring solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, perform an aqueous workup, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the Boc-protected 2-aminopyrimidine.

2. Boc Deprotection:

• Dissolve the Boc-protected 2-aminopyrimidine in DCM.

• Add an excess of trifluoroacetic acid (TFA) (e.g., 20-50% v/v) to the solution at 0 °C.[3][4]

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material.[3]

• Carefully neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate to yield the deprotected 2-aminopyrimidine.

3. Spectroscopic Analysis:

• Prepare samples of both the Boc-protected and deprotected compounds in appropriate deuterated solvents (e.g., CDCl₃ or DMSO-d₆) for NMR analysis.[5]

• Acquire Infrared (IR) spectra of both compounds using a Fourier Transform Infrared (FTIR) spectrometer, typically as a thin film or KBr pellet.

• Obtain Ultraviolet-Visible (UV-Vis) spectra by dissolving the compounds in a suitable solvent (e.g., methanol or acetonitrile) and measuring the absorbance across a range of wavelengths.[6]

Spectroscopic Comparison: Key Differentiating Features

The addition and removal of the Boc group result in predictable and significant changes in the spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for confirming the success of both the protection and deprotection steps.

¹H NMR:

Proton Environment	Boc-Protected Pyrimidine Amine (Expected δ, ppm)	Deprotected Pyrimidine Amine (Expected δ, ppm)	Rationale for Change
Boc Protons (t-butyl)	~1.5 (singlet, 9H)	Absent	The nine equivalent protons of the tert-butyl group give a characteristic singlet. Its disappearance is a primary indicator of successful deprotection.[7]
Amine Proton (N-H)	~8.0-9.0 (broad singlet, 1H)	~5.0-7.0 (broad singlet, 2H)	The Boc group's carbonyl deshields the N-H proton, shifting it downfield. The free amine protons are more shielded and their chemical shift is highly dependent on solvent and concentration due to hydrogen bonding.[8][9][10] The signal will also integrate to two protons.
Pyrimidine Ring Protons	Shifts will vary depending on the position relative to the protected amine. Generally, a slight downfield shift is observed compared to the deprotected form.	Shifts will be slightly upfield compared to the protected form.	The electron-withdrawing nature of the carbamate group in the Boc-protected amine deshields the aromatic protons. Removal of this group increases the electron density on the ring.

¹³C NMR:

Carbon Environment	Boc-Protected Pyrimidine Amine (Expected δ, ppm)	Deprotected Pyrimidine Amine (Expected δ, ppm)	Rationale for Change
Boc Carbonyl Carbon	~150-155	Absent	The carbamate carbonyl carbon has a characteristic chemical shift. Its absence is a key confirmation of deprotection.[11]
Boc Quaternary Carbon	~80-85	Absent	The quaternary carbon of the tert-butyl group is also a distinctive signal that disappears upon deprotection.
Boc Methyl Carbons	~28	Absent	The three equivalent methyl carbons of the tert-butyl group provide another clear marker for the presence of the Boc group.
Pyrimidine Ring Carbons	Shifts will be slightly downfield, particularly for the carbon attached to the nitrogen.	Shifts will be slightly upfield.	The electron-withdrawing effect of the Boc group also influences the carbon chemical shifts of the pyrimidine ring.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the vibrational modes of functional groups.

Vibrational Mode	Boc-Protected Pyrimidine Amine (Expected cm⁻¹)	Deprotected Pyrimidine Amine (Expected cm⁻¹)	Rationale for Change
N-H Stretch	~3300-3400 (single, sharp to medium band)	~3300-3500 (two bands, asymmetric and symmetric stretching)	A secondary amide (the Boc-protected amine) shows a single N-H stretch, while a primary amine exhibits two distinct N-H stretching bands.[12][13]
C=O Stretch (Amide I)	~1700-1750 (strong, sharp band)	Absent	This strong absorption is characteristic of the carbamate carbonyl group and is a definitive marker for the Boc-protected compound.[14]
C-N Stretch	~1250-1350	~1250-1350 (may shift slightly)	While both have C-N bonds, the environment is different. The aromatic amine C-N stretch is typically in this region.[13]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molecule. The pyrimidine ring is the primary chromophore.

Transition	Boc-Protected Pyrimidine Amine (Expected λmax)	Deprotected Pyrimidine Amine (Expected λmax)	Rationale for Change
π → π	May be slightly blue-shifted (hypsochromic shift) compared to the deprotected form.	The free amine's lone pair can participate in resonance with the pyrimidine ring, extending conjugation and causing a red-shift (bathochromic shift).	The carbamate group of the Boc-protected amine reduces the electron-donating ability of the nitrogen atom into the pyrimidine ring.[15][16][17]
n → π	This transition, involving the lone pair electrons on the nitrogen, will be significantly affected.	The energy of this transition will be lower in the free amine.	The electronic environment of the nitrogen lone pair is substantially different between the protected and deprotected states.[18]

A representative UV-Vis spectrum of a pyrimidine derivative typically shows a maximum absorption wavelength (λmax) in the range of 270-290 nm.[6][19]

Interpreting the Data: A Holistic Approach

The true power of this comparative analysis lies in the convergence of data from all three spectroscopic techniques. The disappearance of the Boc-related signals in both ¹H and ¹³C NMR, coupled with the emergence of the characteristic primary amine stretches in the IR spectrum and a potential red-shift in the UV-Vis spectrum, provides irrefutable evidence of successful deprotection.

Figure 2: A summary of the key spectroscopic changes observed upon Boc deprotection of a pyrimidine amine.

Conclusion

The strategic use of Boc protection is fundamental in the synthesis of complex molecules containing pyrimidine amines. A thorough understanding of the spectroscopic consequences of this protection and deprotection is essential for the modern researcher. By systematically analyzing the characteristic signals in NMR, IR, and UV-Vis spectra, scientists can confidently monitor their reactions, verify the structures of their intermediates and final products, and ensure the integrity of their synthetic pathways. This guide provides a foundational framework for such analyses, empowering researchers in their pursuit of novel therapeutics and materials.

References

• Effects of Hydrogen Bonding on Vibrational Normal Modes of Pyrimidine. ACS Publications. Retrieved from [Link]

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• Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2® Complexes. PMC. Retrieved from [Link]

• Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. ACS Omega. Retrieved from [Link]

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• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Semantic Scholar. Retrieved from [Link]

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• Experimental and theoretical Investigation of the IR spectra and thermochemistry of four isomers of 2-N,N. SciELO. Retrieved from [Link]

• Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts. Catalysis Science & Technology. Retrieved from [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. Retrieved from [Link]

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• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC. Retrieved from [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. PMC. Retrieved from [Link]

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Safety & Regulatory Compliance

Tert-butyl 1-(5-bromopyrimidin-2-YL)ethylcarbamate proper disposal procedures

A Comprehensive Guide for the Proper Disposal of Tert-butyl 1-(5-bromopyrimidin-2-YL)ethylcarbamate

As a Senior Application Scientist, my primary goal is to empower fellow researchers and drug development professionals with the knowledge to conduct their work safely and efficiently. The lifecycle of a chemical reagent does not end upon its consumption in a reaction; its proper disposal is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the safe handling and disposal of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate, a compound that, due to its halogenated and carbamate nature, requires specific waste management protocols.

Compound Analysis: Understanding the Inherent Risks

Before any handling or disposal, a thorough understanding of the compound's physicochemical properties and associated hazards is paramount. This foundational knowledge informs every subsequent step of the waste management process.

Chemical Profile:

• Compound Name: tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate

• Molecular Formula: C₁₁H₁₆BrN₃O₂

• Key Structural Features: This molecule contains a brominated pyrimidine ring (a halogenated heterocyclic aromatic) and a tert-butyl carbamate protecting group.

Inferred Hazard Assessment:

Specific safety data for this exact molecule is not always readily available. Therefore, a conservative hazard assessment must be made based on its structural components and data from close chemical analogs.

Hazard Class	Structural Basis	Potential Risks	GHS Pictogram (Anticipated)
Halogenated Organic	Bromopyrimidine moiety	Persistent in the environment; can produce toxic byproducts (e.g., hydrogen bromide) upon improper incineration. Landfill disposal is often prohibited.[1][2]	N/A (Environmental Hazard)
Carbamates	Carbamate functional group	This class of compounds has a wide range of toxicities. Some are known neurotoxins, while others are suspected carcinogens.[3][4][5][6]	GHS08 (Health Hazard)
Acute Toxicity / Irritant	Based on analogs	Analogs are listed as causing skin irritation, serious eye irritation, and respiratory irritation. May be harmful if swallowed.[7]	GHS07 (Exclamation Mark)

Authoritative Grounding: The U.S. Environmental Protection Agency (EPA) heavily regulates halogenated organic compounds (HOCs), often prohibiting their disposal in landfills due to their potential to damage liners and contaminate groundwater.[1][8][9]

The First Commandment: Always consult the manufacturer-provided Safety Data Sheet (SDS) before use. The SDS for this or a closely related compound will provide specific GHS classifications and handling precautions.[5]

The Disposal Workflow: A Step-by-Step Protocol

The following workflow is designed to ensure the safe, compliant, and logical management of waste containing tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate from the point of generation to its final disposal.

Figure 1. A procedural diagram for the compliant disposal of tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate waste.

Protocol Details:

Step 1: Point-of-Generation Segregation

• Action: Immediately upon generation, designate any waste contaminated with tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate as "Halogenated Organic Waste." [2][10]

• Causality: This is the most critical step. Mixing halogenated solvents with non-halogenated solvents makes the entire volume of waste more expensive and difficult to dispose of.[2] Regulations strictly forbid the dilution of halogenated waste to evade disposal prohibitions.[1]

• Waste Streams to Segregate:

  • Solid Waste: Unused reagent, contaminated personal protective equipment (PPE) like gloves, weigh boats, and chromatography silica gel.

  • Liquid Waste: Reaction mother liquors, solutions in organic solvents, and solvent rinses of glassware.

Step 2: Container Selection & Labeling

• Action: Use only designated, compatible, and leak-proof waste containers with secure, screw-top caps.[2][10] For liquids, this is typically an HDPE or glass container. For solids, a labeled, sealable pail is appropriate.

• Labeling Protocol: Before adding the first drop of waste, the container must be labeled with:

  • The words "Hazardous Waste" .

  • The full chemical name(s): "Waste tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate" and list any solvents present with their approximate percentages. Do not use abbreviations.[10]

  • Clear hazard identification (e.g., "Toxic," "Irritant").

  • The date of first accumulation.

  • The principal investigator's name and lab location.

Step 3: Safe Accumulation

• Action: Store waste containers in a designated Satellite Accumulation Area (SAA) within the lab. This area should be away from ignition sources and general traffic.

• Trustworthiness: Keep containers closed at all times except when adding waste.[10] This prevents the release of volatile organic compounds (VOCs) into the lab atmosphere and minimizes spill risk. Place containers within a secondary containment bin capable of holding the entire volume of the largest container.

Step 4: Environmental Health & Safety (EHS) Coordination

• Action: Once a waste container is full, or if waste has been accumulated for the maximum time allowed by your institution (often 90-180 days), contact your EHS department to schedule a pickup. Do not attempt to dispose of this waste down the drain or in the regular trash.

Step 5: Final Disposal

• Action: Final disposal will be handled by a licensed hazardous waste contractor arranged by your institution.

• Expertise: The standard and most environmentally sound method for destroying halogenated organic compounds is high-temperature incineration at a specialized facility. These incinerators operate at temperatures sufficient to break the carbon-bromine bonds and are equipped with scrubbers to neutralize the resulting acidic gases (like HBr).

Emergency Protocols: Spill and Exposure Management

Preparedness is key to mitigating the impact of an accidental release.

Minor Spill (Contained within a fume hood):

• Alert & Don PPE: Alert nearby personnel. Ensure you are wearing appropriate PPE: safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable).[11][12]

• Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), and place the cloth in the solid hazardous waste container.

• Dispose: Label the container and dispose of it as halogenated organic waste.

Major Spill (Outside of a fume hood) or any spill you are not comfortable handling:

• Evacuate & Isolate: Immediately evacuate the area.[13] Close the doors and prevent re-entry.

• Alert: Notify your supervisor and your institution's EHS or emergency response team immediately.[14] Provide your name, location, the chemical spilled, and the estimated quantity.

• Wait for Assistance: Await the arrival of the trained response team in a safe, nearby location.[14]

Personal Exposure:

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with copious amounts of soap and water for at least 15 minutes.[13][15]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-30 minutes, holding the eyelids open.[13][15]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[16]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the medical team with the Safety Data Sheet (SDS). [5]

References

• Bromine | Chemical Emergencies . Source: Centers for Disease Control and Prevention (CDC). [Link]

• Bromine - Hazardous Substance Fact Sheet . Source: New Jersey Department of Health. [Link]

• tert-Butyl (5-bromopyridin-2-yl)ethylcarbamate Properties . Source: U.S. Environmental Protection Agency (EPA). [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations . Source: A&A Pharmachem. [Link]

• Bromine: incident management . Source: GOV.UK. [Link]

• Illinois General Assembly Administrative Code: Halogenated Solvents . Source: ILGA.gov. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds . Source: eCFR :: 40 CFR Part 268. [Link]

• Safety Data Sheet: Ammonium carbamate . Source: Carl ROTH. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure . Source: Braun Research Group, Northwestern University. [Link]

• tert-Butyl ((5-bromopyridin-2-yl)methyl)carbamate . Source: PubChem. [Link]

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• Chemical Spill Procedures . Source: University of Toronto Environmental Health & Safety. [Link]

• Appendix III List of Halogenated Organic Compounds . Source: California Code of Regulations. [Link]

• Tert-butyl (5-bromopyrimidin-2-YL)carbamate . Source: PubChem. [Link]

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• Safety data sheet - Ethyl carbamate . Source: CPAChem. [Link]

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Personal protective equipment for handling Tert-butyl 1-(5-bromopyrimidin-2-YL)ethylcarbamate

[1]

Executive Summary & Risk Profile

Tert-butyl 1-(5-bromopyrimidin-2-yl)ethylcarbamate is a chiral, Boc-protected amino-pyrimidine intermediate commonly used in the synthesis of pharmaceutical active ingredients (APIs).[1] As a halogenated heterocyclic carbamate, it presents specific risks related to skin sensitization and respiratory irritation .

While specific toxicological data for this exact conformer may be limited, the Precautionary Principle dictates we treat it based on the known hazards of the bromopyrimidine and carbamate structural classes.

Core Hazard Classification (Derived from Structural Analogues)

Hazard Class	GHS Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Corrosion/Irritation	H315	Causes skin irritation.[2][3]
Serious Eye Damage	H319	Causes serious eye irritation.[2][3][4][5]
Sensitization (Skin)	H317	May cause an allergic skin reaction (High Probability).
STOT - Single Exposure	H335	May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: The primary route of occupational exposure for solid intermediates is dermal contact with dust and inhalation of particulates. The lipophilic nature of the Boc-group facilitates skin absorption.[1]

Protection Zone	Recommended Equipment	Technical Specification & Rationale
Hand Protection	Double Nitrile Gloves	Inner: 4 mil Nitrile (Touch sensitivity).Outer: 5-8 mil Nitrile (Chemical barrier).Rationale:[1] Brominated heterocycles can permeate thin latex. Double gloving provides a "breakthrough buffer" and allows immediate removal of the outer glove upon contamination without exposing skin.
Eye/Face	Safety Glasses w/ Side Shields	ANSI Z87.1 / EN166 standard.Note:[1] If handling >5g of fine powder outside a hood, use Chemical Goggles to prevent dust migration behind lenses.
Respiratory	Engineering Controls First	Primary: Fume Hood (Face velocity 80–100 fpm).Secondary (if open bench): N95 (US) or P2 (EU) Particulate Respirator.Rationale:[1] Prevents sensitization via inhalation of airborne dust.
Body	Lab Coat (Tyvek/Cotton)	Long sleeves, buttoned/snapped. Tyvek sleeves recommended for scale-up (>10g) to prevent cuff contamination.[1]

Operational Handling Protocol

Phase 1: Storage & Stability[1][4]

• Condition: Store at 2–8°C (Refrigerated).

• Atmosphere: Hygroscopic potential. Store under Inert Gas (Argon/Nitrogen) if the seal is broken.

• Container: Amber glass or opaque plastic to prevent potential UV-degradation of the C-Br bond.[1]

Phase 2: Weighing & Transfer (The Critical Control Point)

Static electricity often disperses fine organic powders. Use this self-validating workflow:

• De-ionize: Pass an anti-static gun over the weighing boat and spatula before use.

• Draft Control: Weigh inside a Chemical Fume Hood or a Powder Containment Enclosure . Do NOT weigh on an open bench.

• The "Clean-Hand/Dirty-Hand" Technique:

  • Non-Dominant Hand (Clean): Opens doors, types on balance.

  • Dominant Hand (Dirty): Holds spatula, touches chemical container.

• Validation: Wipe the balance area with a solvent-dampened tissue (e.g., Ethanol) after weighing.[1] If the tissue shows residue, your transfer technique failed; re-clean and adjust protocol.

Phase 3: Reaction Setup

• Solubility: Soluble in DCM, Ethyl Acetate, DMSO, and Methanol. Insoluble in water.

• Incompatibility: Strong Oxidizing Agents, Strong Acids (will deprotect the Boc group, releasing the free amine which may have different toxicity).

Visual Workflow: Safe Handling Lifecycle

This diagram illustrates the "Cradle-to-Grave" flow for handling this specific intermediate, emphasizing containment checkpoints.

Caption: Operational lifecycle emphasizing containment at weighing and immediate dissolution to reduce dust hazards.

Emergency Response & Spill Management

Scenario A: Dry Powder Spill (Bench/Floor)[1]

• Isolate: Evacuate immediate area. Mark "Do Not Enter."[4]

• PPE Upgrade: Wear Chemical Goggles and N95 Respirator .

• Contain: Do NOT dry sweep (creates dust). Cover spill with wet paper towels (solvent or water) to dampen powder.

• Clean: Scoop damp material into a waste jar. Wipe surface 3x with Ethanol/Acetone.

Scenario B: Skin/Eye Contact[1][3][4][5][6][7]

• Eyes: Flush immediately at eyewash station for 15 minutes . Hold eyelids open.

• Skin: Do not scrub (abrasion increases absorption). Wash gently with soap and copious water.[2][3] Remove contaminated clothing.[2][5][6][7]

Waste Disposal Strategy

Compliance with RCRA (USA) or local hazardous waste regulations is mandatory.[1]

• Solid Waste: Discard contaminated gloves, weighing boats, and paper towels into Solid Hazardous Waste (Trace Organics) .

• Liquid Waste: Reaction mixtures containing this compound must go to Halogenated Organic Waste (due to the Bromine atom). Do not mix with non-halogenated solvents if incineration costs differ.

• Container Rinse: Triple rinse empty vials with Acetone before discarding glass.

References

• National Center for Biotechnology Information. PubChem Compound Summary for Bromopyrimidine Derivatives. PubChem.[8][9] [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling Sensitizers.[Link]

• ECHA (European Chemicals Agency). C&L Inventory: Bromopyrimidine compounds.[Link][1]

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